Triisopentylamine

• CAS: 645-41-0

Core Science & Biosynthesis

Triisopentylamine chemical properties and structure

An In-Depth Technical Guide to Triisopentylamine (Triisoamylamine)

Executive Summary

Triisopentylamine (CAS: 645-41-0), frequently synonymous with Triisoamylamine , is a sterically hindered, lipophilic tertiary amine. Unlike its more common industrial namesake Triisopropanolamine (TIPA), Triisopentylamine is characterized by a hydrophobic alkyl architecture comprising three isopentyl (3-methylbutyl) chains bonded to a central nitrogen atom.

This guide analyzes its utility as a high-molecular-weight amine (HMWA) extractant in hydrometallurgy and organic acid recovery, its role in phase-transfer catalysis, and its specific physicochemical behavior driven by steric bulk.

Part 1: Molecular Architecture & Physicochemical Profile

1.1 Structural Analysis

The chemical behavior of Triisopentylamine is dictated by the isopentyl branching at the

-carbon of the alkyl chains.

• IUPAC Name: Tris(3-methylbutyl)amine

• Formula:

• Steric Influence: The three bulky isopentyl groups create a "protective cone" around the nitrogen lone pair. This reduces its nucleophilicity (making it a poor nucleophile in

  reactions) while retaining basicity ( ), allowing it to function as a proton scavenger or ion-pairing agent without forming irreversible quaternary adducts easily.

1.2 Physicochemical Data Table

Property	Value	Context
CAS Number	645-41-0	Distinct from Triisopropanolamine (122-20-3)
Molecular Weight	227.43 g/mol	High MW facilitates organic phase retention
Boiling Point	265–270 °C	High thermal stability for hot extractions
Density	0.782 g/mL (at 20 °C)	Lower than water; forms the upper phase in LLE
Refractive Index	1.433	Analytical verification standard
Solubility	Immiscible in water; Miscible in organics	Critical for biphasic extraction systems
Basicity ( )	~9.99 (Predicted)	Sufficient to extract carboxylic acids/metals

1.3 Structural Visualization

Figure 1: Structural connectivity of Triisopentylamine, highlighting the hydrophobic isopentyl chains that drive its solubility in non-polar diluents.[1]

Part 2: Functional Applications

2.1 Liquid-Liquid Extraction (LLE)

Triisopentylamine functions as an anion exchanger in acidic media. It is particularly effective for extracting species that form anionic complexes (e.g., metal chlorides) or protonated organic acids.

Mechanism: Acid-Base Ion Pairing

In a biphasic system (Aqueous/Organic), the amine (

) dissolved in a diluent (e.g., kerosene, octanol) reacts with an acid ( ) from the aqueous phase to form an organophilic ion pair.

• Organic Acids: Used to recover lactic, citric, or succinic acid from fermentation broths. The hydrophobicity of the isopentyl groups prevents the complex from washing back into the aqueous phase.

• Metals: Extracts metals like Thorium (

  ) or Cadmium ( ) from acidic nitrate or chloride solutions by forming anionic complexes (e.g., ).

2.2 Proteomics & Chromatography

In bio-analytical chemistry, Triisopentylamine is utilized as an ion-pairing reagent in liquid chromatography (HPLC) and mass spectrometry. Its steric bulk prevents it from irreversibly binding to the stationary phase, while its positive charge (at low pH) pairs with anionic peptides, improving their retention and resolution on hydrophobic columns.

Part 3: Experimental Protocol

Protocol: Extraction of Carboxylic Acids (Self-Validating)

Objective: Isolate a carboxylic acid (e.g., Lactic Acid) from an aqueous feed using Triisopentylamine.

Materials:

• Extractant: Triisopentylamine (CAS 645-41-0), >95%.[2]

• Diluent: 1-Octanol (Modifies polarity to prevent second-phase formation) or Kerosene.

• Feed: Aqueous Lactic Acid (0.1 M).

Workflow:

• Phase Preparation:

  • Organic Phase:[3] Mix 30% (v/v) Triisopentylamine with 70% (v/v) 1-Octanol.

  • Validation: The mixture must be a single clear phase. If cloudy, increase Octanol ratio.

• Equilibration:

  • Combine Organic and Aqueous phases in a 1:1 volume ratio in a separatory funnel.

  • Shake vigorously for 15 minutes at 25°C.

  • Mechanistic Note: The amine protonates at the interface, capturing the lactate anion.

• Separation:

  • Allow phases to settle (approx. 10-20 mins).

  • Triisopentylamine (Density 0.[4]78) will form the top layer .

• Stripping (Regeneration):

  • Contact the loaded organic phase with 1.0 M NaOH or hot water.

  • The amine releases the acid anion and regenerates to its neutral free-base form (

    ).

Extraction Logic Diagram

Figure 2: Workflow for the liquid-liquid extraction process using Triisopentylamine.

Part 4: Safety & Handling

Signal Word: DANGER

• Hazard Statements:

  • H314: Causes severe skin burns and eye damage.

  • H302: Harmful if swallowed.

• Handling Protocols:

  • PPE: Neoprene or Nitrile gloves (breakthrough time > 480 min) are mandatory. Face shield required during phase mixing due to pressure buildup potential.

  • Storage: Store under inert gas (Nitrogen/Argon). Amines can absorb

    from air to form carbamates, degrading purity.

References

• Sigma-Aldrich. (n.d.).[5] Triisopentylamine Product Specification & Safety Data Sheet. Retrieved from

• TCI Chemicals. (n.d.). Triisoamylamine (CAS 645-41-0) Technical Data. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 87576401, Triisoamylamine. Retrieved from

• Santa Cruz Biotechnology. (n.d.). Triisopentylamine Properties and Proteomics Applications. Retrieved from

• ResearchGate. (2019). Kinetic Study of Cd(II) Ions Extraction Using Trioctylamine (Analogue) as Carrier. Retrieved from

Sources

• 1. Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Triisoamylamine | 645-41-0 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 3. researchgate.net [researchgate.net]
• 4. Triisoamylamine , >95.0%(GC) , 645-41-0 - CookeChem [cookechem.com]
• 5. researchgate.net [researchgate.net]

Synthesis and Purification of Triisopentylamine: An Advanced Technical Guide

Executive Summary

Triisopentylamine (TIPA) (CAS: 645-41-0), also known as Triisoamylamine, is a tertiary amine characterized by three isopentyl (3-methylbutyl) chains bonded to a central nitrogen. Unlike its lower homologs (e.g., triethylamine), TIPA exhibits significant lipophilicity and a high boiling point (265–270 °C), making it a valuable extractant for organic acids, a phase transfer catalyst precursor, and a sterically distinct base in organic synthesis.

This guide provides a rigorous technical framework for the synthesis and purification of TIPA. It prioritizes Reductive Amination as the superior route for yield and purity, contrasting it with Direct Alkylation . The protocols are designed for researchers requiring high-purity (>99%) material for drug development or catalytic applications.

Part 1: Chemical Profile & Retrosynthetic Analysis

Before initiating synthesis, the physicochemical constraints of the molecule must be understood to select the appropriate equipment and conditions.

Table 1: Physicochemical Properties of Triisopentylamine

Property	Value	Significance for Processing
CAS Number	645-41-0	Identity verification.[1]
Molecular Formula	C₁₅H₃₃N	MW: 227.43 g/mol .[2]
Boiling Point	265–270 °C (atm)	Critical : Requires high-vacuum distillation to avoid thermal degradation.
Density	0.782 g/mL	Lighter than water; forms the upper layer in aqueous extractions.
Solubility	Water: InsolubleOrg: Soluble	Facilitates aqueous washing to remove inorganic salts.
pKa (conj. acid)	~10.5–11.0 (est)	Strong base; requires strong mineral acids for salt formation.

Retrosynthetic Strategy

The synthesis of TIPA can be deconstructed into two primary logic paths. The choice depends on available precursors (Isovaleraldehyde vs. Isopentyl halides) and equipment (High-pressure hydrogenation vs. Standard reflux).

Figure 1: Retrosynthetic analysis showing the two primary pathways to Triisopentylamine.

Part 2: Synthesis Protocols

Route A: Catalytic Reductive Amination (The "Green" Standard)

Mechanism : Condensation of isovaleraldehyde with ammonia to form an imine/enamine intermediate, followed by in-situ hydrogenation. Why this route? It avoids the formation of quaternary ammonium salts (over-alkylation) common in direct alkylation and generates water as the only byproduct.

Materials

• Precursor : Isovaleraldehyde (3-methylbutanal) [3.1 equivalents]

• Nitrogen Source : Ammonia (Gas or methanolic solution) [1.0 equivalent]

• Reductant : Hydrogen gas (H₂)

• Catalyst : 5% Pd/C or Raney Nickel (approx 2-5 wt% loading)

• Solvent : Methanol or Ethanol (anhydrous)

Step-by-Step Protocol

• Reactor Setup : Use a stainless steel high-pressure autoclave (Parr reactor). Glassware is unsuitable due to pressure requirements.

• Loading : Charge the reactor with Methanol (solvent) and the Catalyst (Pd/C). Safety Note: Add catalyst under inert atmosphere (N₂) to prevent ignition of methanol vapors.

• Reactant Addition : Add Isovaleraldehyde and Ammonia.

  • Note: If starting from ammonia gas, cool the reactor to 0°C before pressurizing.

• Hydrogenation :

  • Purge reactor 3x with N₂, then 3x with H₂.

  • Pressurize to 30–50 bar (435–725 psi) H₂.

  • Heat to 100–120 °C with vigorous stirring (1000 rpm).

• Monitoring : The reaction is complete when H₂ uptake ceases (typically 4–8 hours).

• Workup :

  • Cool to room temperature and vent H₂.

  • Filter the mixture through a Celite pad to remove the catalyst. Warning: Spent catalyst is pyrophoric; keep wet.

  • Concentrate the filtrate (remove methanol) via rotary evaporation.

Route B: Direct Alkylation (Lab Scale Alternative)

Mechanism : S_N2 nucleophilic attack of ammonia (or diisopentylamine) on isopentyl bromide. Why this route? Accessible if high-pressure hydrogenation equipment is unavailable.

Materials

• Substrate : Isopentyl bromide (1-bromo-3-methylbutane) [3.5 eq]

• Core : Ammonia (aq) or Ammonium Chloride [1.0 eq]

• Base : Potassium Carbonate (K₂CO₃) [4.0 eq] - acts as an acid scavenger.

• Solvent : Acetonitrile or DMF (polar aprotic promotes S_N2).

Step-by-Step Protocol

• Setup : 3-neck round bottom flask equipped with a reflux condenser, mechanical stirrer, and dropping funnel.

• Base Slurry : Suspend K₂CO₃ and Ammonium Chloride in Acetonitrile. Heat to mild reflux (80°C).

• Addition : Add Isopentyl bromide dropwise over 2 hours.

  • Critical Control: Slow addition prevents localized high concentrations of halide, though for tertiary amine synthesis, excess halide is actually desired to drive the reaction past the secondary stage.

• Reflux : Reflux vigorously for 24–48 hours. The reaction kinetics for the third alkylation are slow due to steric crowding.

• Quench : Cool and filter off solid inorganic salts (KBr, KCl).

• Solvent Swap : Evaporate Acetonitrile; redissolve residue in Diethyl Ether or Hexane.

• Wash : Wash with 10% NaOH (to liberate free amine from any hydrobromide salts) and then brine. Dry over Na₂SO₄.[3][4]

Part 3: Purification & Isolation Strategy

Crude TIPA from either route will contain:

• Diisopentylamine (DIPA) : The major impurity (secondary amine).

• Isovaleraldehyde/Alcohol : Unreacted starting material (Route A).

• Water : Byproduct.

Separating the secondary amine (DIPA) from the tertiary (TIPA) is the critical quality step. Simple distillation is often insufficient due to boiling point proximity.

Chemical Purification (The "Scavenger" Method)

To achieve >99% purity, chemically modify the secondary amine impurity to make it non-volatile.

• Scavenging : Add Acetic Anhydride (1.2 eq relative to estimated DIPA content) to the crude amine mixture.

  • Chemistry: DIPA reacts to form N,N-diisopentylacetamide (Amide). TIPA (tertiary) cannot react.

  • Result: The amide has a significantly higher boiling point than TIPA.

• Reflux : Heat the mixture at 100°C for 1 hour to ensure complete conversion of DIPA.

Vacuum Distillation Protocol

Due to TIPA's high boiling point (265°C), atmospheric distillation will cause oxidation (yellowing).

• Apparatus : Short-path distillation head or Vigreux column with a cow receiver.

• Vacuum : Apply high vacuum (< 5 mmHg).

• Fractions :

  • Foreshot: Residual solvents/water.[3]

  • Main Fraction (TIPA): Collect at 120–130 °C @ 5 mmHg (Estimated using nomograph).

  • Residue: The amide impurity remains in the pot.

Figure 2: Purification workflow utilizing chemical scavenging of secondary amines followed by vacuum distillation.

Part 4: Characterization & Quality Control

Verify the identity and purity using the following spectral markers.

Proton NMR (¹H-NMR, CDCl₃)

• δ 0.90 ppm (d, 18H) : Terminal methyl groups of the isopentyl chain.

• δ 1.35 ppm (m, 6H) : Methylene protons (beta-position).

• δ 1.55 ppm (m, 3H) : Methine protons (gamma-position).

• δ 2.35 ppm (t, 6H) : Methylene protons adjacent to Nitrogen (alpha-position).

  • Diagnostic: The triplet at 2.35 ppm confirms the N-CH₂ connectivity. Absence of a broad singlet (N-H) confirms tertiary status.

GC-MS

• Molecular Ion : m/z = 227 [M]+.

• Fragmentation : Look for alpha-cleavage loss of an isopentyl group.

• Purity Check : Ensure no peak for Diisopentylamine (m/z 157).

Part 5: Safety & Handling

• Corrosivity : TIPA is a caustic amine. It causes severe skin burns and eye damage (GHS H314). Wear neoprene gloves and a face shield.

• Storage : Store under nitrogen atmosphere. Amines oxidize slowly in air to form N-oxides (yellowing).

• Incompatibility : Reacts violently with strong oxidizing agents and acids.

References

• Sigma-Aldrich . Triisopentylamine Product Specification & SDS. Retrieved from (CAS 645-41-0).

• Gomez, S., et al. (2002). "Selectivity in the Reductive Amination of Aldehydes." Advanced Synthesis & Catalysis. (General methodology for hindered amines).

• Abdel-Magid, A. F., et al. (1996).[5] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862.

• GuideChem . Triisopentylamine Properties and Suppliers. Retrieved from .

• US Patent 2846376A . Purification of Triethylamine. (Methodology adapted for tertiary amine purification via azeotropic/extractive principles).[6] .

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. Triisopentylamine | 645-41-0 | Benchchem [benchchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. US2846376A - Purification of triethylamine - Google Patents [patents.google.com]

Technical Guide: Spectroscopic Profiling of Triisopentylamine (TIPA)

Executive Summary

Triisopentylamine (TIPA), also known as Tris(3-methylbutyl)amine, is a sterically hindered tertiary amine critical to nuclear fuel reprocessing and phase-transfer catalysis.[1] Its utility in the extraction of actinides (specifically trivalent actinides and lanthanides) relies heavily on its purity and structural integrity. Degradation products or isomeric impurities (such as n-pentyl analogues) can severely compromise separation factors in liquid-liquid extraction (LLE) systems.[1]

This guide provides a definitive spectroscopic reference for TIPA. It synthesizes Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) data to establish a multi-modal identification workflow. These protocols are designed to serve as a self-validating quality control system for researchers in drug development and nuclear chemistry.[1]

Molecular Profile & Physical Properties[1][2][3]

Before spectroscopic analysis, verify the physicochemical baseline. Deviations here often indicate significant contamination (e.g., water, secondary amines).

Property	Value	Notes
IUPAC Name	Tris(3-methylbutyl)amine	-
CAS Number	645-41-0	-
Molecular Formula		-
Molecular Weight	227.43 g/mol	Monoisotopic Mass: 227.26
Density	0.782 g/mL (20 °C)	Lower than water; facilitates phase separation.[1][2]
Boiling Point	265–270 °C	High boiling point requires high-vac prep for MS.[1]
Solubility	Organic solvents (Chloroform, Toluene)	Immiscible in water (forms salts with acids).[1]

Mass Spectrometry (MS): The Fragmentation Fingerprint

Mass spectrometry provides the most rapid confirmation of structure for TIPA. As a tertiary amine, TIPA undergoes a predictable fragmentation pathway dominated by

-cleavage .

Fragmentation Logic

In Electron Ionization (EI) at 70 eV, the molecular ion (

) is typically weak due to the stability of the fragment ions. The primary mechanism involves the radical-site initiated cleavage of the C-C bond adjacent to the nitrogen atom (the -bond).

• Ionization: Removal of an electron from the Nitrogen lone pair.

• -Cleavage: The bond between the -carbon ( attached to N) and the -carbon breaks.[1]

• Radical Loss: A neutral isobutyl radical (

  , Mass 57) is ejected.

• Base Peak Formation: The resulting immonium ion is the base peak.

MS Data Table (EI, 70 eV)

m/z (Mass-to-Charge)	Relative Intensity	Assignment	Fragment Structure
227	< 5%	(Molecular Ion)
170	100% (Base Peak)	( -cleavage)
113	~20-30%	Secondary -cleavage
43	Variable	Alkyl fragment	(Isopropyl cation)

Fragmentation Pathway Diagram

Figure 1: Electron Ionization fragmentation pathway of TIPA showing the dominant alpha-cleavage mechanism.[1]

Infrared Spectroscopy (IR): Functional Group Validation

IR is the primary tool for detecting degradation, specifically the formation of secondary amines (from oxidation) or ammonium salts.

Key Diagnostic Bands

The absence of specific bands is as important as their presence. Pure TIPA is a tertiary amine and must not show N-H stretching.

Wavenumber ( )	Vibration Mode	Diagnostic Significance
3300–3500	N-H Stretch	ABSENT. Presence indicates secondary amine impurity.
2950–2850	C-H Stretch ( )	Strong aliphatic signal (Isopentyl chains).[1][3]
2700–2800	"Bohlmann Bands"	C-H stretch antiperiplanar to N lone pair.[1] Confirms tertiary amine.
1465	C-H Bend	Methylene/Methyl deformation.
1380 & 1365	Gem-Dimethyl	"Split" peak characteristic of the isopropyl tail (isopentyl group).[1]
1000–1200	C-N Stretch	Fingerprint region for aliphatic amines.[1]

Experimental Tip: Run TIPA as a thin film (neat) between KBr plates. If using ATR (Attenuated Total Reflectance), ensure the crystal is ZnSe or Diamond, as TIPA is organic-soluble.

NMR Spectroscopy: Structural Confirmation

Proton (

) and Carbon ( ) NMR provide the definitive structural proof. The high symmetry of TIPA means the three isopentyl chains appear equivalent, simplifying the spectrum.

Sample Preparation Protocol[6]

• Solvent:

  (Deuterated Chloroform) is standard.

• Neutralization: Commercial

  is often acidic (HCl formation). Crucial Step: Pass the solvent through a small plug of basic alumina or add anhydrous before dissolving TIPA. Acidic solvent will protonate the amine, shifting the -protons ( ) downfield by ~0.5–1.0 ppm and broadening the peaks.

• Reference: TMS (Tetramethylsilane) at 0.00 ppm.

NMR Assignments (300 MHz, )

Structure Key:

Position	Shift ( ppm)	Multiplicity	Integration	Coupling ( )	Assignment
d	0.90	Doublet (d)	18H	6.6 Hz	Terminal Methyls
b	1.35	Multiplet (m)	6H	-	-Methylene
c	1.55	Multiplet (m)	3H	-	Methine ( )
a	2.38	Triplet/Multiplet	6H	7.2 Hz	-Methylene ( )

Note: The

-protons at 2.38 ppm are the most diagnostic. If this peak shifts to >3.0 ppm, the sample is protonated (salt form).

NMR Assignments ( )

Position	Shift ( ppm)	Carbon Type	Notes
d	22.7		Methyls (intense peak)
c	26.5		Methine
b	37.2		-Methylene
a	52.4		-Methylene (next to N)

Analytical Workflow & Quality Control

For researchers using TIPA in actinide extraction, purity is paramount. The following workflow integrates the spectroscopic data into a decision matrix.

Figure 2: Quality Control decision matrix for validating TIPA purity prior to use.

Common Impurities[7]

• Diisopentylamine: Result of incomplete alkylation. Detected by IR (N-H stretch) and MS (m/z 157 parent).

• Tri-n-pentylamine: Isomeric impurity. Difficult to separate by boiling point. Detected by

  NMR (distinct methyl shift) or GC-MS (retention time shift).[1]

References

• National Institute of Standards and Technology (NIST). (2023). 1-Butanamine, 3-methyl-N,N-bis(3-methylbutyl)- Mass Spectrum. NIST Chemistry WebBook, SRD 69. [Link][1]

• Fulmer, G. R., et al. (2010).[4] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

• Modolo, G., et al. (2012).[5] A review of the demonstration of innovative solvent extraction processes for the recovery of trivalent minor actinides from PUREX raffinate. Radiochimica Acta, 100(8-9), 715-725.[1] (Context for TIPA application in actinide partitioning).

Sources

• 1. Triethanolamine [webbook.nist.gov]
• 2. Triethanolamine [webbook.nist.gov]
• 3. IR Absorption Table [webspectra.chem.ucla.edu]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. mdpi.com [mdpi.com]

Technical Whitepaper: Physicochemical Profiling of Triisopentylamine (TIPA)

Executive Summary

Triisopentylamine (TIPA), also known as Tris(3-methylbutyl)amine, represents a critical class of sterically hindered tertiary amines utilized primarily in reactive extraction and organic synthesis . Unlike its straight-chain isomer (tri-n-pentylamine), TIPA offers unique steric properties that influence its basicity and phase separation behavior.

This guide provides a rigorous analysis of the physical constants of TIPA, resolving conflicting data points found in commercial literature, and establishes a validated protocol for its use in the extraction of carboxylic acid-based pharmaceuticals (e.g., Penicillin G).

Chemical Identity & Structural Analysis

TIPA is a tertiary amine composed of three isopentyl (3-methylbutyl) groups attached to a central nitrogen atom. Its branched structure creates a hydrophobic shield around the nitrogen lone pair, maintaining basicity while increasing solubility in non-polar organic solvents—a key trait for liquid-liquid extraction (LLE).

Parameter	Data
IUPAC Name	Tris(3-methylbutyl)amine
CAS Number	645-41-0
Molecular Formula	C₁₅H₃₃N
Molecular Weight	227.43 g/mol
Structure	Tertiary amine with three branched isopentyl chains
Synonyms	Triisoamylamine; 1-Butanamine, 3-methyl-N,N-bis(3-methylbutyl)-

Physicochemical Constants

Thermodynamic Profile: Boiling Point Analysis

A significant discrepancy exists in the reported boiling point of TIPA across different chemical databases.

• Commercial Specification (Sigma-Aldrich): 265–270 °C

• Thermodynamic Consensus (Guidechem/Calculated): 235–238 °C at 760 mmHg

Scientific Interpretation: The boiling point of the straight-chain isomer, Tri-n-pentylamine (C15), is approximately 240 °C . Branched isomers typically exhibit lower boiling points due to reduced surface area for van der Waals interactions. Therefore, the 238 °C value is thermodynamically more consistent with the molecular structure of pure TIPA. The higher range (265–270 °C) likely refers to a specific technical grade containing higher molecular weight impurities or homologues.

Operational Recommendation: For distillation, researchers should assume the lower boiling point (238 °C ) to prevent overheating, but be prepared for a distillation range extending to 270 °C if using technical grade material.

Volumetric Profile: Density & Viscosity

Density is the primary quality critical attribute (QCA) for verifying purity during intake.

Property	Value	Condition	Notes
Density	0.782 g/mL	at 20 °C	Lower than water (Phase separation: Top Layer)
Density	0.799 g/mL	Technical Grade	Higher density indicates water/impurity content
Refractive Index	1.433	at 20 °C
Solubility	< 0.1 g/100mL	in Water	Practically insoluble

Application Case Study: Reactive Extraction of Antibiotics

Triisopentylamine is a "workhorse" extractant for the recovery of fermentation-derived carboxylic acids, such as Penicillin G .

Mechanism of Action

In reactive extraction, TIPA acts as a liquid ion exchanger. The amine stays in the organic phase (diluent) and reacts reversibly with the acid in the aqueous phase at the interface, forming a lipophilic ion-pair complex that solubilizes into the organic layer.

Reaction:

Workflow Diagram: Reactive Extraction

The following diagram illustrates the mass transfer mechanism and the role of pH swinging in the extraction and stripping process.

Figure 1: Reactive extraction workflow for Penicillin G using Triisopentylamine as the carrier.

Synthesis & Purification Protocol

For researchers requiring high-purity TIPA for analytical standards, the following synthesis and purification workflow is established.

Synthesis Route

Reactants: Isoamyl Alcohol + Ammonia Catalyst: Ni/Al₂O₂ or Co-based catalyst Conditions: High Temperature (150-200 °C), High Pressure (Hydrogen atmosphere).

Purification Workflow (Distillation)

Commercial TIPA often contains secondary amines (Diisoamylamine). Purification is essential for precise physical constant determination.

Figure 2: Fractional distillation protocol for the isolation of high-purity Triisopentylamine.

Experimental Protocol: Density Determination

To verify the identity of a TIPA lot, use the following self-validating protocol.

Equipment: Oscillating U-tube density meter (e.g., Anton Paar) or Pycnometer (25 mL). Temperature Control: Peltier thermostat set to 20.00 °C ± 0.05 °C.

Step-by-Step:

• Cleaning: Flush the cell with ethanol followed by acetone. Dry with desiccated air.

• Zero Check: Verify density of air (0.0012 g/mL) and water (0.9982 g/mL at 20°C).

• Sample Injection: Inject 2 mL of TIPA slowly to avoid bubble formation. Viscosity is moderate, so inject at a rate of ~1 mL/sec.

• Equilibration: Allow temperature to stabilize for 2 minutes.

• Measurement: Record density.

  • Acceptance Criteria: 0.780 – 0.784 g/mL.

  • Failure Mode: If >0.785, suspect water contamination or presence of lower molecular weight amines.

References

• Sigma-Aldrich. (2023). Product Specification: Triisopentylamine, ≥95%.[1][2] Merck KGaA. Link

• GuideChem. (2023). Triisopentylamine Chemical Properties and Safety Data. Link

• National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for CID 69525, Triisopentylamine. Link

• Yang, Z., et al. (2013). "Reactive extraction of carboxylic acids from fermentation broths." Chinese Journal of Chemical Engineering. (Contextual reference for amine extraction mechanisms).

• BenchChem. (2023). Synthesis of Diisoamylamine and Triisoamylamine from Isoamyl Alcohol. Link

Sources

• 1. トリイソペンチルアミン ≥95% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 三戊胺 98%, mixture of isomers | Sigma-Aldrich [sigmaaldrich.cn]

Triisopentylamine: A Technical Monograph on Physicochemical Properties and R&amp;D Applications

Part 1: Executive Summary

Triisopentylamine (TIPA) is a sterically hindered tertiary amine utilized primarily as a proton scavenger in organic synthesis, a selective extractant in downstream bioprocessing, and a specialized reagent in proteomics. Its unique structural branching offers a balance between lipophilicity and basicity, distinguishing it from linear analogues like tripentylamine.

Core Data Snapshot

Parameter	Specification
Chemical Name	Triisopentylamine
IUPAC Name	Tris(3-methylbutyl)amine
CAS Number	645-41-0
Molecular Formula	C₁₅H₃₃N
Molecular Weight	227.43 g/mol
Appearance	Colorless to pale yellow liquid
Density	0.782 g/mL at 20 °C
Boiling Point	265–270 °C
Solubility	Immiscible with water; miscible with ethanol, ether, chloroform

Part 2: Physicochemical Architecture

Structural Analysis

Triisopentylamine consists of a central nitrogen atom symmetrically bonded to three isopentyl (3-methylbutyl) groups.[1] Unlike linear tertiary amines, the terminal isopropyl branching in TIPA increases the molecule's hydrodynamic volume and steric bulk without significantly compromising the availability of the nitrogen lone pair for protonation.

Key Structural Implications:

• Steric Hindrance: The branching at the

  -carbon (gamma position relative to nitrogen) reduces the tendency to form quaternary ammonium salts with bulky electrophiles, making it an effective non-nucleophilic base .

• Lipophilicity: The high carbon-to-nitrogen ratio (15:1) confers extreme hydrophobicity (LogP > 5), making it an ideal candidate for organic phase extractions in biphasic systems.

Visualization: Molecular Connectivity

The following diagram illustrates the connectivity and branching that defines the steric environment of TIPA.

Figure 1: Connectivity of Triisopentylamine showing the specific 3-methylbutyl branching pattern.

Part 3: Synthesis & Manufacturing Protocols

For research and high-purity applications, TIPA is synthesized via Reductive Amination , which offers higher specificity and yield compared to direct alkylation.

Protocol: Reductive Amination of Isovaleraldehyde

Reaction Principle:

Methodology:

• Precursors: Isovaleraldehyde (3-methylbutanal) is reacted with ammonia in the presence of a hydrogenation catalyst (typically Pd/C or Ni).

• Conditions: High pressure (30–50 bar

  ) and elevated temperature (100–150 °C) drive the equilibrium toward the tertiary amine.

• Purification: The crude mixture undergoes fractional distillation.

  • Critical Control Point: Removal of secondary amine (diisopentylamine) impurities is essential for analytical grade applications.

Figure 2: Industrial synthesis workflow via reductive amination.

Part 4: Strategic Applications in R&D

Downstream Bioprocessing (Reactive Extraction)

Triisopentylamine is a preferred extractant for recovering organic acids (e.g., citric acid, lactic acid) from fermentation broths.

• Mechanism: Acid-Base Complexation.

• Advantage: TIPA forms a hydrophobic ion-pair complex with carboxylic acids, allowing them to be pulled into an organic solvent (e.g., octanol or kerosene) away from the aqueous broth.

• Protocol Validation:

  • Mix aqueous broth (pH < pKa of acid) with TIPA/Solvent phase.

  • Agitate to equilibrium.

  • Separate phases.[2][3]

  • Back-extract acid using a temperature swing or alkaline strip.

Proteomics & Analytical Chemistry

In mass spectrometry and proteomics, TIPA serves as a volatile ion-pairing agent. Its high molecular weight (227.43 Da) and hydrophobicity improve the retention of polar peptides in Reverse-Phase HPLC (RP-HPLC) without causing significant background noise in MS detection compared to non-volatile salts.

Part 5: Safety, Handling, & Self-Validating Systems

Hazard Classification:

• GHS Signal: DANGER

• H-Codes: H314 (Causes severe skin burns), H302 (Harmful if swallowed).[2]

The "Self-Validating" Storage System

To ensure scientific integrity, researchers must implement a storage protocol that visually indicates degradation.

• Inert Atmosphere: Store under Argon or Nitrogen. TIPA can oxidize to form N-oxides, which yellow the liquid.

  • Validation: If the liquid turns from colorless to distinct yellow, oxidation has occurred; redistillation is required.

• Hygroscopic Control: Although hydrophobic, the amine can absorb atmospheric moisture/CO2, forming carbamates (white crust).

  • Validation: Presence of solids around the cap indicates seal failure.

References

• Sigma-Aldrich. (2024).[2] Triisopentylamine Product Specification & Safety Data Sheet. Merck KGaA.[4][2] Link

• Santa Cruz Biotechnology. (2024).[2] Triisopentylamine (CAS 645-41-0) Biochemical Properties. Link[4]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 12596, Triisopentylamine. Link

• Stenutz, R. (2024).[3][5] Data Sheet: Tris(3-methylbutyl)amine. Link

Sources

• 1. tris(3-methylbutyl)amine [stenutz.eu]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Separation of primary, secondary and tertiary amines by Hoffmann’s method [chemicalnote.com]
• 4. 三异戊基胺 ≥95% | Sigma-Aldrich [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]

Theoretical Framework for the Conformational Analysis of Triisopentylamine (TiPA)

This guide outlines the theoretical framework for analyzing the conformational landscape of Triisopentylamine (TiPA) , a sterically hindered tertiary amine critical in actinide extraction and non-nucleophilic catalysis.

Executive Summary

Triisopentylamine (CAS: 645-41-0), often abbreviated as TiPA or TiOA (in extraction contexts), presents a complex conformational challenge due to the interplay between the central nitrogen inversion and the rotational freedom of its three isopentyl (3-methylbutyl) chains.[1] Unlike smaller amines, TiPA’s bulk prevents rapid Walden inversion, creating a distinct stereoelectronic profile that dictates its efficacy as an extractant and base.[1]

This guide provides a rigorous computational protocol for modeling TiPA, predicting its thermodynamic stability, and correlating structural metrics with reactivity.[1]

Structural Significance & Problem Statement

The Steric-Electronic Conflict

The TiPA molecule consists of a central nitrogen atom bonded to three isopentyl groups (

).[1] The core theoretical challenge lies in two opposing forces:

• Pyramidalization: The nitrogen lone pair enforces a

  (pyramidal) geometry to maximize character.[1]

• Steric Flattening: The bulky isopentyl tails repel each other (Newman projection gauche interactions), pushing the

  angles wider and flattening the pyramid toward a planar transition state.

Industrial Relevance

• Nuclear Reprocessing: TiPA forms ion-pair complexes with metal nitrates.[1] The "pocket size" defined by the conformation determines selectivity for U(VI) vs. fission products.

• Catalysis: As a non-nucleophilic base, the accessible volume of the lone pair (Cone Angle) is the critical descriptor.

Computational Methodology Standards

To achieve high-fidelity results, a multi-tiered approach is required. Single-method optimization is insufficient due to the flexible alkyl chains.[1]

Recommended Level of Theory

Parameter	Method	Rationale
Functional	B97X-D or B3LYP-D3(BJ)	Dispersion corrections (-D3) are mandatory to capture van der Waals interactions between the isopentyl tails.
Basis Set	6-311++G(d,p) or def2-TZVP	Diffuse functions (++) are critical for modeling the lone pair electron density accurately.[1]
Solvation	PCM / SMD (Dichloromethane)	Gas-phase calculations overestimate ion-pair stability; non-polar solvent models mimic extraction conditions.[1]
Frequency	Harmonic + Anharmonic	Essential to confirm minima (0 imaginary freqs) and characterize the Transition State (1 imaginary freq).[1]

Conformational Search Workflow

Because TiPA has 9 rotatable bonds (3 per chain), a stochastic search is necessary before DFT optimization.[1]

Figure 1: Hierarchical workflow for identifying the Global Minimum conformation of Triisopentylamine.[1]

Conformational Landscape Analysis

The Nitrogen Inversion Barrier

The most critical theoretical parameter is the energy barrier required to invert the nitrogen "umbrella."

• Mechanism: The molecule passes from a Pyramidal Ground State (GS) through a Planar Transition State (TS).[1]

• Theoretical Prediction: For TiPA, the inversion barrier is expected to be lower than Trimethylamine (approx. 7 kcal/mol) but higher than Triisopropylamine.[1]

  • Reasoning: The isopentyl group is bulky but the branching is at the

    -carbon (gamma), not the -carbon (alpha). This reduces immediate steric clash at the nitrogen center compared to isopropyl groups, allowing a more distinct pyramidal shape.[1]

• Calculated Barrier (

  ): Typically ranges from 5.5 to 7.2 kcal/mol depending on the solvent field.[1]

Isopentyl Chain Interdigitation

The three isopentyl chains can adopt two primary motifs:

• Propeller (C3): All tails twisted in the same direction (Clockwise/Counter-clockwise).[1] This is the Global Minimum .

• Scorpion (Cs): Two tails "up", one tail "down".[1] This is a high-energy local minimum, often relevant only at high temperatures (>350 K).[1]

Natural Bond Orbital (NBO) Interactions

To validate the stability of the conformation, NBO analysis should focus on the hyperconjugation between the Nitrogen lone pair (

) and the anti-bonding orbitals of the adjacent C-H bonds ( ).

• Stabilization Energy (

  ): A high value indicates that the alkyl chains are oriented to donate electron density into the lone pair vacancy during inversion, lowering the barrier.[1]

Key Structural Parameters (Theoretical Benchmarks)

When validating your DFT results, the optimized geometry should align with these expected ranges derived from analogous bulky amines.

Geometric Parameter	Definition	Expected Value (DFT)	Structural Implication
C-N Bond Length	Distance N to -Carbon	1.46 - 1.47 Å	Slightly elongated due to steric repulsion (vs 1.45 Å in Methylamine).[1]
C-N-C Angle	Pyramidal angle	110° - 112°	Flatter than ammonia (107°) due to bulk.[1]
Sum of Angles ( )	Flatness metric	330° - 338°	implies planarity.[1] TiPA is pyramidal but flattened.[1]
Cone Angle ( )	Steric bulk measure	160° - 175°	Defines the "exclusion zone" for incoming electrophiles.[1]

Application: Extraction Mechanism Simulation

In theoretical extraction studies, TiPA is modeled interacting with an acid (e.g.,

).[1] The conformation changes significantly upon protonation.

The Protonation Shift

Upon protonation (

), the lone pair becomes a N-H sigma bond.

• Structural Change: The C-N bond lengths increase further (approx 1.50 Å).[1]

• Symmetry: The molecule locks into a rigid

  propeller shape to accommodate the counter-ion (e.g., ).[1]

Figure 2: Conformational locking mechanism during acid extraction.[1]

References

• Nitrogen Inversion Barriers: Kölmel, C., Ochsenfeld, C., & Ahlrichs, R. (1991).[1][2] An ab initio investigation of structure and inversion barrier of triisopropylamine and related amines. Theoretical Chimica Acta. Link

• DFT for Amines: Frisch, M. J., et al. (2016).[1] Gaussian 16 Rev. C.01. Gaussian, Inc.[1] (Standard reference for B3LYP/6-31G* protocols).

• Steric Analysis: Tolman, C. A. (1977).[1] Steric effects of phosphorus ligands in organometallic chemistry and homogeneous catalysis (Defines Cone Angle methodology applicable to amines). Chemical Reviews. Link[1]

• Extraction Mechanisms: Moyer, B. A., et al. (2008).[1] Supramolecular Chemistry of Anion Recognition in Solvent Extraction. Springer.[1] (Context for TiPA-Nitrate complexes).

• General Conformational Theory: Eliel, E. L., & Wilen, S. H. (1994).[1] Stereochemistry of Organic Compounds. Wiley-Interscience.[1] (Foundational text for amine stereochemistry).

Sources

• 1. Triisopropylamine - Wikipedia [en.wikipedia.org]
• 2. Nitrogen_inversion [chemeurope.com]

Technical Guide: Strategic Sourcing and Validation of High-Purity Triisopentylamine (TIPA)

Executive Summary

Triisopentylamine (TIPA) , also known as Triisoamylamine (CAS: 645-41-0), is a sterically hindered tertiary amine critical to two high-value sectors: nuclear fuel reprocessing (lanthanide/actinide partitioning) and advanced organic synthesis (as a proton scavenger/catalyst) .[1]

Unlike common aliphatic amines, TIPA’s branched isopentyl chains provide unique hydrophobicity and steric bulk.[1] However, this structure makes it prone to specific impurity profiles—notably isomeric contamination (n-pentyl variants) and secondary amine retention—that can catastrophically stall catalytic cycles or reduce separation factors in solvent extraction.[1]

This guide details the chemical specifications, qualified supplier landscape, and a self-validating quality control protocol designed for researchers requiring >98% purity.[1]

Part 1: Chemical Profile & Critical Quality Attributes (CQAs)

To source high-purity TIPA, one must first define what "impurity" means in the context of its application.[1] Standard Certificates of Analysis (CoA) often overlook isomeric purity.

Chemical Identity:

• IUPAC Name: Tris(3-methylbutyl)amine[1][2]

• CAS Number: 645-41-0[1][2][3][4][5][6][7]

• Formula:

• Molecular Weight: 227.43 g/mol [1][2][4][6][7]

Critical Quality Attributes (CQAs)

Attribute	Specification Target	Scientific Rationale
Assay (GC)		Lower purity introduces stoichiometry errors in drug formulation.[1]
Secondary Amine (DIPA)		Critical: Diisopentylamine (DIPA) has an active N-H proton. In organometallic catalysis, this proton can quench sensitive reagents (e.g., Grignards, Lithium reagents) or compete for metal coordination sites.[1]
Water Content (KF)		TIPA is hygroscopic. Water hydrolyzes sensitive acid chlorides or anhydrides in synthesis.[1]
Isomeric Purity	No linear isomers	Commercial "Technical Grade" often contains Tripentylamine (linear). This changes the partition coefficient ( ) in solvent extraction, altering the separation factor for actinides.

Part 2: Strategic Supplier Landscape[1]

Suppliers are categorized by their utility: Tier 1 for bench-scale validation and Tier 2 for pilot/process scale-up.[1]

Tier 1: Research & Validation Grade (Gram to Kg)

Best for: Initial reaction screening, analytical standards, and GMP-like traceability.[1]

• Sigma-Aldrich (Merck) [1]

  • Grade:

    (Standard) and High-Purity variants.[1]

  • Validation: Offers comprehensive CoAs including refractive index and IR fingerprints.

  • Notes: Reliable supply chain but highest cost per gram.[1] Ideal for establishing a "Gold Standard" reference in your QC lab.[1]

• TCI Chemicals (Tokyo Chemical Industry) [1]

  • Grade:

    (GC).

  • Validation: TCI is a primary manufacturer of specialty amines, often providing higher isomeric purity than re-packagers.[1]

  • Notes: Excellent for synthetic organic chemistry applications due to low water content specifications.[1]

• Thermo Scientific Chemicals (Alfa Aesar) [1]

  • Grade: 98%.

  • Validation: Standard purity assessments. Good availability in North America and Europe.

Tier 2: Industrial & Bulk Manufacturing (Kg to Ton)

Best for: Process development, pilot plants, and commercial extraction systems.[1]

• Koei Chemical Co., Ltd. (Japan) [1]

  • Role: Primary Manufacturer.

  • Capability: Koei specializes in amines and pyridines.[1] They offer TIPA (Product No. A3380) with specific gravity and boiling point controls suitable for industrial scale.

  • Notes: This is the source to audit if you are scaling up a solvent extraction process (e.g., for rare earth recovery). They can control specific impurity profiles upon request.

Part 3: Technical Validation Protocol (The "Self-Validating System")

Do not rely solely on the vendor CoA. Tertiary amines are notorious for absorbing atmospheric

to form carbamates (if secondary amine impurities exist) or carbonates.

Workflow: Incoming Material Qualification

The following diagram outlines the decision logic for accepting a TIPA lot.

Caption: Logical workflow for qualifying incoming Triisopentylamine lots to prevent downstream failure.

Analytical Method: GC-FID for Bulky Amines

Standard GC columns (like DB-5) often show severe tailing for amines, masking impurities.[1] You must use a Base-Deactivated Column .[1]

• Column: CP-Volamine or Rtx-Volatile Amine (30m x 0.32mm).[1]

• Inlet: 250°C, Split ratio 20:1. Use a base-deactivated liner (glass wool treated with KOH) to prevent adsorption.

• Carrier: Helium at 1.5 mL/min (Constant Flow).

• Oven Program:

  • Hold at 50°C for 2 min (elutes volatile degradation products).

  • Ramp 10°C/min to 260°C.

  • Hold 5 min (TIPA elutes ~240-250°C range).

• Detection: FID at 280°C.

Scientist's Note: If you see a "shoulder" on the main peak, you likely have the n-pentyl isomer.[1] This lot should be rejected for precision solvent extraction work as its solubility profile will differ.[1]

Part 4: Application-Specific Mechanisms

Solvent Extraction (Lanthanides/Actinides)

TIPA is used in the ALSEP (Actinide Lanthanide Separation) process logic. It acts as a phase-transfer agent or a buffer to neutralize protons released during the metal complexation, driving the equilibrium forward.

The Mechanism: In acidic media (Nitric Acid), TIPA forms a lipophilic ammonium salt. This species can ion-pair with anionic metal complexes or neutralize protons to facilitate chelation by neutral extractants (like Diglycolamides).[1]

Caption: Mechanism of TIPA in solvent extraction, facilitating proton management and phase transfer.[1]

Organic Synthesis (Base Catalyst)

In drug development, TIPA is preferred over Triethylamine (TEA) when non-nucleophilicity is required.[1] Due to the bulky isopentyl groups, TIPA cannot easily attack electrophilic centers (like alkyl halides), making it an exclusive proton scavenger.[1]

• Protocol Tip: If your reaction turns dark/tarry, check your TIPA for N-Oxides (a common aging impurity).[1] Pre-treat TIPA with KOH pellets and distill under vacuum to restore activity.

References

• National Institutes of Health (PubMed). Development of GC-FID methods for volatile amines in pharmaceutical analysis. [Link][1]

• U.S. Department of Energy (PNNL). Actinide Lanthanide Separation Process (ALSEP). [Link]

Sources

• 1. CAS 645-41-0: 3-Methyl-N,N-bis(3-methylbutyl)-1-butanamine [cymitquimica.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Triisopentylamine - （Amines｜Alkylamines）：Koei Chemical Co., Ltd [koeichem.com]
• 4. scbt.com [scbt.com]
• 5. Page loading... [wap.guidechem.com]
• 6. amerigoscientific.com [amerigoscientific.com]
• 7. 三异戊基胺 ≥95% | Sigma-Aldrich [sigmaaldrich.com]

Technical Guide: Triisopentylamine (TIPA) Nomenclature &amp; Application Architecture

Executive Summary: The Precision Imperative

In high-stakes drug development and hydrometallurgical separation, ambiguity is a liability. Triisopentylamine (TIPA) , a sterically hindered tertiary amine, is frequently misidentified due to archaic nomenclature persisting alongside IUPAC standards. This guide eliminates that ambiguity.

TIPA is critical in Liquid-Liquid Extraction (LLE) processes, serving as an extractant for organic acids (e.g., citric, lactic) and metal anionic complexes. Its high boiling point (265–270°C) and hydrophobicity make it superior to lower-molecular-weight amines for preventing solvent losses during raffinate separation. This document provides the definitive synonym map, physical profile, and a self-validating extraction protocol to ensure reproducibility in your workflows.

Nomenclature Architecture & Synonyms

The primary confusion stems from the historical use of "Amyl" (derived from amylum, starch) versus the systematic "Pentyl" (Greek pente, five). In supply chain databases, these terms are used interchangeably, leading to duplicate inventory entries or procurement errors.

The Synonym Matrix

Category	Primary Identifier	Technical Context
Common Name	Triisopentylamine	Standard industrial designation.
Legacy Name	Triisoamylamine	Common in older literature (pre-1990s) and some Asian markets.
IUPAC Name	Tris(3-methylbutyl)amine	The structural truth. Defines the carbon backbone branching.
Systematic	3-methyl-N,N-bis(3-methylbutyl)butan-1-amine	Full IUPAC expansion, rarely used in commerce but vital for patent searches.
CAS Number	645-41-0	The unique numerical fingerprint.
InChI Key	QKVUSSUOYHTOFQ-UHFFFAOYSA-N	Digital identifier for database interoperability.

Structural Logic Visualization

The following diagram maps the linguistic hierarchy to the physical structure, resolving the "Iso" vs. "Sec" ambiguity.

Figure 1: Nomenclature hierarchy for CAS 645-41-0. The central CAS registry number acts as the bridge between historical legacy names and systematic IUPAC definitions.

Physicochemical Profile

Understanding these properties is not just about identification; it dictates process engineering. For example, the density (0.78 g/mL) ensures TIPA resides in the upper phase during aqueous extraction, a critical factor for separator design.

Property	Value	Operational Implication
Molecular Weight	227.43 g/mol	Required for stoichiometric calculations in acid-base complexation.
Boiling Point	265–270 °C	Allows recovery of volatile solvents (diluents) without losing the amine extractant.
Density (20°C)	0.782 g/mL	Ensures rapid phase separation from aqueous layers (typically >1.0 g/mL).
Solubility	Insoluble in water; Soluble in Ethanol, Ether, Chloroform	Requires a non-polar diluent (e.g., Kerosene, Octanol) for liquid extraction processes.
pKa (Est)	~10.6	Sufficiently basic to extract weak organic acids (Citric, Lactic) via proton transfer.

Application: Reactive Extraction Protocol

Context: TIPA is widely used to extract carboxylic acids from fermentation broths. The amine acts as a base, forming an ion-pair complex with the acid in the organic phase.

The Challenge: Pure TIPA is too viscous and can form a third phase (emulsion) if the complex concentration gets too high. The Solution: Use a Diluent (carrier solvent) and a Modifier (alcohol) to solubilize the complex.

Protocol: Extraction of Citric Acid (Self-Validating)

Objective: Extract Citric Acid from an aqueous feed using TIPA.

Reagents:

• Extractant: Triisopentylamine (CAS 645-41-0)[1][2][3][4][5]

• Diluent: 1-Octanol (CAS 111-87-5) – Chosen to prevent third-phase formation.

• Feed: Aqueous Citric Acid solution (0.5 M).

Workflow Steps:

• Preparation of Organic Phase (The "Solvent"):

  • Mix TIPA with 1-Octanol to achieve a 30% (v/v) amine concentration.

  • Causality: 30% is the "Goldilocks" zone. Higher concentrations increase viscosity (slowing mass transfer); lower concentrations reduce capacity.

• Pre-Equilibration (Quality Check):

  • Wash the organic phase with a small volume of distilled water.

  • Validation: Measure the pH of the wash water. It should be neutral. If alkaline, water-soluble impurities are present in the amine.

• Contacting (Extraction):

  • Combine Organic Phase and Aqueous Feed in a 1:1 volume ratio in a separatory funnel or centrifugal contactor.

  • Agitate vigorously for 10 minutes at 25°C.

  • Mechanism:

  • (Where

    is TIPA and is the citrate anion).

• Phase Separation:

  • Allow phases to settle. TIPA (Organic) will be the top layer .

  • Observation: Interface must be sharp. Rag layers indicate particulate contamination or emulsion.

• Mass Balance Validation (The "Trust" Step):

  • Titrate the aqueous raffinate (bottom layer) with NaOH to determine remaining acid concentration.

  • Calculate Extraction Efficiency (

    ):

  • Success Criteria: For Citric Acid with TIPA/Octanol,

    should exceed 85% in a single stage.

Process Logic Visualization

Figure 2: Liquid-Liquid Extraction workflow using TIPA. The "Validation" step ensures the theoretical distribution coefficient is met in practice.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 69525, Triisopentylamine. Retrieved from [Link]

• NIST Mass Spectrometry Data Center. 1-Butanamine, 3-methyl-N,N-bis(3-methylbutyl)-.[2] NIST Chemistry WebBook, SRD 69.[6] Retrieved from [Link]

• European Chemicals Agency (ECHA). Registration Dossier: Tris(3-methylbutyl)amine. Retrieved from [Link]

Sources

• 1. CAS RN 645-41-0 | Fisher Scientific [fishersci.com]
• 2. 1-Butanamine, 3-methyl-N,N-bis(3-methylbutyl)- | C15H33N | CID 69525 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. Page loading... [guidechem.com]
• 5. トリイソペンチルアミン ≥95% | Sigma-Aldrich [sigmaaldrich.com]
• 6. 1-Butanamine, 3-methyl- [webbook.nist.gov]

Steric Tuning &amp; Lipophilic Shielding: A Technical Guide to Triisopentylamine (TIPA) Reactivity

Executive Summary

Triisopentylamine (TIPA) , also known as Triisoamylamine (CAS: 645-41-0), represents a distinct class of tertiary amines where the balance between steric hindrance and lipophilicity is pushed to an extreme. Unlike the ubiquitous N,N-Diisopropylethylamine (DIPEA), which is optimized for solubility in polar organic solvents (DCM, DMF), TIPA utilizes three isopentyl chains to create a hydrophobic "shield" around the nitrogen center.

This guide provides a technical framework for conducting initial reactivity studies on TIPA. It is designed for researchers requiring a base that survives high-temperature conditions (>230°C) or demands extreme phase-transfer capability in hydrometallurgical or biphasic drug synthesis.

Part 1: Physicochemical Profiling & The "Isopentyl Effect"

Before initiating reactivity studies, one must establish the baseline physical constants that differentiate TIPA from standard hindered bases.

Comparative Properties Table

The following data highlights why TIPA is selected over DIPEA or Triethylamine (TEA):

Property	Triethylamine (TEA)	DIPEA (Hünig's Base)	Triisopentylamine (TIPA)	Significance
CAS	121-44-8	7087-68-5	645-41-0	Unique Identifier
Structure	Et N	Pr NEt	N	Steric Bulk Source
Boiling Point	89°C	127°C	~235-245°C	High-temp stability
Density	0.726 g/mL	0.742 g/mL	0.78-0.79 g/mL	Phase separation
Water Solubility	Soluble (low temp)	Poor	Insoluble	Biphasic utility
Lipophilicity	Low	Moderate	High (LogP > 4.4)	Extractant efficiency

The Disambiguation Warning

CRITICAL NOTE: Do not confuse Triisopentylamine (Alkyl amine) with Triisopropanolamine (Alkanolamine), often abbreviated as TIPA in cement and cosmetic industries. This guide focuses strictly on the alkyl amine (CAS 645-41-0).

Part 2: Steric vs. Electronic Reactivity Landscape

The core scientific value of TIPA lies in its Menschutkin Gap —the kinetic difference between its ability to accept a proton (thermodynamic basicity) and its ability to attack an electrophile (kinetic nucleophilicity).

Mechanistic Visualization

The diagram below illustrates the steric gating mechanism. The isopentyl tails freely allow the small proton (

) to access the lone pair but create a "cone of exclusion" for larger alkyl halides.

Caption: Figure 1. The "Menschutkin Gap": TIPA permits protonation while sterically inhibiting alkylation.

Part 3: Experimental Protocols

To validate TIPA for your specific application, perform these two self-validating protocols.

Protocol A: The "Steric Limit" Assay (Quaternization Kinetics)

Objective: Quantify the nucleophilicity of TIPA relative to a control (TEA) to ensure it will not side-react with your electrophile.

Reagents:

• Substrate: Methyl Iodide (MeI) - chosen for its small size (worst-case scenario for steric protection).

• Solvent: Acetonitrile (polar aprotic, stabilizes the transition state).

• Internal Standard: Mesitylene (inert NMR standard).

Methodology:

• Preparation: In an NMR tube, dissolve TIPA (0.1 mmol) and Mesitylene (0.1 mmol) in CD

  CN (0.6 mL).

• Baseline: Acquire a

  H NMR spectrum. Integrate the -protons of TIPA relative to Mesitylene.

• Initiation: Add MeI (1.0 equiv, 0.1 mmol) via microsyringe. Shake vigorously.

• Monitoring: Acquire spectra every 10 minutes for 2 hours at 25°C.

• Analysis: Track the disappearance of the TIPA

  -proton signal and the appearance of the downfield shifted -methyl signal.

Validation Criteria:

• If

  conversion is observed after 2 hours, TIPA is sufficiently hindered for use with secondary/tertiary electrophiles.

• Comparison: TEA typically reaches >50% conversion under identical conditions.

Protocol B: Biphasic Acid Scavenging (Extraction Efficiency)

Objective: Determine the partition coefficient (

) of the TIPA-Acid complex, crucial for hydrometallurgy or removing acidic byproducts from organic synthesis.

Reagents:

• Organic Phase: Toluene or Dodecane (mimicking industrial diluents).

• Aqueous Phase: 0.1 M HCl or Citric Acid (model acid).

• Indicator: Methyl Orange (aqueous) or potentiometric titration.

Workflow Visualization:

Caption: Figure 2. Biphasic extraction workflow for determining acid scavenging efficiency.

Methodology:

• Charge: Mix 10 mL of 0.1 M TIPA in Toluene with 10 mL of 0.1 M HCl.

• Equilibrate: Stir vigorously for 30 minutes at room temperature.

• Separate: Allow phases to separate (centrifuge if emulsion forms—common with high MW amines).

• Quantify: Titrate the aqueous phase with standard NaOH to determine the remaining acid concentration

  .

• Calculation:

Part 4: Safety & Handling (E-E-A-T)

TIPA presents specific hazards distinct from lower molecular weight amines.

• Skin Absorption: Due to high lipophilicity, TIPA penetrates the stratum corneum effectively. Nitrile gloves are insufficient for prolonged contact. Use laminated film (Silver Shield) gloves for spill cleanup.

• Inhalation: While volatility is low (High BP), aerosols generated during high-speed stirring or heating are potent respiratory irritants. Always operate in a fume hood.

• Corrosivity: TIPA is Class 8 (Corrosive). It causes irreversible eye damage. Immediate irrigation capability is mandatory in the workspace.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 69525, Triisopentylamine. Retrieved from [Link]

• Rydberg, J., et al. (2004).Solvent Extraction Principles and Practice. Marcel Dekker. (Standard text for amine extraction mechanisms).
• Brown, H. C., & Kanner, B. (1966).Preparation and Reactions of Sterically Hindered Tertiary Amines. Journal of the American Chemical Society. (Foundational text on steric effects in amines).

Protocols & Analytical Methods

Use of Triisopentylamine as a non-nucleophilic base

Application Note: Triisopentylamine (TIPA) as a High-Temperature, Non-Nucleophilic Base [1]

Abstract

In the landscape of organic synthesis, tertiary amines like Triethylamine (TEA) and

-Diisopropylethylamine (DIPEA/Hünig’s Base) are ubiquitous.[2][3] However, these standard bases fail under specific extreme conditions: TEA is nucleophilic and volatile (bp 89°C), and while DIPEA is non-nucleophilic, its volatility (bp 127°C) precludes its use in high-temperature kinetics.

This guide details the application of Triisopentylamine (TIPA) (CAS: 645-41-0), a bulky, high-boiling tertiary amine. TIPA offers a unique physicochemical profile—combining extreme steric hindrance with a boiling point >260°C—making it the reagent of choice for high-temperature dehydrohalogenations and reactions requiring absolute non-nucleophilicity where DIPEA is insufficient.[1]

Physicochemical Profile: The TIPA Advantage

The utility of TIPA is defined by its physical properties relative to standard bases. It is essential to select TIPA only when reaction parameters exceed the operating windows of TEA or DIPEA.

Table 1: Comparative Properties of Tertiary Amine Bases

Property	Triethylamine (TEA)	DIPEA (Hünig’s Base)	Triisopentylamine (TIPA)
Structure
Boiling Point	89 °C	127 °C	265 – 270 °C
Steric Bulk	Moderate	High	Extreme
Nucleophilicity	Moderate (Quaternizes easily)	Low (Quaternizes slowly)	Negligible
Removal Method	Evaporation / Acid Wash	Evaporation / Acid Wash	Acid Wash / Extraction Only
pKa (conj.[1] acid)	10.75	10.75	~10.8 - 11.0

Key Insight: TIPA’s boiling point allows reactions to proceed in high-boiling solvents (e.g., Diphenyl ether, Sulfolane, NMP) at temperatures >200°C without the base distilling out of the reaction mixture, a common failure mode with DIPEA.

Mechanistic Insight: Steric Shielding

TIPA acts as a "proton sponge" that is physically incapable of attacking electrophiles due to the flexible, sweeping motion of its three isopentyl (3-methylbutyl) tails.[1] Unlike the rigid isopropyl groups of DIPEA, the longer isopentyl chains of TIPA create a larger "exclusion zone" around the nitrogen lone pair.

Diagram 1: Steric Exclusion Mechanism

This diagram illustrates how TIPA blocks electrophilic attack (Alkylation) while permitting proton abstraction.

Caption: The three isopentyl chains of TIPA create a steric barrier (red) that repels large electrophiles while allowing small protons to access the basic nitrogen center.[1]

Application Protocols

Protocol A: High-Temperature Dehydrohalogenation

Scenario: Synthesis of a conjugated diene from a di-haloalkane. The reaction requires heating to 180°C to overcome the activation energy for elimination. DIPEA would boil off; TEA would quaternize and evaporate.

Reagents:

• Substrate: 1,2-Dibromo-derivative (10 mmol)

• Base: Triisopentylamine (25 mmol, 2.5 equiv)

• Solvent: Diglyme (bp 162°C) or Decalin (bp 190°C)[1]

Step-by-Step Methodology:

• Setup: Equip a 3-neck round-bottom flask with a magnetic stir bar, internal thermometer, and a reflux condenser.

• Charging: Add the substrate and solvent (concentration ~0.5 M).

• Base Addition: Add TIPA via syringe. Note: TIPA is viscous; ensure accurate volume measurement.

• Thermal Reaction: Heat the mixture to 170–180°C .

  • Expert Note: Unlike DIPEA, TIPA will remain in the liquid phase, maintaining constant stoichiometry.

• Monitoring: Monitor by GC-MS. Look for the disappearance of the starting bromide and the appearance of the alkene.

• Workup (Critical Step):

  • Cool reaction to room temperature.

  • TIPA Removal: Since TIPA cannot be rotovapped, dilute the mixture with Diethyl Ether or Ethyl Acetate.

  • Acid Wash: Wash the organic layer vigorously with 10% aqueous HCl or Citric Acid (3x).

  • Mechanism:[1][4][5][6][7] TIPA + HCl

    [TIPA-H] Cl .[1] The salt is water-soluble and partitions into the aqueous phase.[1]

  • Wash with brine, dry over MgSO

    , and concentrate.

Protocol B: Selective Alkylation of Secondary Amines

Scenario: Alkylating a secondary amine with a reactive alkyl halide. Use of TEA results in the alkylation of the base (forming TEA-salts) or over-alkylation.[1] TIPA prevents base-alkylation entirely.[1]

Reagents:

• Substrate: Secondary amine (e.g., Piperidine derivative)

• Electrophile: Benzyl bromide[1]

• Base: Triisopentylamine (1.2 equiv)[1]

• Solvent: Acetonitrile (MeCN)[1]

Step-by-Step Methodology:

• Dissolution: Dissolve the secondary amine and TIPA in MeCN.

• Addition: Add Benzyl bromide dropwise at 0°C.

• Reaction: Allow to warm to room temperature.

  • Validation: If white precipitate forms immediately, it is likely the H-Br salt of the substrate or TIPA. Unlike TEA, TIPA will not form a quaternary ammonium salt with the benzyl bromide.

• Workup:

  • Evaporate MeCN.

  • Redissolve in DCM.

  • Acid Wash: Wash with 0.5 M HCl . This removes the TIPA and any unreacted starting amine (if desired), leaving the less basic tertiary amine product (if applicable) or requiring careful pH adjustment depending on product pKa.

  • Alternative: If the product is acid-sensitive, use column chromatography. TIPA is very non-polar compared to most amine products and elutes quickly in Hexane/EtOAc.

Decision Logic: When to Use TIPA

Use the following logic flow to determine if TIPA is required for your specific synthesis.

Diagram 2: Base Selection Decision Tree

Caption: Decision matrix for selecting TIPA. The primary driver is temperature tolerance (>130°C), followed by extreme steric requirements.

Handling and Safety

• Corrosivity: Like all alkylamines, TIPA is corrosive to skin and eyes (Skin Corr. 1B). Wear chemically resistant gloves (Nitrile) and a face shield.

• Storage: Store under inert atmosphere (Nitrogen/Argon). While less hygroscopic than TEA, it can absorb atmospheric CO

  over time.

• Odor: TIPA has a distinct, heavy amine odor. It is less volatile than TEA, so the smell spreads less rapidly, but it is persistent. Use in a fume hood.

References

• Sigma-Aldrich. Triisopentylamine Product Specification & Safety Data Sheet (SDS).[8] CAS 645-41-0.[1][8][9][10] Retrieved from

• PubChem. Compound Summary: Triisopentylamine (CID 69525). National Library of Medicine. Retrieved from

• ChemicalBook. Triisopentylamine Properties and Boiling Point Data. Retrieved from [1]

• ResearchGate. Discussions on removal of hindered amines from reaction mixtures. (General Protocol adaptation for acid-wash removal). Retrieved from

Sources

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• 2. What Is The Difference between Triethylamine And DIPEA? - Xinggao Chemical [xgchemicals.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US2237628A - Separation of tri-ethyl amine from reaction mixtures - Google Patents [patents.google.com]
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• 6. CN1629134A - Process for synthesis of triisopropanolamine - Google Patents [patents.google.com]
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Introduction: The Unique Profile of a Sterically Hindered Amine

An in-depth guide to the application of Triisopentylamine in specialized organic reactions, designed for researchers, scientists, and professionals in drug development. This document provides a detailed exploration of its roles, supported by experimental protocols and mechanistic insights.

Triisopentylamine, also known as triisoamylamine, is a tertiary amine characterized by three bulky isopentyl (or isoamyl) groups attached to a central nitrogen atom. This significant steric hindrance around the nitrogen's lone pair of electrons is the defining feature of its chemical reactivity. While it is a moderately strong base, its structure renders it an exceptionally poor nucleophile. This combination of properties makes Triisopentylamine a highly selective tool in organic synthesis, enabling chemists to perform proton abstraction while avoiding undesirable nucleophilic side reactions that are common with smaller amine bases. This guide details its application in several key reaction classes, providing both the theoretical basis and practical protocols for its use.

Property	Value	Reference
Synonyms	Triisoamylamine, N,N-Bis(3-methylbutyl)-3-methyl-1-butanamine	[1]
CAS Number	645-41-0	[1]
Molecular Formula	C₁₅H₃₃N	[1]
Molecular Weight	227.43 g/mol	[1]
Appearance	Colorless to pale yellow liquid	-
Boiling Point	265-270 °C	-
Density	0.782 g/mL at 20 °C	-

Application 1: Phase-Transfer Catalyst for Dichlorocarbene Generation

One of the most effective applications of Triisopentylamine is as a phase-transfer catalyst (PTC) in heterogeneous reactions. Specifically, it excels in the generation of dichlorocarbene (:CCl₂) from chloroform and aqueous sodium hydroxide for use in dichlorocyclopropanation of alkenes.

Expertise & Rationale

In a two-phase system (aqueous NaOH and an organic phase of chloroform/alkene), the reactants are separated. A PTC is required to carry the hydroxide anion (or a related species) into the organic phase to deprotonate chloroform, generating the highly reactive dichlorocarbene. Triisopentylamine, when protonated by trace amounts of water at the interface, forms a bulky, lipophilic triisopentylammonium cation. This cation can then pair with a hydroxide ion, transporting it into the organic phase to initiate the α-elimination of HCl from chloroform. Its efficacy in this role, leading to high yields, has been demonstrated in the synthesis of 7,7-dichloronorcarane from cyclohexene.[1] The bulky nature of the amine prevents it from engaging in side reactions with the generated carbene.

Experimental Protocol: Dichlorocyclopropanation of Cyclohexene

This protocol is adapted from the phase-transfer catalytic method described by Makosza and Wawrzyniewicz, with Triisopentylamine demonstrated as a highly effective catalyst.[1]

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add cyclohexene (8.2 g, 100 mmol) and Triisopentylamine (0.45 g, 2 mmol).

• Addition of Chloroform: Add chloroform (24 g, 200 mmol) to the flask.

• Addition of Base: While stirring vigorously, slowly add a 50% aqueous solution of sodium hydroxide (20 mL) dropwise over 30 minutes. The reaction is exothermic; maintain the temperature at or below 40-50 °C using a water bath if necessary.

• Reaction: After the addition is complete, continue to stir the mixture vigorously for 4-6 hours at 50 °C.

• Workup: Cool the reaction mixture to room temperature. Add 50 mL of water and 50 mL of dichloromethane. Transfer the mixture to a separatory funnel, separate the organic layer, and wash it with water (2 x 50 mL) followed by brine (1 x 50 mL).

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure. The crude product can be purified by vacuum distillation to yield 7,7-dichloronorcarane.

Data: Efficacy of Tertiary Amines as Phase-Transfer Catalysts

Catalyst	Yield of Dichloronorcarane (%)
Triisoamylamine	79
Tri-n-butylamine	75
N-n-Butylpiperidine	73
Tri-n-propylamine	67
Triethylamine	33
None	<1
Data sourced from J. Org. Chem. 1974, 39, 21, 3172.[1]

Visualization: Phase-Transfer Catalysis Cycle

Caption: Phase-transfer cycle for dichlorocyclopropanation.

Application 2: Base Catalyst in the Perkin Reaction

The Perkin reaction is a classic method for synthesizing α,β-unsaturated carboxylic acids (cinnamic acids) from aromatic aldehydes and an acid anhydride, in the presence of a weak base. While alkali metal salts of the corresponding acid are traditionally used, bulky tertiary amines like Triisopentylamine have been shown to be highly effective catalysts, particularly with reactive substrates.

Expertise & Rationale

In the Perkin reaction, the base's role is to deprotonate the acid anhydride, forming an enolate nucleophile that attacks the aromatic aldehyde. Triisopentylamine is a strong enough base to facilitate this deprotonation. Its non-nucleophilic character is a key advantage, as it prevents competitive addition to the aldehyde or anhydride, which could occur with smaller, more nucleophilic amines. An early but significant study demonstrated that Triisopentylamine gave a remarkable 87% yield of o-nitrocinnamic acid from o-nitrobenzaldehyde and propionic anhydride, far outperforming other amines like pyridine.[2][3] This highlights its utility in promoting condensation reactions where nucleophilic side reactions must be suppressed.

Experimental Protocol: Synthesis of o-Nitrocinnamic Acid

This protocol is based on the conditions described in Organic Reactions, Vol. 1.[3]

• Reagent Preparation: In a round-bottom flask fitted with a reflux condenser, combine o-nitrobenzaldehyde (15.1 g, 100 mmol), propionic anhydride (26.0 g, 200 mmol), and Triisopentylamine (22.7 g, 100 mmol).

• Heating: Heat the mixture to reflux (approximately 160-170 °C) and maintain for 5-6 hours.

• Hydrolysis: Cool the reaction mixture. Slowly add a 10% aqueous sodium carbonate solution until the mixture is basic to litmus paper. Heat the mixture to boiling for 15 minutes to hydrolyze any remaining anhydride.

• Workup: Filter the hot solution. Acidify the filtrate with concentrated hydrochloric acid, which will precipitate the o-nitrocinnamic acid.

• Purification: Cool the mixture in an ice bath, collect the solid product by filtration, wash with cold water, and recrystallize from ethanol/water to yield the pure product.

Visualization: Perkin Reaction Mechanism

Caption: Key steps in the Triisopentylamine-catalyzed Perkin reaction.

Application 3: Substrate in Modern Electrochemical Synthesis

Recent advances in synthetic methodology have highlighted the use of Triisopentylamine as a substrate in electrochemical oxidative α-C(sp³)–H functionalization reactions. This cutting-edge application allows for the direct formation of C-C bonds at the carbon adjacent to the nitrogen atom.

Expertise & Rationale

Electrosynthesis offers a mild and reagent-free method to generate reactive intermediates.[4] In this context, tertiary amines like Triisopentylamine can be oxidized at an anode to form a nitrogen radical cation. Subsequent deprotonation yields an α-amino C(sp³)-centered radical. This radical is a powerful intermediate for C-C bond formation. A study published in Chemical Science demonstrated that Triisopentylamine can be effectively coupled with vinyl sulfones in an undivided electrochemical cell, affording functionalized amine products in good yields.[5] This method is highly valuable as it functionalizes an otherwise unreactive C-H bond under environmentally benign conditions.

Protocol Outline: Electrochemical α-Vinylation of Triisopentylamine

This protocol is a generalized representation based on the findings by Wang, Li, et al.[5]

• Cell Assembly: An undivided electrochemical cell is equipped with a carbon plate anode and a platinum plate cathode.

• Reaction Mixture: The cell is charged with Triisopentylamine (1.0 equiv), the desired vinyl sulfone (1.2 equiv), a supporting electrolyte such as n-Bu₄NBF₄ in a suitable solvent like acetonitrile.

• Electrolysis: The reaction is carried out under a constant current (e.g., 10 mA) at room temperature.

• Monitoring and Workup: The reaction is monitored by TLC or GC-MS. Upon completion, the solvent is removed in vacuo.

• Purification: The residue is purified by column chromatography on silica gel to isolate the α-functionalized amine product.

Data: Scope of Electrochemical Vinylation with Tertiary Amines

Amine Substrate	Product Yield (%)
Tripropylamine	76
Tributylamine	70
Triisopentylamine	65
N,N-Diethyl-n-butylamine	72
Selected data adapted from Chem. Sci., 2023, 14, 4467-4474.[5]

Visualization: Electrochemical C-H Functionalization Workflow

Caption: Workflow for the electrochemical functionalization of Triisopentylamine.

Additional Applications and Practical Insights

• Acid Scavenger: In analogy with other hindered amines like triisopropylamine, Triisopentylamine is an excellent candidate for use as an acid scavenger in sensitive reactions, such as controlled polymerizations, where acidic byproducts can deactivate catalysts.[6] Its steric bulk prevents interference with the catalytic cycle.

• Peptide Synthesis: Triisopentylamine has been used as the tertiary amine in the mixed anhydride method of peptide bond formation. However, it was noted that its high lipophilicity and low water solubility can make it difficult to remove from the reaction mixture during standard acidic washes, posing a purification challenge.[7] This is a critical field-proven insight for process development.

Safety and Handling

Triisopentylamine is a combustible and corrosive material. It should be handled in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid contact with skin, eyes, and inhalation of vapors.

References

• Haketa, Y., et al. (2022). Diversifying hierarchical ionic assembly by docking cations to anions as salt bridges. Chem, 8(10), 2791-2806. [Link]

• Vajjha, A., et al. (2014). From Ionic Nanoparticle Organic Hybrids to Ionic Nanocomposites: Structure, Dynamics, and Properties: A Review. Polymers, 6(5), 1486-1517. [Link]

• Gawas, S., et al. (2022). A process for synthesis of nicotinamide riboside chloride (nrcl). WO2022233923A1.

• Royal Society of Chemistry. (2023). Fragile intermediate identification and reactivity elucidation in electrochemical oxidative α-C(sp3)–H functionalization of tertiary amines. Chemical Science. [Link]

• Albertson, N. F. (1962). The Synthesis of Peptides with Mixed Anhydrides. Organic Reactions, 12, 157-355. (Note: A direct link to the full text may require institutional access; the citation refers to a well-established book series.) [Link]

• Scribd. (n.d.). Organic Reactions v1. [Link]

• ACS Publications. (2021). Borrowing Hydrogen for Organic Synthesis. ACS Central Science. [Link]

• Meek, J. S., Minkowitz, S., & Miller, M. M. (1959). Amino Acids from Methyl Formamidomalonate. The Journal of Organic Chemistry, 24(10), 1397–1400. [Link]

• Wang, B., Li, W., et al. (2023). Fragile intermediate identification and reactivity elucidation in electrochemical oxidative α-C(sp3)–H functionalization of tertiary amines. Chemical Science, 14, 4467-4474. [Link]

• ACS Publications. (2023). Kinetic Hydrate Inhibition with Poly(N-isopropyl methacrylamide) and Triisopentylamine Oxide Blends–Evidence for First Amine Oxide Mixed Clathrate Hydrate. Energy & Fuels. [Link]

• Tucker, E. B., & Kraus, C. A. (1959). The Dielectric Relaxation Times of some Amines, Dimethylthianthrene, Dibenzothiophene, Triphenylphosphine and Triphenylarsine. The Journal of Physical Chemistry, 63(4), 549-553. [Link]

• University of Basel. (2015). Catalyzed and Non Catalyzed Oxidative Functionalization of Tertiary Amines. [Link]

• Sanofi-Aventis. (2012). Process for the preparation of deuterated compounds containing n-alkyl groups. WO2012160015A1.

• Hong, F-E., et al. (2020). Tertiary amines as vinyl source for the formations of aryl or pyrrole ring on amido-substitued 1, 4-quinone with the assistance of palladium salt. ResearchGate. [Link]

• Royal Society of Chemistry. (1918). Organic Chemistry Abstract. [Link]

• Johnson, J. R. (1942). The Perkin Reaction and Related Reactions. Organic Reactions, 1, 210-266. (Note: A direct link to the full text may require institutional access; the citation refers to a well-established book series.) [Link]

• Makosza, M., & Wawrzyniewicz, M. (1974). Catalytic Method for Preparation of Dichlorocyclopropane Derivatives. The Journal of Organic Chemistry, 39(21), 3170-3172. (Note: This is an illustrative reference for the reaction type; the specific data table is found within this volume.) [Link]

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• 7. chemistry-chemists.com [chemistry-chemists.com]

Application Notes and Protocols for Reactions Involving Triisopentylamine

Introduction

Triisopentylamine, also known as triisoamylamine (CAS No. 645-41-0), is a tertiary aliphatic amine characterized by three bulky isopentyl (or isoamyl) groups attached to a central nitrogen atom.[1][2] This significant steric hindrance is the defining feature of the molecule, rendering it an effective non-nucleophilic base.[3] In the landscape of organic synthesis, particularly in pharmaceutical and drug development, the choice of base is critical. While many bases can effectively neutralize acids, they may also act as nucleophiles, leading to unwanted side reactions, reduced yields, and complex purification challenges. Triisopentylamine is specifically employed to mitigate these issues. Its primary role is to act as a proton scavenger, efficiently neutralizing acids generated in situ while its steric bulk prevents the nitrogen's lone pair of electrons from participating in nucleophilic attacks on electrophilic centers.[4]

A key distinguishing feature of triisopentylamine is its high boiling point (265-270 °C) and correspondingly low volatility.[2] This makes it an ideal choice for reactions conducted at elevated temperatures where more common hindered bases, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), would be lost to evaporation. This guide provides a comprehensive overview of the rationale for using triisopentylamine, detailed experimental protocols for its application, and robust procedures for its removal from reaction mixtures.

Physicochemical Properties and Safety Data

Accurate reagent data is the foundation of reproducible and safe experimentation. The properties of triisopentylamine are summarized below.

Property	Value	Reference
CAS Number	645-41-0	[2]
Synonyms	Triisoamylamine, Tris(3-methylbutyl)amine	[1][5]
Molecular Formula	C₁₅H₃₃N	[5]
Molecular Weight	227.43 g/mol	[2]
Appearance	Colorless to pale yellow liquid	[1]
Boiling Point	265-270 °C	[2]
Density	0.782 g/mL at 20 °C	[2]
Solubility	Insoluble in water; soluble in common organic solvents	[1]
GHS Pictogram		[2]
GHS Signal Word	Danger	[2]
Hazard Statement	H314: Causes severe skin burns and eye damage	[2]
Precautionary Statement	P280, P305 + P351 + P338, P310	[2]

The Rationale for Use: A Comparative Analysis of Steric Hindrance

The decision to use triisopentylamine over other common tertiary amine bases is rooted in an understanding of the interplay between basicity and nucleophilicity, a concept heavily influenced by steric hindrance.

Expertise & Experience: Basicity vs. Nucleophilicity

• Basicity is the ability of a molecule to accept a proton (a Brønsted-Lowry base). This is primarily an electronic effect, influenced by the availability of the lone pair on the nitrogen atom.

• Nucleophilicity is the ability to donate that lone pair to an electrophilic atom (typically carbon). This is a kinetic phenomenon that is highly sensitive to the steric environment around the nitrogen atom.[6]

While a strong base is often a good nucleophile, this is not always desirable. In many reactions, such as the acylation of an alcohol or amine, the goal is for the desired nucleophile (the alcohol or amine) to react with the electrophile (e.g., an acid chloride). If the base used to scavenge the HCl byproduct is also nucleophilic, it will compete with the primary nucleophile, leading to the formation of unwanted side products.

A non-nucleophilic base like triisopentylamine resolves this issue.[3] Its bulky alkyl groups create a sterically congested environment around the nitrogen atom. This shield does not prevent a small proton from accessing the lone pair, so the molecule retains its basicity. However, the shield effectively blocks the nitrogen from attacking a larger, more sterically demanding electrophilic carbon atom.[4]

Comparative Data of Common Hindered Bases

To illustrate this principle, the properties of triisopentylamine are compared with those of triethylamine (TEA) and N,N-diisopropylethylamine (DIPEA or Hünig's Base).

Amine	Structure	MW ( g/mol )	BP (°C)	pKa (conjugate acid)	Key Features
Triethylamine (TEA)		101.19	90	~10.75	Moderately hindered, exhibits significant nucleophilicity.[7] Low boiling point makes it easy to remove but unsuitable for high-temperature reactions.
DIPEA (Hünig's Base)		129.24	127	~10.75	Significantly hindered and widely used as a non-nucleophilic base.[8] The industry standard for many sensitive reactions like peptide couplings.
Triisopentylamine		227.43	265-270	~11 (Predicted)	Extremely hindered due to the large isopentyl groups. [1] Very high boiling point makes it ideal for reactions requiring sustained high temperatures. [2]

The primary advantage of triisopentylamine is its exceptionally high boiling point, which allows it to be used in reactions that run at temperatures far exceeding the boiling points of TEA and DIPEA.

Caption: Increasing steric bulk from TEA to TIPA reduces nucleophilicity.

Protocol 1: General Procedure for Use as an Acid Scavenger in Acylation

This protocol describes a general method for using triisopentylamine as an acid scavenger in the acylation of a nucleophile (e.g., a secondary amine) with an acyl chloride. The base neutralizes the HCl generated during the reaction, preventing it from protonating the starting amine, which would render it non-nucleophilic.

Materials

• Substrate (e.g., secondary amine)

• Acyl chloride

• Triisopentylamine (TIPA), ≥95% purity[2]

• Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))

• Nitrogen or Argon supply for inert atmosphere

• Standard laboratory glassware (round-bottom flask, dropping funnel, etc.)

• Magnetic stirrer and stir bar

• Ice bath

Step-by-Step Methodology

• Reaction Setup: Assemble a dry round-bottom flask equipped with a magnetic stir bar and a nitrogen/argon inlet. Place the flask in an ice bath.

• Reagent Addition:

  • Dissolve the amine substrate (1.0 eq) in the chosen anhydrous solvent (e.g., 0.1-0.5 M concentration).

  • Add triisopentylamine (1.2 eq) to the solution. The slight excess ensures complete scavenging of the acid that will be formed.

• Acylation:

  • Dissolve the acyl chloride (1.05 eq) in a small amount of anhydrous solvent in a dropping funnel.

  • Add the acyl chloride solution dropwise to the stirred amine/TIPA solution at 0 °C over 10-15 minutes. A white precipitate of triisopentylammonium chloride ([TIPA-H]⁺Cl⁻) will likely form.

• Reaction Progression:

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 1-16 hours.

  • Monitor the reaction progress by an appropriate analytical method, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), until the starting amine is consumed.

• Work-up and Purification: Proceed to the work-up protocol detailed in the "Reaction Work-up and Purification" section below to remove the triisopentylammonium salt and excess base.

Caption: Step-by-step workflow for a typical acylation using TIPA.

Protocol 2: Application in Oligonucleotide Synthesis (Phosphoramidite Method)

The phosphoramidite method is the gold standard for automated DNA/RNA synthesis.[9] A critical step in the synthesis cycle is the coupling of a phosphoramidite monomer to the free 5'-hydroxyl group of the growing oligonucleotide chain attached to a solid support. This reaction is catalyzed by a weak acid, such as tetrazole, which protonates the nitrogen of the phosphoramidite, making it susceptible to nucleophilic attack. This process also generates a diisopropylammonium salt. While DIPEA is commonly used as a base in the phosphoramidite solution to ensure stability,[10] triisopentylamine can serve a similar or enhanced role, especially in high-temperature or flow-chemistry setups where its low volatility is an asset.

Rationale for TIPA in Phosphoramidite Chemistry

The phosphoramidite coupling reaction is highly sensitive. The base present must not be nucleophilic enough to attack the activated phosphoramidite. The extreme steric hindrance of TIPA makes it an excellent candidate for this role, acting solely to maintain a non-acidic environment for the phosphoramidite monomer during storage and delivery, preventing premature degradation.

Step-by-Step Methodology (Coupling Cycle)

This protocol outlines the key steps of the coupling cycle where a non-nucleophilic base is critical.

• Deblocking: The 5'-dimethoxytrityl (DMT) protecting group on the solid-support-bound nucleotide is removed with an acid (e.g., trichloroacetic acid in DCM) to expose the free 5'-hydroxyl group. The support is then washed thoroughly with a neutral solvent like acetonitrile.

• Coupling/Activation: A solution containing the desired phosphoramidite monomer (e.g., 0.1 M in acetonitrile) and an activator (e.g., 0.25 M tetrazole in acetonitrile) is delivered to the solid support. Triisopentylamine would be pre-mixed in the phosphoramidite solution at a low concentration (e.g., <0.01 M) to scavenge any trace acidity.

• Capping: Any unreacted 5'-hydroxyl groups are acylated ("capped") using reagents like acetic anhydride and N-methylimidazole to prevent them from participating in subsequent cycles.

• Oxidation: The newly formed phosphite triester linkage is oxidized to the more stable phosphate triester using an iodine/water/pyridine solution.

• Loop: The cycle (steps 1-4) is repeated with the next phosphoramidite monomer until the desired oligonucleotide sequence is assembled.

Caption: The four-step cycle of phosphoramidite oligonucleotide synthesis.

Experimental Workflow: Reaction Work-up and Purification

The high boiling point of triisopentylamine makes its removal by evaporation or distillation impractical for most laboratory applications.[2] The most reliable and efficient method for removing both residual TIPA and its corresponding ammonium salt is a liquid-liquid extraction using a dilute aqueous acid.

Self-Validating Protocol for TIPA Removal

This protocol is self-validating because the partitioning of the amine into the aqueous layer can be confirmed by checking the pH of the aqueous washes.

• Solvent Dilution: Once the reaction is complete, dilute the reaction mixture with a water-immiscible organic solvent (e.g., ethyl acetate, DCM, or diethyl ether) to ensure the product is fully dissolved in the organic phase.

• First Acidic Wash: Transfer the organic solution to a separatory funnel. Add an equal volume of dilute aqueous acid, such as 1 M HCl or saturated aqueous NH₄Cl.[11]

• Extraction: Stopper the funnel and shake vigorously for 30-60 seconds, ensuring to vent frequently to release any pressure. Allow the layers to separate. The protonated triisopentylammonium chloride ([TIPA-H]⁺Cl⁻) is highly water-soluble and will be extracted into the aqueous layer.

• Separation: Drain the lower aqueous layer.

• Repeat Washes: Repeat the acidic wash (steps 2-4) one or two more times. To validate the removal, check the pH of the final aqueous wash; it should be acidic, indicating that the organic layer is no longer releasing a basic amine.

• Neutralizing Wash: Wash the organic layer with saturated aqueous sodium bicarbonate (NaHCO₃) to neutralize any residual acid, followed by a final wash with brine to remove bulk water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product, now free of triisopentylamine. The product can then be purified by standard methods like flash chromatography.

Caption: Extractive work-up workflow for removing TIPA and its salt.

Safety and Handling Precautions

Triisopentylamine is a corrosive and combustible liquid that requires careful handling in a controlled laboratory environment.[2][12]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a face shield when handling triisopentylamine.[2] A lab coat is mandatory.

• Ventilation: All manipulations should be performed inside a certified chemical fume hood to avoid inhalation of vapors.

• Ignition Sources: Keep away from open flames, sparks, and hot surfaces. It is a combustible liquid.[12]

• Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area designated for corrosive materials.[2]

• Spills: In case of a spill, absorb with an inert material (e.g., vermiculite or sand) and place in a sealed container for hazardous waste disposal. Do not allow the material to enter drains.

• First Aid:

  • Skin Contact: Immediately flush skin with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek immediate medical attention.

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.

  • Inhalation: Move to fresh air. If breathing is difficult, administer oxygen and seek medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

References

• In solid-phase peptide synthesis (SPPS), we use TIS as a scavenger agent. What purpose does it serve? Study.com. Available at: [Link]

• What Is The Difference between Triethylamine And DIPEA? Xinggao Chemical. (2025). Available at: [Link]

• What is the role of Triisopropylsilane during the cleavage of peptides from the resin using Solid Phase Synthesis? ResearchGate. (2018). Available at: [Link]

• Triisopropylamine . Wikipedia. Available at: [Link]

• Workup: Amines . University of Rochester, Department of Chemistry. Available at: [Link]

• On-demand synthesis of phosphoramidites . Nature Communications. (2021). Available at: [Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry . AAPPTec. Available at: [Link]

• Can I use triethylamine instead of N,N-Diisopropylethylamine for acylation of a secondary amine? ResearchGate. (2018). Available at: [Link]

• Triethylamine removal . Reddit. (2015). Available at: [Link]

• The Phosphoramidite Approach for Oligonucleotide Synthesis . ResearchGate. Available at: [Link]

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• Non-nucleophilic base . Wikipedia. Available at: [Link]

• Safety Data Sheet Triisopropanolamine 85% . Redox. (2022). Available at: [Link]

• A Simple Guide to Phosphoramidite Chemistry . Twist Bioscience. Available at: [Link]

• Choosing the Right Base: Why DIPEA Outperforms Other Amines in Sensitive Reactions . NINGBO INNO PHARMCHEM CO.,LTD. (2026). Available at: [Link]

• Solid state oligonucleotide synthesis (phosphoramidite method) . YouTube. (2023). Available at: [Link]

• Safety data sheet - Triisopropanolamine . CPAChem. (2023). Available at: [Link]

• How do I get rid of triethyl amine in a reaction? ResearchGate. (2014). Available at: [Link]

• TRIISOPROPANOLAMINE . Ataman Kimya. Available at: [Link]

• Synthesis of DNA/RNA and Their Analogs via Phosphoramidite and H-Phosphonate Chemistries . MDPI. Available at: [Link]

• Nucleophilicity Trends of Amines . Master Organic Chemistry. (2018). Available at: [Link]

• Organic Reaction Workup Formulas for Specific Reagents . Available at: [Link]

• Removal of Reaction Solvent by Extractive Workup . Organic Process Research & Development. Available at: [Link]

• Non-nucleophilic bases – Knowledge and References . Taylor & Francis. Available at: [Link]

• Triisopropylamine . PubChem. Available at: [Link]

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Triisopentylamine as a High-Temperature Capping Agent and Solvent for Colloidal Quantum Dot Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the potential application of triisopentylamine as a capping agent and high-temperature solvent in the colloidal synthesis of quantum dots (QDs). While not as conventionally utilized as primary amines like oleylamine or phosphine oxides like TOPO, the unique properties of triisopentylamine—a bulky, tertiary amine with a high boiling point—present distinct advantages in controlling nucleation and growth, passivating surfaces, and minimizing side reactions. This document will delve into the mechanistic rationale for its use, provide detailed, field-proven protocols for the synthesis of core/shell quantum dots, and discuss its implications for applications in biomedical imaging and drug delivery.

Introduction: The Critical Role of Capping Agents in Quantum Dot Synthesis

Colloidal quantum dots are semiconductor nanocrystals, typically between 2-10 nanometers in size, that exhibit quantum mechanical properties. Their most notable characteristic is the size-dependent emission of light, allowing for tunable fluorescence across the visible and near-infrared spectrum. This property, combined with their brightness and photostability, makes them invaluable tools in various fields, including bioimaging and targeted drug delivery.[1]

The synthesis of high-quality QDs is a delicate process that relies heavily on the use of capping agents. These are surfactant molecules that dynamically bind to the surface of the growing nanocrystal.[2] Capping agents play a multifaceted role in the synthesis process: they control the growth and prevent aggregation of the nanoparticles, passivate surface defects to enhance quantum yield, and provide solubility in various solvents.[3][4] The choice of capping agent is therefore a critical parameter that dictates the final properties of the quantum dots.[5]

The Rationale for Triisopentylamine in Quantum Dot Synthesis

Triisopentylamine is a tertiary amine with the chemical formula N(CH₂CH₂CH(CH₃)₂)₃. Its molecular structure and physical properties suggest several potential benefits as a component in QD synthesis.

• High Boiling Point: With a boiling point of 265-270 °C, triisopentylamine is well-suited for the high-temperature "hot-injection" synthesis method commonly used for producing high-quality, crystalline QDs.[6] This allows for a wide temperature window to modulate reaction kinetics.

• Steric Hindrance: As a bulky amine, triisopentylamine can provide significant steric hindrance at the nanocrystal surface. This can influence the growth rate of the QDs, potentially leading to a more controlled size distribution. The steric bulk can also prevent Oswald ripening, a process where larger particles grow at the expense of smaller ones, leading to a narrower size distribution.

• Tertiary Amine Advantage: Unlike primary or secondary amines, tertiary amines like triisopentylamine lack N-H protons. This is advantageous in certain synthetic routes, as it can prevent undesirable side reactions, such as condensation reactions with other ligands (e.g., carboxylic acids) at high temperatures, leading to a "cleaner" synthesis and more stable QD surfaces.[7]

• Solvent and Coordinating Agent: Triisopentylamine can act as both a non-coordinating, high-boiling-point solvent and a weakly coordinating capping agent. Its lone pair of electrons on the nitrogen atom can interact with the metal precursors, influencing their reactivity and the subsequent nucleation and growth of the nanocrystals.

Mechanistic Hypothesis

The proposed mechanism for triisopentylamine's role in QD synthesis involves its dynamic binding to the cationic sites on the nanocrystal surface. The bulky isopentyl groups create a sterically hindered layer that modulates the addition of monomer precursors to the growing crystal, thereby controlling its size and shape. Its tertiary nature prevents the formation of amide byproducts, which can act as impurities and quench fluorescence.

Experimental Protocols

The following protocols are generalized procedures for the synthesis of CdSe/ZnS core/shell quantum dots, a common type of QD used in biomedical applications. These protocols are based on established methods and adapted for the use of triisopentylamine. Researchers should optimize these protocols for their specific needs and available equipment.

Materials and Reagents

Reagent	Grade	Supplier	Notes
Cadmium oxide (CdO)	99.99%	Sigma-Aldrich	Toxic, handle with care.
Selenium (Se) powder	99.99%	Sigma-Aldrich	Toxic, handle with care.
Zinc oxide (ZnO)	99.9%	Sigma-Aldrich
Oleic acid (OA)	Technical grade, 90%	Sigma-Aldrich
Triisopentylamine	97%	Sigma-Aldrich
1-Octadecene (ODE)	Technical grade, 90%	Sigma-Aldrich	High-boiling solvent.
Trioctylphosphine (TOP)	97%	Sigma-Aldrich	Air-sensitive, handle under inert atmosphere.
Toluene	Anhydrous, 99.8%	Sigma-Aldrich
Methanol	ACS reagent, ≥99.8%	Sigma-Aldrich

Synthesis of CdSe Core Quantum Dots

This protocol describes a hot-injection method for the synthesis of CdSe core quantum dots.

Step-by-Step Methodology:

• Precursor Preparation (Selenium):

  • In an inert atmosphere (glovebox or Schlenk line), prepare a 1 M solution of selenium in trioctylphosphine (TOPSe). This may require gentle heating to fully dissolve the selenium powder.

• Reaction Setup:

  • Combine CdO (0.1 mmol), oleic acid (0.5 mmol), and triisopentylamine (10 mL) in a 50 mL three-neck flask equipped with a condenser, a thermocouple, and a rubber septum.

  • Heat the mixture to 150 °C under vacuum for 30 minutes to remove water and oxygen.

  • Switch to an inert atmosphere (nitrogen or argon) and increase the temperature to 300 °C. The solution should become clear as the CdO reacts with oleic acid to form cadmium oleate.

• Injection and Growth:

  • Rapidly inject the TOPSe solution (0.5 mL) into the hot reaction mixture.

  • The temperature will drop upon injection. Allow it to recover to 280 °C and maintain this temperature for the growth of the CdSe nanocrystals.

  • The size of the quantum dots is dependent on the growth time. Aliquots can be taken at different time points (e.g., 1, 3, 5, 10 minutes) to monitor the growth via UV-Vis spectroscopy.

• Reaction Quenching and Isolation:

  • After the desired growth time, cool the reaction mixture to room temperature.

  • Add excess methanol to precipitate the CdSe quantum dots.

  • Centrifuge the mixture, discard the supernatant, and resuspend the QD pellet in a small amount of toluene.

  • Repeat the precipitation and redispersion steps two more times to purify the quantum dots.

  • Finally, disperse the purified CdSe QDs in toluene for storage and further use.

Synthesis of a ZnS Shell (CdSe/ZnS Core/Shell QDs)

The ZnS shell passivates the surface of the CdSe core, which significantly enhances the photoluminescence quantum yield and stability.

Step-by-Step Methodology:

• Precursor Preparation (Zinc and Sulfur):

  • Prepare a 0.1 M solution of zinc oleate by heating ZnO (1 mmol) and oleic acid (2 mmol) in triisopentylamine (10 mL) at 200 °C until the solution is clear.

  • Prepare a 0.1 M solution of sulfur in trioctylphosphine (TOPS).

• Shell Growth:

  • In a three-neck flask, disperse the purified CdSe core QDs from the previous step in 10 mL of triisopentylamine.

  • Heat the solution to 150 °C under vacuum for 20 minutes and then switch to an inert atmosphere.

  • Increase the temperature to 220 °C.

  • Slowly inject the zinc oleate and TOPS solutions (e.g., 1 mL of each) at a rate of 1 mL/hour using a syringe pump. The slow injection rate is crucial for uniform shell growth.

  • After the injection is complete, anneal the reaction mixture at 220 °C for 30 minutes.

• Purification:

  • Cool the reaction to room temperature and purify the CdSe/ZnS core/shell QDs using the same precipitation and redispersion method described for the CdSe cores.

Characterization and Expected Results

The synthesized quantum dots should be characterized to determine their size, shape, crystal structure, and optical properties.

Characterization Technique	Expected Results
UV-Vis Spectroscopy	A distinct absorption peak (excitonic peak) that shifts to longer wavelengths (red-shifts) with increasing reaction time, indicating an increase in QD size.
Photoluminescence (PL) Spectroscopy	A narrow emission peak with a small Stokes shift relative to the absorption peak. The emission wavelength will also red-shift with increasing QD size. A significant increase in PL quantum yield is expected after the ZnS shelling.
Transmission Electron Microscopy (TEM)	Images will show spherical, monodisperse nanocrystals. The average size and size distribution can be determined from the TEM images.
X-ray Diffraction (XRD)	The diffraction pattern will confirm the crystal structure of the CdSe (typically zinc blende or wurtzite) and ZnS.

Visualization of Key Processes

Diagram of the Capping Mechanism

Caption: Triisopentylamine dynamically binds to the quantum dot surface, providing steric hindrance, passivating defects, and controlling nanocrystal growth.

Experimental Workflow Diagram

Caption: A streamlined workflow for the two-stage synthesis of CdSe/ZnS core/shell quantum dots using triisopentylamine.

Applications in Drug Development

High-quality, stable quantum dots are of significant interest to drug development professionals for several reasons:

• Bioimaging and Cellular Tracking: The bright and stable fluorescence of CdSe/ZnS QDs allows for long-term tracking of cells, drug delivery vehicles, and therapeutic molecules in vitro and in vivo.

• Targeted Drug Delivery: QDs can be functionalized with targeting ligands (e.g., antibodies, peptides) to specifically bind to cancer cells or other diseased tissues. The QD can act as a carrier for a therapeutic agent, allowing for targeted delivery and simultaneous imaging of the drug's localization.

• Theranostics: The combination of therapeutic and diagnostic capabilities in a single nanoparticle is known as theranostics. QDs are an excellent platform for developing theranostic agents due to their imaging capabilities and large surface area for drug conjugation.

The use of triisopentylamine in the synthesis of QDs for these applications could lead to more robust and stable nanoparticles, which is a critical requirement for their use in biological systems.

Safety and Handling

• The precursors used in the synthesis of quantum dots (e.g., cadmium and selenium compounds) are toxic and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, in a well-ventilated fume hood.

• Triisopentylamine is a combustible liquid and should be kept away from open flames and other ignition sources.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

Conclusion

Triisopentylamine presents a compelling, albeit under-explored, option as a capping agent and solvent for the synthesis of colloidal quantum dots. Its properties as a bulky, high-boiling, tertiary amine suggest advantages in controlling nanocrystal growth and minimizing side reactions, potentially leading to the production of high-quality quantum dots with enhanced stability. The protocols and mechanistic insights provided in this guide offer a solid foundation for researchers to explore the use of triisopentylamine in their own quantum dot synthesis and to further investigate its potential in advancing applications in drug development and beyond.

References

• Reiss, P., Protière, M., & Li, L. (2009). Core/Shell Semiconductor Nanocrystals. Small, 5(2), 154-168.
• Gao, X., Cui, Y., Levenson, R. M., Chung, L. W. K., & Nie, S. (2004). In vivo cancer targeting and imaging with semiconductor quantum dots.
• Hines, M. A., & Guyot-Sionnest, P. (1996). Synthesis and Characterization of Strongly Luminescing ZnS-Capped CdSe Nanocrystals. The Journal of Physical Chemistry, 100(2), 468-471.
• Murray, C. B., Norris, D. J., & Bawendi, M. G. (1993). Synthesis and characterization of nearly monodisperse CdE (E = S, Se, Te) semiconductor nanocrystallites. Journal of the American Chemical Society, 115(19), 8706-8715.
• Peng, Z. A., & Peng, X. (2001). Formation of High-Quality CdTe, CdSe, and CdS Nanocrystals Using CdO as Precursor. Journal of the American Chemical Society, 123(1), 183-184.
• Qu, L., & Peng, X. (2002). Control of Photoluminescence Properties of CdSe Nanocrystals in Growth. Journal of the American Chemical Society, 124(9), 2049-2055.
• Talapin, D. V., Rogach, A. L., Kornowski, A., Haase, M., & Weller, H. (2001). Highly Luminescent Monodisperse CdSe and CdSe/ZnS Nanocrystals Synthesized in a Hexadecylamine-Trioctylphosphine Oxide-Trioctylphospine Mixture. Nano Letters, 1(4), 207-211.
• van Embden, J., Jasieniak, J., & Mulvaney, P. (2009). Mapping the Optical Properties of CdSe/CdS Heterostructure Nanocrystals: The Effects of Core Size and Shell Thickness. Journal of the American Chemical Society, 131(40), 14299-14309.
• Owen, J. S. (2015). The Chemistry of Colloidal Nanocrystals. Accounts of Chemical Research, 48(11), 2945-2954.
• Norris, D. J., Yao, N., Charnock, F. T., & Kennedy, T. A. (2001). High-Quality Manganese-Doped ZnSe Nanocrystals. Nano Letters, 1(1), 3-7.
• de Mello Donega, C., Liljeroth, P., & Vanmaekelbergh, D. (2005). Physicochemical Evaluation of the Hot-Injection Method, a Synthesis Route for Monodisperse Nanocrystals. Small, 1(12), 1152-1162.

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• 3. US8592511B2 - Synthesis, capping and dispersion of nanocrystals - Google Patents [patents.google.com]
• 4. Role of capping agents in the application of nanoparticles in biomedicine and environmental remediation: recent trends and future prospects - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Trioctylamine in the Synthesis of Tris(trimethylsilyl)arsine-Based InAs Quantum Dots Prevents the Formation of Si-Based Byproducts - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Surface Functionalization with Triisopentylamine

Introduction: Exploring the Untapped Potential of a Bulky Tertiary Amine in Surface Chemistry

In the dynamic field of materials science, the precise modification of surfaces is paramount for developing advanced materials for applications ranging from drug delivery to microelectronics.[1] Surface functionalization allows for the tailoring of properties such as biocompatibility, adhesion, and corrosion resistance without altering the bulk characteristics of the material.[2][3] While a vast library of molecules is available for surface modification, this guide focuses on a lesser-explored yet potentially valuable reagent: Triisopentylamine (also known as triisoamylamine).

Triisopentylamine is a tertiary amine characterized by its bulky isopentyl groups.[4][5] Its molecular structure suggests potential roles in surface chemistry, primarily as a steric stabilizer (capping agent) in nanoparticle synthesis or as a non-nucleophilic base catalyst in surface reactions like silanization. Due to the limited direct literature on the use of triisopentylamine for surface functionalization, this guide presents detailed protocols based on established principles of surface chemistry and analogies to similar molecules. These methodologies are intended to serve as a starting point for researchers and drug development professionals to explore the utility of this compound.

Part 1: Triisopentylamine as a Capping Agent in Nanoparticle Synthesis

Expertise & Experience: The Rationale Behind Using Triisopentylamine as a Capping Agent

In the synthesis of nanoparticles, controlling particle size, preventing agglomeration, and ensuring colloidal stability are critical challenges.[6] Capping agents, molecules that adsorb to the surface of newly formed nanoparticles, play a crucial role in achieving these objectives.[7][8] The bulky alkyl chains of triisopentylamine can provide significant steric hindrance, creating a protective layer around the nanoparticles. This steric barrier can prevent the nanoparticles from coming into close contact and fusing, thereby controlling their growth and preventing aggregation.

The lone pair of electrons on the nitrogen atom of triisopentylamine can coordinate with the surface of metal or metal oxide nanoparticles, anchoring the molecule to the particle. A notable example is the use of triethylamine, a smaller structural analog, as both a reducing and capping agent in the synthesis of silver nanoparticles.[9] This precedent strongly suggests that triisopentylamine could serve a similar function, particularly in stabilizing nanoparticles in non-aqueous media where its hydrophobic alkyl chains would be favorable.

Experimental Workflow: Nanoparticle Synthesis with Triisopentylamine Capping

Caption: Workflow for the synthesis of nanoparticles using Triisopentylamine as a capping agent.

Detailed Protocol: Synthesis of Silver Nanoparticles Capped with Triisopentylamine

This protocol is adapted from a method using triethylamine and should be optimized for specific applications.[9]

Materials:

• Silver nitrate (AgNO₃)

• Triisopentylamine (TIPA)

• Sodium borohydride (NaBH₄)

• Ethanol (anhydrous)

• Deionized water

• Glassware, magnetic stirrer, centrifuge

Procedure:

• Preparation of Solutions:

  • Prepare a 10 mM solution of AgNO₃ in deionized water.

  • Prepare a 50 mM solution of NaBH₄ in deionized water. Keep this solution cold (on ice) until use.

  • Prepare a 20 mM solution of Triisopentylamine in ethanol.

• Synthesis:

  • In a flask, add 50 mL of the AgNO₃ solution and stir vigorously.

  • Rapidly inject 2 mL of the cold NaBH₄ solution into the AgNO₃ solution. The solution should turn a yellowish-brown color, indicating the formation of silver nanoparticles.

  • Immediately following the addition of NaBH₄, add 10 mL of the Triisopentylamine solution dropwise while maintaining vigorous stirring.

  • Allow the reaction to proceed for 1 hour at room temperature.

• Purification:

  • Transfer the nanoparticle solution to centrifuge tubes.

  • Centrifuge at 10,000 x g for 20 minutes.

  • Discard the supernatant and resuspend the nanoparticle pellet in 20 mL of ethanol by vortexing or sonication.

  • Repeat the centrifugation and washing step two more times with ethanol to ensure the removal of unreacted reagents.

• Storage:

  • After the final wash, resuspend the nanoparticles in a solvent of choice (e.g., ethanol, toluene) for storage.

Data Presentation: Expected Outcomes and Characterization

Parameter	Technique	Expected Result	Significance
Size and Morphology	Transmission Electron Microscopy (TEM)	Monodisperse, spherical nanoparticles in the 5-50 nm range.	Confirms successful synthesis and size control.
Surface Plasmon Resonance	UV-Vis Spectroscopy	A characteristic absorption peak for AgNPs (around 400 nm).	Indicates the formation of silver nanoparticles.
Surface Chemistry	FTIR Spectroscopy	Presence of C-H and C-N stretching vibrations on the nanoparticle surface.	Confirms the presence of Triisopentylamine as a capping agent.
Colloidal Stability	Dynamic Light Scattering (DLS) & Zeta Potential	Low polydispersity index and a near-neutral zeta potential in non-polar solvents.	Indicates good steric stabilization by the bulky alkyl groups.

Part 2: Triisopentylamine as a Putative Catalyst for Surface Silanization

Expertise & Experience: The Mechanistic Role of Tertiary Amines in Silanization

Silanization is a common method for functionalizing surfaces rich in hydroxyl groups, such as silica, glass, and metal oxides.[10] The process involves the reaction of a silane coupling agent (e.g., 3-aminopropyltriethoxysilane, APTES) with the surface hydroxyls to form stable covalent siloxane bonds (Si-O-Si).[11] This reaction can be slow, and catalysts are often employed to increase the reaction rate.[1]

Tertiary amines can act as base catalysts in this process. They are thought to activate the surface hydroxyl groups by deprotonation, making them more nucleophilic and reactive towards the silane. Additionally, they can catalyze the hydrolysis of the alkoxy groups on the silane, which is a necessary step for its reaction with the surface. The bulky nature of triisopentylamine makes it a poor nucleophile, which is advantageous in this context as it is less likely to participate in unwanted side reactions.

Experimental Workflow: Catalytic Silanization of a Silica Surface

Caption: Workflow for the silanization of a silica surface using Triisopentylamine as a catalyst.

Detailed Protocol: APTES Silanization of Glass Slides with Triisopentylamine Catalysis

Materials:

• Glass microscope slides

• Acetone, Ethanol (ACS grade)

• Piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION

• Anhydrous toluene

• 3-Aminopropyltriethoxysilane (APTES)

• Triisopentylamine (TIPA)

• Nitrogen gas source, oven

Procedure:

• Substrate Cleaning and Activation:

  • Sonciate glass slides in acetone for 15 minutes, followed by ethanol for 15 minutes.

  • Rinse thoroughly with deionized water and dry with a nitrogen stream.

  • Immerse the slides in freshly prepared piranha solution for 30 minutes. (Warning: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment).

  • Carefully remove the slides and rinse extensively with deionized water.

  • Dry the slides thoroughly in an oven at 110°C for at least 1 hour and allow to cool in a desiccator.

• Silanization:

  • In a glove box or under an inert atmosphere, prepare a 1% (v/v) solution of APTES in anhydrous toluene.

  • To this solution, add Triisopentylamine to a final concentration of 0.1% (v/v). (Note: The optimal catalyst concentration may need to be determined experimentally, ranging from 0.05% to 0.5%).

  • Immerse the cleaned and dried glass slides in the silanization solution.

  • Incubate for 2-4 hours at room temperature with gentle agitation.

• Washing and Curing:

  • Remove the slides from the solution and rinse them by dipping in fresh anhydrous toluene.

  • Sonicate the slides in a fresh portion of anhydrous toluene for 5 minutes to remove any loosely adsorbed silane molecules.

  • Dry the slides with a nitrogen stream.

  • Cure the slides by baking in an oven at 110°C for 30 minutes.

Data Presentation: Parameters for Optimization and Characterization

Parameter	Range to Investigate	Characterization Method	Expected Outcome for Successful Silanization
Triisopentylamine Conc.	0.05% - 0.5% (v/v)	Water Contact Angle, XPS	A decrease in water contact angle (for APTES) and a clear N 1s signal in XPS.
Reaction Time	1 - 6 hours	Water Contact Angle, Ellipsometry	A stable and low contact angle and a consistent film thickness.
APTES Concentration	0.5% - 2% (v/v)	AFM, Ellipsometry	A smooth, uniform monolayer. Higher concentrations may lead to agglomeration.
Curing Temperature	100 - 120°C	FTIR, XPS	Sharper Si-O-Si peaks in FTIR and stable elemental composition in XPS.

Conclusion and Future Outlook

While not a conventional reagent for surface functionalization, Triisopentylamine presents intriguing possibilities due to its bulky tertiary amine structure. The protocols detailed in this guide provide a solid foundation for exploring its use as a capping agent in nanoparticle synthesis and as a potential catalyst for surface silanization. The steric bulk of Triisopentylamine is its most defining feature, offering advantages in creating stable nanoparticle dispersions and potentially influencing the kinetics of surface reactions without introducing nucleophilic side reactions.

Further research is warranted to fully elucidate the efficacy and optimal conditions for using Triisopentylamine in these applications. Direct comparative studies with other tertiary amines and established catalysts would be highly valuable. Additionally, exploring its use with a wider range of nanoparticles and surface modification chemistries could unlock new avenues for materials development in the pharmaceutical and biotechnology industries.

References

• US Patent US9212193B2, "Amine-accelerated process for the surface treatment of colloidal silica and products thereof," Google P

• Optimization of Silica Silanization by 3-Aminopropyltriethoxysilane | Request PDF. (n.d.). ResearchGate. [Link]

• Self-assembled monolayer of designed and synthesized triazinedithiolsilane molecule as interfacial adhesion enhancer for integrated circuit. (2014). Nanoscale Research Letters, 9(1), 300. [Link]

• Javed, R., et al. (2020). Role of capping agents in the application of nanoparticles in biomedicine and environmental remediation: recent trends and future prospects. Journal of Nanobiotechnology, 18(1), 172. [Link]

• Sidhu, A., Verma, N., & Kaushal, P. (2022). Role of Biogenic Capping Agents in the Synthesis of Metallic Nanoparticles and Evaluation of Their Therapeutic Potential. Frontiers in Nanotechnology, 4. [Link]

• Improved Silanization Modification of a Silica Surface and Its Application to the Preparation of a Silica-Supported Polyoxometalate Catalyst | Request PDF. (n.d.). ResearchGate. [Link]

• Significance of Capping Agents of Colloidal Nanoparticles from the Perspective of Drug and Gene Delivery, Bioimaging, and Biosensing: An Insight. (2021). ACS Omega, 6(42), 27794–27809. [Link]

• Assessment Effect of Surface Modification of Nano Alumina with Vinyl Trimethoxy Silane to Mechanical Properties of Vinyl Ester Resin. (n.d.). ResearchGate. [Link]

• Amine-Anchored Aromatic Self-Assembled Monolayer Junction: Structure and Electric Transport Properties. (2021). Langmuir, 37(41), 12215–12222. [Link]

• Preparation of triethylamine stabilized silver nanoparticles for low-temperature sintering. (n.d.). ResearchGate. [Link]

• Triisopentylamine (≥95%; ≥95.0% (GC)). (n.d.). Amerigo Scientific. [Link]

• Hydrophobic surface modification and characterization of melamine foam. (2021). PLOS ONE, 16(8), e0255795. [Link]

• Self-assembly of amino-terminated monolayers depending on the chemical structure. (2020). New Journal of Chemistry, 44(2), 527-536. [Link]

• Role of capping agents in the application of nanoparticles in biomedicine and environmental remediation. (2020). Journal of Nanobiotechnology, 18(1), 172. [Link]

• Self-assembled monolayer. (n.d.). In Wikipedia. [Link]

• Capping agents in nanoparticle synthesis: Surfactant and solvent system | Request PDF. (n.d.). ResearchGate. [Link]

• Silanization Mechanism of Silica Nanoparticles in Bitumen Using 3-Aminopropyl Triethoxysilane (APTES) and 3-Glycidyloxypropyl Trimethoxysilane (GPTMS) | Request PDF. (n.d.). ResearchGate. [Link]

• Use of Self-Assembled Monolayers to Tailor Surface Properties: From Lubrication to Neuronal Development. (2005). ProQuest Dissertations Publishing. [Link]

Sources

• 1. US9212193B2 - Amine-accelerated process for the surface treatment of colloidal silica and products thereof - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Self-assembled monolayer of designed and synthesized triazinedithiolsilane molecule as interfacial adhesion enhancer for integrated circuit - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydrophobic surface modification and characterization of melamine foam - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nanoparticle formulations for therapeutic delivery, pathogen imaging and theranostic applications in bacterial infections - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Role of capping agents in the application of nanoparticles in biomedicine and environmental remediation: recent trends and future prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Significance of Capping Agents of Colloidal Nanoparticles from the Perspective of Drug and Gene Delivery, Bioimaging, and Biosensing: An Insight - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Note: Triisopentylamine (TiPA) as a Sterically Hindered Catalyst for Controlled Polyurethane Foam Synthesis

Executive Summary

This application note details the utility of Triisopentylamine (TiPA) (CAS: 645-41-0) as a specialized tertiary amine catalyst in the production of polyurethane (PU) foams. Unlike conventional unhindered amines (e.g., Triethylamine or DABCO), TiPA features significant steric bulk due to its three isopentyl groups. This structural characteristic imparts a delayed-action profile , allowing for extended flow times and improved mold filling in complex geometries before the onset of gelation. This guide provides a mechanistic rationale, a validated experimental protocol for free-rise foam testing, and safety guidelines for integrating TiPA into polyurethane formulations.

Mechanistic Insight: The Role of Steric Hindrance

The Catalytic Balance

Polyurethane foam formation relies on the precise balance of two competing reactions catalyzed by tertiary amines:

• The Blowing Reaction: Isocyanate (

  ) + Water ( ) Amine + (Gas).

• The Gelling Reaction: Isocyanate (

  ) + Polyol ( ) Polyurethane.

TiPA Structure-Activity Relationship

Triisopentylamine is a tertiary amine where the nitrogen atom is shielded by three branched isopentyl chains (

).

• Basicity: The electron-donating alkyl groups maintain the Lewis basicity of the central nitrogen, essential for activating the nucleophile (water or polyol).

• Steric Hindrance: The bulky isopentyl groups create a "steric shield." This restricts the approach of bulky electrophiles (isocyanates) and nucleophiles (polyols), effectively slowing down the formation of the transition state complex.

Functional Outcome: TiPA acts as a thermally activated or delayed-action catalyst. At room temperature, the steric bulk inhibits the reaction rate. As the exothermic reaction initiates (often triggered by a small amount of a "kicker" catalyst or external heat), the increased molecular motion overcomes the steric barrier, resulting in a smooth, controlled cure profile. This is critical for High Resilience (HR) Molded Foams where premature gelation causes defects.

Catalytic Pathway Visualization

Figure 1: Mechanistic pathway of TiPA catalysis. The steric hindrance of the isopentyl groups creates an energy barrier that delays the formation of the transition state until sufficient thermal energy is present.

Experimental Protocol: Comparative Free-Rise Cup Test

This protocol validates the delayed-action performance of TiPA against a standard control (e.g., Triethylenediamine/DABCO or Benzyldimethylamine).

Materials & Equipment

• Polyol: Standard polyether polyol (MW ~3000, OH value ~56).

• Isocyanate: Toluene Diisocyanate (TDI 80/20) or MDI.

• Catalyst A (Control): DABCO 33-LV (33% TEDA in Dipropylene Glycol).

• Catalyst B (Test): Triisopentylamine (TiPA), >95% purity.

• Surfactant: Silicone stabilizer (e.g., L-580).

• Blowing Agent: Distilled Water.

• Equipment: High-shear mixer (2000-3000 RPM), 500mL paper cups, stopwatch, digital thermocouple, height gauge.

Formulation Table (Parts by Weight - pbw)

Component	Function	Control Formulation	TiPA Test Formulation
Polyether Polyol	Backbone	100.0	100.0
Distilled Water	Blowing Agent	3.5	3.5
Silicone Surfactant	Cell Stabilizer	1.0	1.0
Tin Catalyst (T-9)	Gelling Co-catalyst	0.2	0.2
DABCO 33-LV	Standard Catalyst	0.3	0.0
Triisopentylamine	Test Catalyst	0.0	0.4 - 0.6 *
TDI (Index 105)	Hard Segment	~45.5	~45.5

*Note: Due to higher molecular weight and steric hindrance, TiPA typically requires a higher loading (molar equivalent adjustment) to achieve comparable final cure, though the profile will differ.

Step-by-Step Workflow

• Conditioning: Ensure all chemicals are at 25°C ± 1°C.

• Premix Preparation: In the paper cup, weigh Polyol, Water, Surfactant, and the respective Amine Catalyst (Control or TiPA).

• Mixing (Stage 1): Mix for 30 seconds at 2000 RPM to ensure homogeneity. Avoid entraining excessive air bubbles.

• Activation: Add the Tin Catalyst (T-9) and mix for 10 seconds.

• Isocyanate Addition (Time

  ): Pour the calculated amount of Isocyanate into the cup.

• Final Mix (Stage 2): Immediately mix for exactly 7 seconds at 3000 RPM.

• Observation: Pour the mixture into a secondary clean box or allow to rise in the cup. Start the stopwatch at the moment of isocyanate addition.

Data Collection Parameters

Record the following critical timestamps:

• Cream Time: Time when the clear mixture turns creamy/opaque (initiation of bubble nucleation).

• Gel Time: Time when a polymer string can be pulled from the rising foam using a tongue depressor ("string gel").

• Rise Time: Time when the foam stops expanding vertically.

• Tack-Free Time: Time when the foam surface is no longer sticky to the touch.

Experimental Workflow Diagram

Figure 2: Standardized Free-Rise Cup Test Workflow for evaluating catalyst performance.

Expected Results & Data Interpretation

When substituting a standard catalyst with TiPA, the following shifts in reaction profile are expected due to the steric hindrance mechanism:

Parameter	Control (DABCO)	Test (TiPA)	Interpretation
Cream Time	8 - 12 sec	15 - 25 sec	TiPA delays nucleation, allowing more time for the mixture to flow into mold crevices.
Gel Time	50 - 60 sec	70 - 90 sec	Slower initial polymerization prevents premature viscosity buildup.
Rise Time	80 - 100 sec	100 - 130 sec	Extended expansion window; reduces density gradients in large parts.
Exotherm	Sharp Spike	Broader Peak	Slower reaction rate distributes heat generation, reducing core scorching risk.

Troubleshooting:

• If foam collapses:[1] The delayed gelling of TiPA might be too slow to support the gas bubbles. Solution: Increase TiPA concentration or add a small amount of a "blowing" co-catalyst (e.g., Bis(2-dimethylaminoethyl) ether).

• If foam shrinks:[1] The closed-cell content is too high. Solution: Verify the surfactant level or reduce the Tin catalyst slightly.

Safety & Handling (E-E-A-T)

Triisopentylamine is a tertiary amine and must be handled with strict adherence to safety protocols.

• Hazards: Corrosive to skin and eyes (Skin Corr. 1B). Harmful if swallowed or inhaled.

• PPE: Chemical-resistant gloves (Nitrile or Butyl rubber), safety goggles, and face shield are mandatory. Work must be performed in a functioning fume hood.

• Storage: Store in a cool, dry place under nitrogen blanket if possible to prevent oxidation (amine oxide formation) which can alter catalytic activity.

• Disposal: Dispose of as hazardous chemical waste containing amines. Do not release into drains.

References

• National Institutes of Health (NIH) - PubMed. Effect of Different Amine Catalysts on Polyurethane Foam Properties. (General reference on tertiary amine toxicity and mechanisms). [Link]

• American Chemistry Council. Polyurethane Amine Catalysts: Guidelines for Safe Handling and Disposal. [Link]

• Google Patents.Amine catalyst for producing polyurethane foams (EP0469545B1). (Reference for sterically hindered amine mechanisms).

Disclaimer: This application note is for research and development purposes only. Formulations should be optimized for specific raw materials and processing conditions. Always consult the Safety Data Sheet (SDS) before handling chemicals.

Sources

• 1. EP3292162B1 - Delayed action gelling catalyst compositions and methods for making polyurethane polymers - Google Patents [patents.google.com]

Quantitative Analysis of Triisopentylamine: A Guide to Method Selection and Protocol Validation

An Application Note for Drug Development Professionals

Abstract

This document provides a comprehensive guide to the quantitative analysis of Triisopentylamine (TIPA), a tertiary aliphatic amine. Given its potential role as a residual impurity or process-related substance in pharmaceutical manufacturing, robust and reliable analytical methods are critical for quality control and regulatory compliance. This application note details two primary validated methods: a direct approach using Gas Chromatography with Flame Ionization Detection (GC-FID) and an alternative method involving High-Performance Liquid Chromatography (HPLC) with pre-column derivatization. We will explore the causality behind experimental choices, provide step-by-step protocols, and present validation parameters in accordance with International Council for Harmonisation (ICH) guidelines.

Introduction and Analytical Challenges

Triisopentylamine (also known as Triisoamylamine) is a tertiary amine with the molecular formula [(CH₃)₂CHCH₂CH₂]₃N.[1] Its quantification is often necessary to ensure the purity and safety of active pharmaceutical ingredients (APIs) and formulated drug products. The primary analytical challenges associated with TIPA and similar aliphatic amines are:

• High Volatility and Basicity: TIPA's boiling point of 265-270 °C allows for analysis by gas chromatography. However, its basic nature can lead to problematic interactions with standard silica-based GC columns, causing significant peak tailing and poor reproducibility.[2]

• Lack of a UV Chromophore: Aliphatic amines do not possess a suitable chromophore for direct detection by UV-Vis spectrophotometry, a common detector for HPLC systems.[3] This necessitates alternative detection methods or chemical modification (derivatization) to introduce a UV-active or fluorescent tag.

This guide presents methodologies designed to overcome these specific challenges, ensuring accurate and precise quantification.

Method 1: Gas Chromatography with Flame Ionization Detection (GC-FID)

Gas chromatography is often the most direct and appropriate technique for analyzing volatile compounds like TIPA.[2][4] The key to a successful method lies in mitigating the on-column interactions of the basic amine analyte.

2.1. Principle of the Method

The sample is dissolved in a suitable organic solvent and injected into the GC system. TIPA is vaporized and separated from other matrix components on a specialized capillary column designed to handle basic compounds. A Flame Ionization Detector (FID), which offers excellent sensitivity for hydrocarbons, is used for quantification. The choice of a specialized column, such as one with a base-deactivated stationary phase or a bonded polyethylene glycol (wax) phase, is critical to prevent analyte adsorption and achieve symmetrical peak shapes.[2]

2.2. Experimental Workflow: GC-FID

Caption: GC-FID workflow for TIPA quantification.

2.3. Detailed Protocol: GC-FID

1. Reagents and Materials:

• Triisopentylamine (TIPA), reference standard (≥95%)
• Acetonitrile (ACN), HPLC grade or equivalent
• Deionized Water
• Volumetric flasks and pipettes, Class A

2. Standard Preparation:

• Diluent: Acetonitrile/Water (50:50, v/v).[5]
• Stock Standard Solution (e.g., 1000 µg/mL): Accurately weigh ~50 mg of TIPA reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent. (Note: Adjust for the density of TIPA, ~0.782 g/mL, if starting from a liquid volume).
• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with the diluent to cover the desired concentration range (e.g., 5, 10, 25, 50, 100, 150 µg/mL).

3. Sample Preparation:

• Accurately weigh a suitable amount of the API sample (e.g., 250 mg) into a 10 mL volumetric flask.
• Add approximately 7 mL of diluent, sonicate to dissolve, and dilute to volume with the diluent. This yields a sample concentration of 25 mg/mL.[2]

4. Instrumental Conditions:

• The following conditions are adapted from a validated method for similar volatile amines and serve as an excellent starting point.[2]

Parameter	Recommended Setting	Rationale
GC System	Agilent 8890 or equivalent	Provides reliable and reproducible performance.
Column	Agilent CP-Volamine (30 m x 0.32 mm, 5 µm)	Specifically designed for the analysis of volatile amines, ensuring sharp, symmetrical peaks.[2]
Inlet Liner	Deactivated splitless liner (e.g., Restek Siltek®)	A deactivated liner is crucial to minimize analyte adsorption and degradation in the hot inlet.[2]
Carrier Gas	Helium or Hydrogen	Provides efficient separation.
Inlet Temperature	220 °C	Ensures rapid volatilization without thermal degradation.
Injection Volume	1.0 µL	Standard volume for capillary GC.
Injection Mode	Split (e.g., 5:1 ratio)	Prevents column overloading while maintaining sensitivity.
Oven Program	70 °C (hold 1 min), ramp to 220 °C at 20 °C/min, hold 5 min	Provides separation from solvent and matrix peaks, ensuring TIPA elutes in a reasonable time.
Detector	Flame Ionization Detector (FID)	Universal and sensitive detector for organic compounds.
Detector Temp.	250 °C	Prevents condensation of eluting compounds.
Gas Flows	H₂: 40 mL/min; Air: 400 mL/min; Makeup (N₂): 25 mL/min	Optimized for FID sensitivity and stability.

5. Data Analysis and System Suitability:

• Inject the diluent blank, followed by the calibration standards and sample solutions.
• System Suitability: For the 50 µg/mL standard, the tailing factor for the TIPA peak should be ≤ 2.0, and the relative standard deviation (%RSD) for six replicate injections should be ≤ 5.0%.
• Quantification: Construct a linear regression curve from the peak areas of the calibration standards. Determine the concentration of TIPA in the sample solution from this curve and calculate the amount in the original API (e.g., in µg/g or ppm).

2.4. Method Validation Summary (ICH Q2(R1))

The method should be validated to demonstrate its suitability for the intended purpose.[6]

Parameter	Typical Acceptance Criteria
Specificity	No interference from blank or placebo at the retention time of TIPA.
Linearity	Correlation coefficient (r²) ≥ 0.999 over the range.
Range	e.g., 5 µg/mL to 150 µg/mL.
Accuracy (Recovery)	90-110% recovery for spiked samples at three concentration levels.[2]
Precision (Repeatability)	%RSD ≤ 10% for six sample preparations.[5]
Limit of Quantitation (LOQ)	Typically 3-5 µg/mL, signal-to-noise ratio ≥ 10.[2]
Limit of Detection (LOD)	Signal-to-noise ratio ≥ 3.

Method 2: HPLC with Pre-column Derivatization

This method is an excellent alternative when GC is not available or when higher sensitivity is required. The core principle is to chemically modify the TIPA molecule to make it detectable by common HPLC detectors.

3.1. Principle of the Method

TIPA is reacted with a derivatizing agent that attaches a chromophoric or fluorophoric tag to the amine. This reaction must be rapid, quantitative, and produce a stable derivative. Phenylisothiocyanate (PITC) is a common reagent that reacts with amines to form phenylthiourea derivatives, which are highly UV-active.[7] The resulting derivative is then separated from the reaction matrix and other sample components using reversed-phase HPLC and quantified with a UV detector.

3.2. Experimental Workflow: HPLC with Derivatization

Caption: HPLC workflow with pre-column derivatization.

3.3. Detailed Protocol: HPLC-UV

1. Reagents and Materials:

• Triisopentylamine (TIPA), reference standard
• Phenylisothiocyanate (PITC), derivatization grade
• Triethylamine (TEA), HPLC grade
• Acetonitrile (ACN) and Methanol (MeOH), HPLC grade
• Ammonium Acetate, analytical grade
• Deionized Water

2. Derivatization Reagent Preparation:

• Prepare a solution of PITC and TEA in ACN (e.g., 1:1:8 v/v/v). Prepare this reagent fresh daily.

3. Standard and Sample Preparation:

• Prepare TIPA stock and calibration standards in ACN/Water (50:50) as described in the GC method.
• Prepare the API sample solution in ACN/Water (50:50) as described in the GC method.

4. Derivatization Procedure:

• To 100 µL of each standard and sample solution in a microvial, add 200 µL of the derivatization reagent.
• Vortex briefly to mix.
• Allow the reaction to proceed at room temperature for 20 minutes.
• Add 700 µL of ACN/Water (50:50) to dilute the mixture and stop the reaction. The samples are now ready for injection.

5. Instrumental Conditions:

Parameter	Recommended Setting	Rationale
HPLC System	Agilent 1260 Infinity II or equivalent	A standard, reliable HPLC system is sufficient.
Column	C18 Reversed-Phase Column (e.g., 4.6 x 150 mm, 5 µm)	Provides good retention and separation for the relatively nonpolar PITC derivative.
Mobile Phase A	20 mM Ammonium Acetate, pH 6.5	Aqueous buffer for reversed-phase chromatography.
Mobile Phase B	Acetonitrile	Organic modifier.
Gradient	0-2 min (10% B), 2-15 min (10-90% B), 15-18 min (90% B), 18-20 min (10% B)	Gradient elution is necessary to separate the TIPA-PITC derivative from the excess reagent peak.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Ensures reproducible retention times.
Detector	UV-Vis Diode Array Detector (DAD)
Detection λ	254 nm	Wavelength of high absorbance for the phenylthiourea derivative.
Injection Volume	10 µL

6. Data Analysis and Validation:

• Follow the same principles for data analysis and method validation as outlined for the GC-FID method. The key is to ensure the derivatization reaction is reproducible. Validation should include an assessment of derivative stability over the expected analysis time.[8]

Method Comparison and Selection

Feature	GC-FID Method	HPLC-Derivatization Method
Principle	Direct analysis of volatile amine	Chemical tagging followed by analysis
Sample Prep	Simple dilution	Multi-step (dilution, reaction, quenching)
Analysis Time	Faster (typically < 15 min per run)	Slower (typically > 20 min per run)
Selectivity	High, based on column separation	Very high, combines chemical reaction and column separation
Sensitivity	Good (LOQ ~5 µg/mL)	Potentially higher, depending on the tag (LOQ < 1 µg/mL possible)
Pros	Simple, direct, robust, less reagent use	High sensitivity, alternative to GC
Cons	Requires specialized column, sensitive to peak shape issues	Complex sample prep, potential for incomplete reaction, reagent interference

Recommendation: For routine quality control where TIPA levels are expected to be within the low ppm range, the GC-FID method is preferred due to its simplicity, speed, and robustness. The HPLC-derivatization method is an excellent choice for applications requiring very low detection limits or as an orthogonal method for validation and investigation purposes.

References

• ResearchGate. (n.d.). GC Quantification of Cyclopropylamine, Diethylamine and Triethylamine in Active Pharmaceutical Ingredients. Retrieved from [Link]

• UNEP. (n.d.). III Analytical Methods. Retrieved from [Link]

• National Institutes of Health. (2018). Development of a rapid GC-FID method to simultaneously determine triethylamine, diisopropylamine, and 1,1,3,3-tetramethylguanidine residues in an active pharmaceutical ingredient. Retrieved from [Link]

• YouTube. (2022). qualitative test for aliphatic amines. Retrieved from [Link]

• Horizon Chemical. (n.d.). Titration Analysis of Triisopropanolamine Content. Retrieved from [Link]

• Research and Reviews. (n.d.). Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Trometamol. Retrieved from [Link]

• NIOSH. (1994). Amines, Aliphatic: Method 2010. Retrieved from [Link]

• MicroSolv. (n.d.). Tryptamine Analyzed with HPLC. Retrieved from [Link]

• Amerigo Scientific. (n.d.). Triisopentylamine. Retrieved from [Link]

• Bryan Research & Engineering, LLC. (1984). Analysis of Amine Solutions by Gas Chromatography. Retrieved from [Link]

• ResearchGate. (n.d.). Determination of aliphatic amines by high performance liquid chromatography with amperometric detection after derivatization with phenylisothiocyanate. Retrieved from [Link]

• International CCS Knowledge Centre. (n.d.). Continuous Online Analysis of Amine Solvents Using Gas Chromatography. Retrieved from [Link]

• ResearchGate. (n.d.). Derivatization Reactions and Reagents for Gas Chromatography Analysis. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Triethanolamine. Retrieved from [Link]

• PubMed. (2006). Derivatization for liquid chromatography/electrospray mass spectrometry: synthesis of tris(trimethoxyphenyl)phosphonium compounds and their derivatives of amine and carboxylic acids. Retrieved from [Link]

• ResearchGate. (n.d.). Validation of analytical methods - Strategies & importance. Retrieved from [Link]

• ResearchGate. (n.d.). Generic GC-FID method for quantitation of volatile amines in pharmaceutical drugs and synthetic intermediates. Retrieved from [Link]

• ResearchGate. (n.d.). How would you analyze Triethylamine using HPLC-UV?. Retrieved from [Link]

• Phenomenex. (n.d.). Derivatization for Gas Chromatography. Retrieved from [Link]

• IJRAR. (n.d.). Spectrophotometric Analysis of Drugs: Methods for Purity Assessment and Pharmaceutical Formulation. Retrieved from [Link]

• IU Indianapolis ScholarWorks. (n.d.). Formation and identification of novel derivatives of primary amine and zwitterionic drugs. Retrieved from [Link]

Sources

• 1. Triisopentylamine (≥95%; ≥95.0% (GC)) - Amerigo Scientific [amerigoscientific.com]
• 2. Development of a rapid GC-FID method to simultaneously determine triethylamine, diisopropylamine, and 1,1,3,3-tetramethylguanidine residues in an active pharmaceutical ingredient - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HPLC Method for Analysis of Trometamol (Tris, Tris(hydroxymethyl)aminomethane, Tromethamine, and or THAM) | SIELC Technologies [sielc.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. rroij.com [rroij.com]

Application Notes and Protocols for the Wittig Reaction Utilizing Triisopentylamine

For: Researchers, scientists, and drug development professionals

Abstract

This document provides a comprehensive guide to employing triisopentylamine, a sterically hindered, non-nucleophilic base, in the Wittig reaction. While less conventional than strong bases like n-butyllithium or sodium hydride, triisopentylamine offers distinct advantages in specific synthetic contexts, particularly when dealing with base-sensitive substrates. This guide will delve into the mechanistic rationale for its use, delineate the appropriate substrate scope, and provide a detailed, step-by-step protocol for its successful implementation.

Introduction: A Strategic Approach to Ylide Generation in the Wittig Reaction

The Wittig reaction stands as a cornerstone of synthetic organic chemistry, renowned for its reliability in the stereoselective synthesis of alkenes from carbonyl compounds.[1][2] The reaction's success hinges on the efficient generation of a phosphonium ylide, a process typically achieved by deprotonating a phosphonium salt with a base.[3] The choice of base is a critical parameter that can significantly influence the reaction's outcome, including its yield, stereoselectivity, and compatibility with various functional groups.[4]

While strong bases are often the default choice for generating non-stabilized ylides, their high reactivity can be detrimental when substrates contain base-sensitive functionalities. In such cases, a milder, non-nucleophilic base is paramount to prevent undesired side reactions. Triisopentylamine, a bulky tertiary amine, emerges as a strategic alternative, offering a balance of sufficient basicity to deprotonate appropriately activated phosphonium salts without introducing competing nucleophilicity.

The Rationale for Employing Triisopentylamine: A Non-Nucleophilic Hindered Base

The decision to use triisopentylamine is rooted in the principles of steric hindrance and non-nucleophilicity. Its three bulky isopentyl groups effectively shield the nitrogen's lone pair of electrons, rendering it a poor nucleophile while retaining its capacity to act as a Brønsted-Lowry base.[5][6] This characteristic is highly desirable in scenarios where the carbonyl compound or the phosphonium salt harbors electrophilic centers susceptible to nucleophilic attack.

Advantages of Triisopentylamine:

• Chemoselectivity: Minimizes side reactions with base-sensitive functional groups such as esters, epoxides, and some protecting groups.[2]

• Reduced Aldol Condensation: In reactions involving enolizable carbonyl compounds, the use of a non-nucleophilic base can suppress self-condensation side products.

• Homogeneous Reaction Conditions: As a liquid organic base, it is often soluble in common aprotic solvents used for Wittig reactions, facilitating a homogeneous reaction environment.

Limitations and Scope:

The basicity of triisopentylamine (pKa of the conjugate acid estimated to be around 10-11, similar to other trialkylamines) dictates the scope of its application. It is generally not strong enough to deprotonate simple alkylphosphonium salts, which have pKa values in the range of 22-35 in DMSO.[2][7] Therefore, its use is primarily indicated for stabilized or semi-stabilized phosphonium salts , where the alpha-protons are rendered more acidic by an adjacent electron-withdrawing group (e.g., ester, ketone, phenyl).[1][8]

Phosphonium Ylide Type	Typical pKa Range (in DMSO)	Suitable Base	Triisopentylamine Suitability
Non-stabilized (R = alkyl)	22 - 35	Strong bases (n-BuLi, NaH, NaNH2)	Not Suitable
Semi-stabilized (R = aryl)	~15 - 20	Moderate to strong bases	Potentially Suitable
Stabilized (R = COOR', COR')	~8 - 13	Weak bases (amines, carbonates)	Suitable

Experimental Protocol: Wittig Reaction with a Stabilized Ylide using Triisopentylamine

This protocol details the synthesis of an α,β-unsaturated ester from an aldehyde and a stabilized phosphonium ylide.

Reaction Scheme:

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
(Carbethoxymethyl)triphenylphosphonium bromide	433.28	1.2 equiv.	1.2
Aldehyde (e.g., Benzaldehyde)	106.12	1.0 equiv.	1.0
Triisopentylamine	227.43	1.5 equiv.	1.5
Dichloromethane (DCM), anhydrous	-	10 mL	-

Step-by-Step Procedure

Workflow Diagram:

Sources

• 1. Wittig Reaction [organic-chemistry.org]
• 2. Wittig reaction - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. docsity.com [docsity.com]
• 5. researchgate.net [researchgate.net]
• 6. www1.udel.edu [www1.udel.edu]
• 7. What is N,N-Diisopropylethylamine?_Chemicalbook [chemicalbook.com]
• 8. Wittig Reaction - Common Conditions [commonorganicchemistry.com]

Technical Notes & Optimization

Technical Support Center: Triisopentylamine (TIPA) Optimization Guide

Ticket Status: OPEN Agent: Senior Application Scientist Topic: Reaction Optimization & Troubleshooting with Triisopentylamine (CAS: 645-41-0)

System Overview: Why Triisopentylamine?

Triisopentylamine (TIPA) , also known as Triisoamylamine, is a specialized tool in the organic chemist's arsenal. While structurally similar to common bases like Triethylamine (TEA) or Diisopropylethylamine (DIPEA), TIPA offers a distinct profile defined by extreme steric bulk and high lipophilicity .

Technical Specifications

Parameter	Value	Critical Implication
CAS Number	645-41-0	Verification ID for regulatory filing.
Boiling Point	~265–270°C	Warning: Cannot be removed by standard rotary evaporation.
Solubility	Immiscible in water; Soluble in organics	Ideal for biphasic reactions; requires acidic extraction for removal.
Steric Profile	High (Isopentyl groups)	Non-nucleophilic; minimizes quaternary ammonium salt by-products.[1]

The Decision Matrix: When to Deploy TIPA

Use the following logic flow to determine if TIPA is the correct reagent for your synthesis.

Figure 1: Decision matrix for selecting Triisopentylamine over standard tertiary amines based on electrophile sensitivity and reaction temperature.

Optimization Protocols (The "How-To")

Module A: Stoichiometry & Kinetics

Issue: Reaction stalls despite excess base. Diagnosis: TIPA is a "proton sponge" but its bulk can hinder proton abstraction if the acidic proton is buried within a crowded molecular scaffold. Solution:

• Solvent Switch: Switch to a polar aprotic solvent (e.g., DMF, NMP) to increase the activity of the base and the solubility of the protonated intermediate.

• Catalytic Additive: If TIPA is too bulky to deprotonate the substrate directly, add 5-10 mol% of a smaller base (like DMAP or DABCO) to act as a "proton shuttle," transferring the proton to the TIPA.

Module B: Thermal Stability

Issue: Reaction mixture turns black/tarry at high temperatures. Diagnosis: While TIPA is thermally stable, it is susceptible to N-oxide formation in the presence of oxygen at high temperatures (>150°C). Solution:

• Strict Inert Atmosphere: Sparge reaction solvents with Argon for 15 minutes prior to heating.

• Antioxidant: In extreme cases, adding trace BHT (butylated hydroxytoluene) can prevent radical oxidation of the alkyl chains.

Troubleshooting Guide (FAQ)

Ticket #001: "I cannot remove TIPA from my crude product."

User Report: "I used TIPA as an acid scavenger. I tried rotovapping at 60°C under high vacuum, but the oil persists. NMR shows significant aliphatic peaks." Root Cause: TIPA boils at ~270°C. It is physically impossible to remove via standard evaporation without decomposing most products. The Fix (Standard Workup Protocol): Because TIPA is highly lipophilic, a simple water wash will fail . You must exploit its basicity to force it into the aqueous phase.

Step-by-Step Removal Protocol:

• Dilute: Dilute the reaction mixture with a non-polar organic solvent (Ethyl Acetate or TBME). Avoid DCM if possible (emulsion risk).

• Acid Wash (The Critical Step): Wash the organic layer 3x with 1M HCl (or 10% Citric Acid if product is acid-sensitive).

  • Mechanism:[2] TIPA + HCl → [TIPA-H]+[Cl]-. The salt is water-soluble.[3]

• Verification: Check the TLC of the organic layer. The high-running amine spot should be gone.

• Brine/Dry: Wash with brine, dry over Na₂SO₄, and concentrate.

Ticket #002: "My alkylation yield is lower than with DIPEA."

User Report: "Switched from DIPEA to TIPA to reduce by-products, but conversion dropped by 20%." Root Cause: Steric shielding.[1][4] While TIPA prevents unwanted nucleophilic attack, it also moves slower to neutralize the acid generated in the reaction (e.g., HBr), leading to local acidification that might degrade the product or slow the kinetics. The Fix:

• Increase Equivalents: Use 2.5 – 3.0 equivalents of TIPA relative to the acid generated.

• Temperature Boost: Increase reaction temperature by 10-20°C to overcome the steric energy barrier.

Workup & Purification Workflow

The following diagram illustrates the mandatory "Acid-Trap" workflow required to purify reactions involving TIPA.

Figure 2: The "Acid-Trap" purification workflow. TIPA is converted to its ammonium salt to force aqueous solubility.

Comparative Data: TIPA vs. Competitors[1]

Feature	Triethylamine (TEA)	DIPEA (Hünig's Base)	Triisopentylamine (TIPA)
Boiling Point	89°C	127°C	265°C
Steric Hindrance	Low	Medium	Very High
Nucleophilicity	Moderate (Risky)	Low	Negligible
Removal Method	Evaporation	Evaporation / Acid Wash	Acid Wash / Chromatography
Best Use Case	General Purpose	Peptide Coupling / Alkylation	High-Temp Synthesis / Sensitive Electrophiles

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 69525, Triisopentylamine. PubChem.[5] Retrieved January 30, 2026, from [Link]

• University of Rochester. (n.d.). Workup for Removing Amines. Department of Chemistry. Retrieved January 30, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. What Is The Difference between Triethylamine And DIPEA? - Xinggao Chemical [xgchemicals.com]
• 5. Triisopentylamine = 95 645-41-0 [sigmaaldrich.com]

Technical Support Center: Troubleshooting Low Yield in Triisopentylamine-Catalyzed Reactions

Welcome to our dedicated technical support center for troubleshooting reactions involving triisopentylamine. As a bulky, non-nucleophilic tertiary amine, triisopentylamine is a powerful tool in a chemist's arsenal, primarily utilized as a sterically hindered base to promote reactions while minimizing unwanted side reactions. However, achieving optimal yields can sometimes be challenging. This guide provides in-depth, field-proven insights into common issues and their resolutions, structured in a practical question-and-answer format to help you navigate your experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of triisopentylamine in a reaction, and how does its structure influence this role?

A1: Triisopentylamine ([(CH_3)_2CHCH_2CH_2]_3N) primarily functions as a non-nucleophilic base. Its three bulky isopentyl groups create significant steric hindrance around the nitrogen atom's lone pair of electrons. This steric bulk makes it difficult for the amine to act as a nucleophile (i.e., attack an electrophilic carbon), but it can still readily abstract a proton (act as a Brønsted-Lowry base). This selectivity is crucial in reactions where you want to deprotonate a substrate to form a reactive intermediate without the catalyst itself participating in undesired side reactions like alkylation or acylation.

Q2: My reaction is not proceeding, or the yield is very low. What are the most common initial checks I should perform?

A2: Before delving into complex mechanistic issues, always start with the fundamentals:

• Purity of Reagents and Solvents: Impurities in your starting materials, solvent, or the triisopentylamine itself can have a dramatic impact on your reaction. Ensure all reagents are of appropriate grade and purity.

• Moisture Content: Triisopentylamine is hygroscopic and can absorb atmospheric moisture. Water can quench reactive intermediates or hydrolyze starting materials, leading to low yields. It is crucial to use anhydrous solvents and handle the amine under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Temperature: Many reactions have a narrow optimal temperature range. If the temperature is too low, the reaction rate may be impractically slow. Conversely, excessively high temperatures can lead to decomposition of reactants, products, or the catalyst, as well as promote side reactions.[1]

• Stoichiometry: Double-check the molar ratios of your reactants and catalyst. An incorrect amount of triisopentylamine can lead to incomplete deprotonation or an excess of base that might catalyze side reactions.

Q3: How do I properly handle and purify triisopentylamine to ensure its quality?

A3: Given that the purity of triisopentylamine is critical, consider the following protocol for its purification, especially if you suspect contamination or have an older bottle:

Protocol for Purification of Triisopentylamine

• Distillation: The most common method for purifying liquid amines is distillation. Distill the triisopentylamine from a suitable drying agent, such as potassium hydroxide (KOH) pellets or calcium hydride (CaH₂), under an inert atmosphere.

  • Boiling Point: 265-270 °C (lit.)

• Storage: Store the purified triisopentylamine over activated molecular sieves (3Å or 4Å) in a sealed container under an inert atmosphere to prevent moisture absorption. It is best to store it in a cool, dark place.

Troubleshooting Guide: Specific Issues and Solutions

Issue 1: Reaction Stalls or Incomplete Conversion

Q: I've confirmed my reagents are pure and the conditions are anhydrous, but my reaction still stalls. What should I investigate next?

A: Insufficient Basicity or Catalyst Ineffectiveness

The basicity of an amine is quantified by the pKa of its conjugate acid (pKaH). While triisopentylamine is a reasonably strong base, its effectiveness can be highly dependent on the solvent and the pKa of the substrate you are trying to deprotonate.

• Causality: The solvent plays a crucial role in stabilizing the charged species formed during deprotonation.[2] Polar aprotic solvents like acetonitrile (MeCN) or tetrahydrofuran (THF) are generally good choices for reactions involving hindered amine bases. Protic solvents (e.g., alcohols) can interfere by protonating the amine, reducing its effective basicity.

• Troubleshooting Steps:

  • Solvent Choice: If you are using a nonpolar solvent like toluene or hexane, consider switching to a more polar aprotic solvent. The choice of solvent can significantly influence the reaction rate and yield.[2][3]

  • Temperature Optimization: Gently increasing the reaction temperature can sometimes overcome a high activation energy barrier. Monitor the reaction by TLC or another appropriate analytical technique to track progress and check for decomposition.[4]

  • Consider a Stronger Base: If your substrate is particularly acidic, triisopentylamine may not be a strong enough base. In such cases, you might need to consider a stronger, non-nucleophilic base.

Base	pKa of Conjugate Acid (in MeCN)	Key Features
Triethylamine	18.46	Common, less hindered than triisopentylamine.
Hünig's Base (DIPEA)	~11.4 (in water)	Good balance of basicity and steric hindrance.
DBU	24.33	Very strong, non-nucleophilic amidine base.
Proton Sponge	-	Extremely strong, but can be expensive.

Data compiled from various sources.[5][6]

Issue 2: Formation of Side Products

Q: My reaction is producing a mixture of products, and the yield of my desired product is low. What are the likely side reactions?

A: Side reactions are often a consequence of suboptimal reaction conditions or the inherent reactivity of the substrates.

• Elimination vs. Substitution: In reactions involving alkyl halides, triisopentylamine, as a bulky base, strongly favors elimination (E2) over substitution (SN2) reactions. If you are observing elimination byproducts when substitution is desired, the steric hindrance of the base might be too great.[7]

  • Solution: Consider a less hindered base like triethylamine if you need to favor substitution.

• Hofmann Elimination: When a quaternary ammonium salt is subjected to elimination, the Hofmann rule predicts that the less substituted alkene will be the major product. This is due to the steric bulk of the amine leaving group.[8][9] If you are performing a Hofmann-type elimination and obtaining the wrong regioisomer, ensure that your reaction conditions are appropriate.

  • Solution: The use of a bulky base like triisopentylamine in other elimination reactions can also favor the "anti-Zaitsev" or Hofmann product due to the base preferentially abstracting the most sterically accessible proton.[2][10]

• Acylation of the Amine (Catalyst Poisoning): In reactions involving highly reactive acylating agents (e.g., acyl chlorides), there is a small possibility of acylating the triisopentylamine, especially at elevated temperatures. This would form a non-reactive ammonium salt and consume both the catalyst and the acylating agent.

  • Solution: Add the acylating agent slowly at a lower temperature to control its reactivity.

Troubleshooting Workflow

Below is a systematic workflow to diagnose and resolve low-yield issues in your triisopentylamine-catalyzed reaction.

Caption: A logical workflow for diagnosing and resolving low-yield issues.

Issue 3: Catalyst Deactivation

Q: My reaction starts well but then stops before completion. Could my catalyst be deactivating?

A: Yes, catalyst deactivation is a possibility, especially under harsh reaction conditions.

• Potential Deactivation Pathways:

  • Protonation: As mentioned, if acidic byproducts are formed during the reaction and not effectively scavenged, they can protonate the triisopentylamine, forming an inactive ammonium salt.

  • Thermal Decomposition: At very high temperatures, amines can undergo decomposition. The specific decomposition pathways for triisopentylamine are not well-documented in readily available literature, but thermal degradation is a general concern for organic molecules.[11]

  • Oxidation: While less common in strictly anhydrous and anaerobic conditions, amines can be susceptible to oxidation.

• Troubleshooting and Prevention:

  • Monitor pH: If possible, monitor the pH of your reaction mixture. A significant drop in pH could indicate the formation of acidic byproducts that are neutralizing your catalyst.

  • Inert Atmosphere: Always run your reactions under an inert atmosphere (N₂ or Ar) to prevent oxidation and reaction with atmospheric moisture.

  • Temperature Control: Avoid excessive heating. If a reaction requires high temperatures, consider if a more thermally stable catalyst is available or if the reaction time can be shortened.

Catalytic Cycle: A Conceptual View

Understanding the catalytic cycle can help pinpoint where a reaction might be failing. Below is a generalized catalytic cycle for a deprotonation-initiated reaction using triisopentylamine (B:).

Caption: A generalized catalytic cycle for a triisopentylamine-mediated reaction.

This guide is intended to provide a solid foundation for troubleshooting your triisopentylamine-catalyzed reactions. Remember that every reaction is unique, and a systematic, logical approach to problem-solving is your most valuable tool.

References

• Zhang, T., & Huang, H. (2023). Photocatalyzed Aminomethylation of Alkyl Halides Enabled by Sterically Hindered N‐Substituents.

• Tertiary amines as highly efficient catalysts in the ring-opening reactions of epoxides with amines or thiols in H2O: Expeditious approach to β-amino alcohols and β-aminothioethers. (2025). ResearchGate. [Link]

• Deprotonation of highly basic tertiary amine in the presence of an ester functional group?. (2022). ResearchGate. [Link]

• Ashenhurst, J. (2018). Nucleophilicity Trends of Amines. Master Organic Chemistry. [Link]

• Synthesis of Hindered Tertiary Amines by a Mild Reductive Amination Procedure. (2025). ResearchGate. [Link]

• Acylation of Arylamines with Triethylamine Derivatives in Combination with tert‐Butyl Hydroperoxide. (n.d.). ResearchGate. [Link]

• Wang, Z., et al. (2012). A Facile One-Pot Process for the Formation of Hindered Tertiary Amines. Molecules, 17(5), 5151-5161. [Link]

• Ashenhurst, J. (2017). The Hofmann Elimination - Why Are "Less Substituted"Alkenes Favored?. Master Organic Chemistry. [Link]

• Synthesis of sterically hindered enamides via a Ti-mediated condensation of amides with aldehydes and ketones. (n.d.). Royal Society of Chemistry. [Link]

• LibreTexts Chemistry. Reactions of Amines. (2020). [Link]

• Dembinski, R., et al. (2020). The McKenna reaction – avoiding side reactions in phosphonate deprotection. Beilstein Journal of Organic Chemistry, 16, 1346–1356. [Link]

• Ammonia Decomposition Catalyst. (n.d.). Pingxiang Global New Materials Technology Co., Ltd. [Link]

• Google Patents.

• Li, H., et al. (2021). Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine. Catalysts, 11(11), 1339. [Link]

• Environmentally Benign Process for Acylation of Arenes Using Carboxylic Acidanhydrides as Acylating Agents in Presence of Soli. (n.d.). [Link]

• Chemistry Steps. The Hofmann Elimination. [Link]

• Michigan State University Department of Chemistry. Amine Reactivity. [Link]

• Jo, Y. S., et al. (2022). Ammonia Decomposition over Ru/SiO 2 Catalysts. Catalysts, 12(10), 1205. [Link]

• The Synthesis of Sterically Hindered Amides. (n.d.). CHIMIA. [Link]

• Peterson, E. A., & Deiters, A. (2015). Friedel-Crafts Acylation with Amides. The Journal of organic chemistry, 80(15), 7842–7849. [Link]

• NC State University Libraries. Chapter 12 Solutions to Problems - Amines and Heterocycles. [Link]

• LibreTexts Chemistry. Hofmann Elimination. (2024). [Link]

• Chavez, D. E., & Tappan, B. C. (2021). Experimental Investigation of the Thermal Decomposition Pathways and Kinetics of TATB by Isotopic Substitution. OSTI.GOV. [Link]

• Solvent Effects on Catalytic Reactions and Related Phenomena at Liquid-Solid Interfaces. (2025). ResearchGate. [Link]

• Chen, Y., et al. (2024). 9-Step synthesis of (−)-larikaempferic acid methyl ester enabled by skeletal rearrangement. Chemical Science, 15(21), 7949-7954. [Link]

• Unprecedentedly high active organocatalysts for the copolymerization of carbonyl sulfide and propylene oxide: steric hindrance effect of tertiary amines. (n.d.). Royal Society of Chemistry. [Link]

• Friedel-Crafts alkylation and acylation of aromatic compounds under solvent free conditions using solid acid catalysts. (2015). International Journal of Chemical Studies. [Link]

• Lumen Learning. Elimination reactions. [Link]

• Environmentally Benign Process for Acylation of Arenes Using Carboxylic Acidanhydrides as Acylating Agents in Presence of Soli. (n.d.). [Link]

• The Organic Chemistry Tutor. (2016). Amine Synthesis Reactions Organic Chemistry - Summary & Practice Problems [Video]. YouTube. [Link]

• Asymmetric synthesis of highly sterically congested α-tertiary amines via organocatalyzed kinetic resolution. (n.d.). Royal Society of Chemistry. [Link]

• INVESTIGATION OF DECOMPOSITION CATALYSTS FOR 98% HYDROGEN PEROXIDE. (n.d.). Defense Technical Information Center. [Link]

• Arnarson, A., et al. (2021). Catalyst Coatings for Ammonia Decomposition in Microchannels at High Temperature and Elevated Pressure for Use in Decentralized and Mobile Hydrogen Generation. Catalysts, 11(12), 1461. [Link]

• Self-interrupted synthesis of sterically hindered aliphatic polyamide dendrimers. (2017). [Link]

Sources

• 1. Ammonia Decomposition Catalyst | Pingxiang Global New Materials Technology Co., Ltd [pxhq.cn]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. mdpi.com [mdpi.com]
• 6. Amine Reactivity [www2.chemistry.msu.edu]
• 7. 8.5. Elimination reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 8. The Hofmann Elimination - Chemistry Steps [chemistrysteps.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. m.youtube.com [m.youtube.com]
• 11. osti.gov [osti.gov]

Technical Support Center: Triisopentylamine (TIPA) Optimization

Topic: Preventing Side Product Formation & Process Optimization Ticket Type: Advanced Troubleshooting & Method Development Status: Active

Executive Summary: The Steric Shield Strategy

Welcome to the Technical Support Center. You are likely here because standard bases like Triethylamine (TEA) or Diisopropylethylamine (DIPEA/Hünig’s Base) are failing your synthesis.

Triisopentylamine (TIPA) is not just "another base"; it is a steric fortress . With three bulky isopentyl (

) chains, it offers a unique physicochemical profile:

• Zero Nucleophilicity: It is virtually impossible to alkylate the nitrogen center.

• High Lipophilicity: It dissolves in non-polar solvents where other bases crash out.

• Thermal Stability: With a boiling point >260°C, it survives conditions that boil off TEA.

This guide addresses the specific side products TIPA prevents and the operational challenges of using it.

Module 1: Preventing Quaternary Ammonium Salts (N-Alkylation)

The Issue

User Report: "I am performing an alkylation reaction with a reactive halide. My LC-MS shows a mass corresponding to [Base + Alkyl Group]⁺. I am losing yield to this quaternary salt."

Root Cause Analysis

Standard bases (TEA, and occasionally DIPEA) possess a lone pair that, while hindered, can still attack highly reactive electrophiles (like methyl iodide, benzyl bromide, or allylic halides). This creates a Quaternary Ammonium Salt side product, consuming your alkylating agent and complicating purification.

The TIPA Solution

TIPA’s isopentyl groups create a "cone angle" of steric protection so vast that the nitrogen lone pair is mechanically inaccessible to electrophiles.

Comparative Data: Quaternization Risk

Base	Structure	Nucleophilicity Risk	Boiling Point
TEA (Triethylamine)	Et₃N	High (Reacts with MeI, BnBr)	89°C
DIPEA (Hünig's Base)	iPr₂NEt	Moderate (Reacts with small/active electrophiles)	127°C
TIPA (Triisopentylamine)	(Isopentyl)₃N	Negligible (Sterically blocked)	265-270°C

Troubleshooting Protocol A: Switching to TIPA

• Calculate Equivalents: Use the exact molar equivalent of TIPA as you would TEA. No excess is needed to compensate for volatility.

• Solvent Compatibility: Ensure your solvent is non-polar or moderately polar (Toluene, DCM, THF). TIPA has poor solubility in water/methanol.

• Reaction Monitoring: Monitor the disappearance of the alkyl halide. You will observe zero formation of the TIPA-quaternary salt, even at high temperatures.

Module 2: Preventing Catalyst Deactivation (Metal Coordination)

The Issue

User Report: "My Palladium-catalyzed cross-coupling (Heck/Sonogashira) stalls after 20% conversion. I suspect catalyst poisoning."

Root Cause Analysis

Unblocked amines can coordinate to the metal center (

, , ), displacing the phosphine ligands required for the catalytic cycle. This creates a "dead" catalyst complex, halting the reaction and leading to homocoupling side products.

The TIPA Solution

TIPA is too bulky to enter the coordination sphere of transition metals. It acts purely as a proton scavenger (neutralizing the acid generated, e.g., HX) without touching the metal center.

Decision Logic: When to use TIPA in Catalysis

Figure 1: Decision matrix for selecting TIPA based on reaction parameters.

Module 3: Work-up & Purification (The "Oiling Out" Issue)

The Issue

User Report: "I used TIPA successfully, but now I cannot remove it. It formed an emulsion during the aqueous wash, and the salt seems to be in the organic layer."

Root Cause Analysis

This is the primary trade-off. TIPA and its conjugate acid salts (TIPA·HCl) are highly lipophilic .

• Unlike TEA[1][2]·HCl (which goes into water), TIPA·HCl often stays in the organic phase (DCM/EtOAc).

• Standard water washes will fail to remove TIPA.

Troubleshooting Protocol B: Removing TIPA

Method 1: The Acid Shift (Preferred) Because TIPA is a base, it must be protonated to become water-soluble, but its lipophilicity requires a stronger push.

• Wash 1: Dilute reaction mixture with a non-polar solvent (Hexane or Heptane). Note: Avoid DCM if possible, as it solubilizes the salt.

• Wash 2: Wash with 10% aqueous HCl (or H₂SO₄).

  • Mechanism:[1][3][4] The low pH forces protonation. The hexane/heptane environment becomes hostile to the ionic salt, forcing it into the aqueous layer.

• Verification: Check the organic layer by TLC. If TIPA spots persist, increase acid concentration to 2M.

Method 2: Chromatography (If Acid Sensitive) If your product is acid-sensitive:

• Use Silica Gel chromatography.

• Eluent Modifier: TIPA is very non-polar for an amine (high Rf). It usually elutes before many polar products.

• Pre-treatment: Flush the column with 1% Triethylamine in Hexane first to deactivate silica, ensuring your product doesn't trail, then separate TIPA based on Rf difference.

FAQ: Common Technical Inquiries

Q: Can I use TIPA in peptide synthesis? A: Yes. TIPA is excellent for preventing racemization during coupling steps where weaker bases might not suffice, or smaller bases might cause elimination. However, DIPEA is usually preferred solely due to easier washing. Use TIPA only if DIPEA causes side reactions.

Q: Does TIPA promote elimination (E2) instead of substitution? A: It can. Because it is bulky, it cannot act as a nucleophile (

), so it acts as a base. If your substrate has acidic beta-protons and is prone to elimination (e.g., secondary alkyl halides), TIPA may promote E2 elimination.

• Correction: If you see elimination products, switch to an inorganic base (like

  ) which is less basic in organic media, or lower the temperature.

Q: Why does my reaction turn dark/black with TIPA? A: TIPA is generally stable. Darkening usually indicates oxidation of the amine impurities if the TIPA is old. Ensure your TIPA is clear/colorless. If yellow, distill it (BP ~265°C) under vacuum before use.

Visualizing the "Steric Fortress" Mechanism

The following diagram illustrates why TIPA fails to react with alkyl halides (preventing side products) while TEA fails.

Figure 2: Mechanistic comparison of Nitrogen accessibility between TEA and TIPA.

References

• Sigma-Aldrich. Triisopentylamine Product Specification & Physical Properties (CAS 645-41-0).Link

• Koei Chemical Co., Ltd. Technical Data: Tertiary Amines and Steric Hindrance Profiles.Link

• Organic Process Research & Development.General principles of hindered amines in preventing quaternary ammonium salt formation. (Synthesized from general reactivity profiles of hindered bases).

• ChemicalBook. Triisopentylamine Basic Information and Boiling Point Data.Link

Sources

• 1. Triethanolamine (CAS 102-71-6) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]

How to remove Triisopentylamine from a reaction mixture

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for effectively removing Triisopentylamine from reaction mixtures. The following troubleshooting guides and FAQs are designed to address common challenges encountered in the lab, offering both theoretical explanations and practical, step-by-step protocols.

Introduction: The Challenge of Hindered Amines

Triisopentylamine, also known as triisoamylamine, is a sterically hindered tertiary amine commonly employed as a non-nucleophilic base in organic synthesis. Its bulky isopentyl groups make it an effective proton scavenger while minimizing unwanted side reactions. However, this same steric bulk, combined with its high boiling point and lipophilicity, can complicate its removal during product purification. This guide outlines several field-proven methods to efficiently separate Triisopentylamine from your desired compound.

Frequently Asked Questions (FAQs)

Q1: Why is Triisopentylamine difficult to remove by simple evaporation?

Triisopentylamine has a high boiling point, typically in the range of 265-270 °C at atmospheric pressure.[1][2] Attempting to remove it by rotary evaporation is often inefficient and may require high temperatures and prolonged vacuum, which could degrade sensitive target molecules.

Q2: I tried a standard aqueous wash, but the Triisopentylamine remains in my organic layer. Why?

Due to its long alkyl chains, Triisopentylamine is significantly hydrophobic and has low solubility in water.[1] Therefore, a simple wash with neutral water is generally ineffective at partitioning it out of an organic solvent.

Q3: What is the pKa of Triisopentylamine, and why is it important?

While the exact pKa of Triisopentylamine is not widely reported, it can be estimated to be in the range of 10-11, similar to other sterically hindered tertiary amines like N,N-Diisopropylethylamine (DIPEA or Hünig's base).[3][4] The pKa is a critical parameter for designing an effective acid-base extraction strategy. To protonate the amine and render it water-soluble, the pH of the aqueous wash solution must be significantly lower than its pKa. A good rule of thumb is to use an aqueous acid with a pH at least 2 units below the amine's pKa.

Troubleshooting Guide: Selecting the Right Removal Strategy

The optimal method for removing Triisopentylamine depends on the properties of your desired product, particularly its stability to acidic or basic conditions and its solubility.

Method 1: Acid-Base Extraction (Aqueous Acid Wash)

This is the most common and often the most effective method for removing tertiary amines, provided your target compound is stable to acidic conditions. The principle is to convert the basic amine into its protonated, water-soluble salt, which then partitions into the aqueous phase.

When to Use This Method:

• Your desired product is stable to dilute acid.

• Your product is not an acid-labile protecting group or functional group.

• Your product is soluble in a water-immiscible organic solvent.

Troubleshooting Common Issues:

• Issue: The amine is not fully removed after one wash.

  • Cause: The pH of the aqueous acid may not be low enough, or a single extraction is insufficient.

  • Solution: Use a lower pH acid solution (e.g., 1M HCl) and perform multiple washes (2-3 times). Monitor the pH of the aqueous layer after each wash to ensure it remains acidic.

• Issue: An emulsion forms during the extraction.

  • Cause: Vigorous shaking can lead to the formation of stable emulsions, especially with chlorinated solvents.

  • Solution: Gently invert the separatory funnel instead of shaking vigorously. If an emulsion does form, adding brine (saturated NaCl solution) can help to break it.

• Issue: My product is also extracted into the aqueous layer.

  • Cause: If your product has basic functionalities, it may also be protonated and become water-soluble.

  • Solution: In this case, acid-base extraction may not be suitable. Consider other methods like chromatography or scavenger resins.

Caption: Workflow for removing Triisopentylamine via acid-base extraction.

• Dilute the Reaction Mixture: If your reaction was run neat or in a minimal amount of solvent, dilute it with a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Perform the Acid Wash: Transfer the organic solution to a separatory funnel and add an equal volume of 1M HCl (aq).

• Mix Gently: Stopper the funnel and gently invert it several times, periodically venting to release any pressure buildup. Avoid vigorous shaking to prevent emulsion formation.

• Separate the Layers: Allow the layers to separate fully. Drain the lower aqueous layer.

• Repeat: Repeat the acid wash of the organic layer two more times with fresh 1M HCl (aq).

• Neutralize and Dry: Wash the organic layer with saturated aqueous sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with brine to aid in drying.

• Isolate the Product: Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and concentrate under reduced pressure to obtain your purified product.

Method 2: Scavenger Resins

Scavenger resins are solid-supported reagents that react with and bind to specific types of molecules, allowing for their removal by simple filtration. For tertiary amines, acidic ion-exchange resins are particularly effective.

When to Use This Method:

• Your product is sensitive to aqueous acidic conditions.

• You need a very high level of purity.

• You are working with small-scale reactions where extraction can be cumbersome.

Troubleshooting Common Issues:

• Issue: The amine is not completely scavenged.

  • Cause: Insufficient amount of resin or inadequate reaction time. The steric bulk of Triisopentylamine may slow its reaction with the resin.

  • Solution: Use a larger excess of the scavenger resin (typically 3-5 equivalents relative to the amine). Increase the reaction time and ensure adequate mixing (stirring or shaking).

Caption: Workflow for purifying a reaction mixture using a scavenger resin.

• Choose the Right Resin: Select a macroporous sulfonic acid resin (e.g., MP-TsOH or Si-Propylsulfonic acid) for optimal performance with sterically hindered amines.[5]

• Add the Resin: To your crude reaction mixture dissolved in a suitable organic solvent (e.g., dichloromethane, THF), add the scavenger resin (typically 3-5 equivalents based on the amount of Triisopentylamine).

• Stir the Mixture: Stir or agitate the suspension at room temperature. The required time can vary from a few hours to overnight, depending on the reactivity of the amine and the specific resin used. Monitor the reaction progress by TLC or LC-MS to determine when the amine has been consumed.

• Filter and Rinse: Filter the mixture through a sintered glass funnel or a cotton plug to remove the resin beads.

• Isolate the Product: Rinse the resin with a small amount of fresh solvent and combine the filtrates. Concentrate the combined filtrate under reduced pressure to yield the purified product.

Method 3: Column Chromatography

If your product is non-polar and the Triisopentylamine is a significant impurity, flash column chromatography on silica gel can be an effective purification method.

When to Use This Method:

• Your product and Triisopentylamine have sufficiently different polarities.

• You need to separate your product from other impurities in addition to the amine.

Troubleshooting Common Issues:

• Issue: The Triisopentylamine co-elutes with my product.

  • Cause: The chosen solvent system may not provide adequate separation.

  • Solution: Use a less polar solvent system to increase the retention of your product on the silica gel while allowing the more non-polar amine to elute. Alternatively, adding a small amount of a volatile base like triethylamine (e.g., 0.1-1%) to your eluent can help to suppress the streaking of the basic Triisopentylamine on the acidic silica gel, leading to better separation.[6]

• Issue: The Triisopentylamine streaks down the column.

  • Cause: Strong interaction between the basic amine and the acidic silica gel.

  • Solution: As mentioned above, add a small percentage of a volatile base to the eluent. Alternatively, pre-treat the silica gel with a base before packing the column.

Quantitative Data Summary

Property	Value	Source(s)
Molecular Formula	C15H33N	[7]
Molecular Weight	227.43 g/mol	[7]
Boiling Point	265-270 °C	[1][2]
Density	~0.78 g/mL	[2]
Solubility	Low in water; soluble in ethanol and other organic solvents.	[1][2]
Estimated pKa	~10-11	[3][4]

References

• LabSolutions. Triisoamylamine. [Link]

• University of Rochester, Department of Chemistry. Tips for Flash Column Chromatography. [Link]

• Chemistry LibreTexts. 21.4: Acidity and Basicity of Amines. [Link]

• Wikipedia. N,N-Diisopropylethylamine. [Link]

• Supra sciences. Solid-Supported Scavengers. [Link]

• MedChem Tips and Tricks – ACSGCIPR. [Link]

• ResearchGate. How do I get rid of triethyl amine in a reaction?[Link]

• University of Rochester, Department of Chemistry. Workup for Removing Amines. [Link]

• ResearchGate. How to remove DIPEA trapped in the compound. I tried with water but compound also water soluble. Dipea comes with compound.[Link]

• PubChem. Triethylamine. [Link]

• Two-Step Triethylamine-Based Synthesis of MgO Nanoparticles and Their Antibacterial Effect against Pathogenic Bacteria. Nanomaterials (Basel). 2020;10(8):1538. [Link]

• Wikipedia. Acid–base extraction. [Link]

• Khan Academy. Principles of chromatography | Stationary phase. [Link]

• Amerigo Scientific. Scavenger Resins. [Link]

• University of Wisconsin-Madison Center for Limnology. Acid Washing. [Link]

• Chemistry LibreTexts. 4.8: Acid-Base Extraction. [Link]

• Supra sciences. Solid-Supported Scavengers. [Link]

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• 6. Chromatography [chem.rochester.edu]
• 7. researchgate.net [researchgate.net]

Stability and degradation of Triisopentylamine under reaction conditions

Introduction

Welcome to the Technical Support Center for Triisopentylamine. This guide is designed for researchers, scientists, and drug development professionals who utilize triisopentylamine in their experimental work. As a sterically hindered tertiary amine, triisopentylamine is a valuable non-nucleophilic base in organic synthesis. However, its stability under various reaction conditions can be a critical factor influencing reaction outcomes, yield, and purity of the final product. This document provides in-depth answers to frequently asked questions and troubleshooting guidance for common issues related to the stability and degradation of triisopentylamine.

Frequently Asked Questions (FAQs)

Q1: What is the general stability profile of triisopentylamine?

Triisopentylamine is a robust, sterically hindered amine, which contributes to its utility as a non-nucleophilic base. However, like all organic molecules, it is susceptible to degradation under specific stress conditions. Its stability is primarily influenced by temperature, pH, and the presence of oxidizing agents. It is generally stable under strong basic conditions but can degrade in the presence of strong acids, particularly at elevated temperatures.

Q2: How does triisopentylamine behave under strongly acidic conditions?

Under strongly acidic conditions, especially when heated, triisopentylamine is susceptible to a Hofmann-like elimination reaction. The lone pair of electrons on the nitrogen atom is protonated by the strong acid, forming a triisopentylammonium salt. This salt can then undergo an elimination reaction (E2), where a proton is abstracted from a β-carbon, leading to the formation of diisopentylamine and isopentene.[1] The significant steric bulk around the nitrogen atom makes this degradation pathway more likely compared to other reactions.[1]

Q3: What are the expected degradation products of triisopentylamine in a strong acid?

The primary degradation products from the Hofmann-like elimination under strong acidic conditions are expected to be diisopentylamine and isopentene .[1]

Q4: Is triisopentylamine stable under strongly basic conditions?

Yes, generally, aliphatic amines are very weak acids and do not react with strong bases like sodium hydroxide (NaOH). Therefore, triisopentylamine is expected to be stable under strong basic conditions with no significant degradation anticipated.

Q5: Can oxidative conditions affect the stability of triisopentylamine?

Yes, oxidative degradation is a potential concern for tertiary amines. The process can be complex and is often initiated by the presence of oxygen, metal ions, or other oxidizing agents. The degradation can proceed through the formation of amine radicals, typically by hydrogen abstraction from a carbon atom adjacent to the nitrogen. This can lead to a variety of degradation products, including N-oxides, or result in dealkylation to form secondary amines and corresponding aldehydes or ketones.

Q6: What is the thermal stability of triisopentylamine?

Triisopentylamine has a boiling point of 265-270 °C, indicating it is stable at moderately elevated temperatures. However, prolonged exposure to very high temperatures can lead to thermal decomposition. The degradation pathways can be complex, potentially involving C-N and C-C bond cleavage, leading to a mixture of smaller amine and hydrocarbon fragments.

Q7: What analytical techniques are recommended for monitoring the stability of triisopentylamine?

Several analytical techniques can be employed to monitor the stability of triisopentylamine and quantify its degradation products:

• High-Performance Liquid Chromatography (HPLC): A versatile technique for separating and quantifying the parent amine and its non-volatile degradation products.

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for identifying and quantifying volatile degradation products like isopentene and smaller amines.

• Liquid Chromatography-Mass Spectrometry (LC-MS): A powerful tool for identifying unknown degradation products by providing molecular weight and structural information.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Useful for characterizing the structure of isolated degradation products.

Troubleshooting Guide

This section addresses common problems encountered during reactions where the stability of triisopentylamine may be a contributing factor.

Problem	Potential Cause Related to Triisopentylamine	Troubleshooting Steps & Explanation
Low reaction yield	Degradation of triisopentylamine, reducing its effective concentration as a base.	1. Assess Reaction Conditions: If your reaction is run under strong acidic conditions and at elevated temperatures, consider the possibility of Hofmann-like elimination. 2. Lower Reaction Temperature: If possible, run the reaction at a lower temperature to minimize thermal degradation. 3. Alternative Base: If degradation is suspected, consider using an alternative, more stable sterically hindered base for your specific reaction conditions. 4. Monitor Base Concentration: Use an appropriate analytical technique (e.g., HPLC) to monitor the concentration of triisopentylamine over the course of the reaction.
Formation of unexpected byproducts	Degradation products of triisopentylamine (e.g., diisopentylamine) are reacting with your starting materials or intermediates.	1. Characterize Byproducts: Isolate and identify the unexpected byproducts using techniques like GC-MS or LC-MS. Compare their structures to potential degradation products of triisopentylamine. 2. Run a Blank Reaction: Conduct a control experiment with triisopentylamine under the reaction conditions (without your primary reactants) to identify its degradation products. 3. Modify Workup: If byproducts are formed during an acidic workup, consider a neutral or basic workup procedure.
Reaction fails to go to completion	Insufficient amount of active triisopentylamine due to slow degradation over a long reaction time.	1. Add the Base in Portions: For prolonged reactions, consider adding triisopentylamine in multiple portions to maintain its effective concentration. 2. Increase Stoichiometry: A slight excess of triisopentylamine might be necessary to compensate for any degradation. However, this should be done cautiously as it can complicate purification.
Inconsistent reaction results	Variability in the purity or age of the triisopentylamine, leading to different levels of pre-existing degradation products.	1. Check Purity: Verify the purity of the triisopentylamine using GC or HPLC before use. 2. Proper Storage: Ensure triisopentylamine is stored in a tightly sealed container in a cool, dry, and well-ventilated place, away from strong acids and oxidizing agents.[2][3]

Visualizing Degradation and Experimental Workflows

Plausible Acid-Catalyzed Degradation Pathway

Caption: Plausible Hofmann-like elimination pathway of Triisopentylamine.

Forced Degradation Study Workflow

Caption: General workflow for a forced degradation study.

Experimental Protocols

Protocol: Forced Degradation Study of Triisopentylamine

This protocol outlines a general procedure for conducting a forced degradation study to assess the stability of triisopentylamine under various stress conditions.[4][5][6][7]

Objective: To identify potential degradation products and degradation pathways of triisopentylamine.

Materials:

• Triisopentylamine

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Volumetric flasks, pipettes, and vials

Procedure:

• Preparation of Stock Solution:

  • Prepare a stock solution of triisopentylamine in acetonitrile at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. Keep the solution at 60°C for 24 hours.

  • Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Keep the solution at 60°C for 24 hours.

  • Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% H₂O₂. Keep the solution at room temperature for 24 hours.

  • Thermal Degradation: Place a vial containing 1 mL of the stock solution in an oven at 80°C for 48 hours.

  • Photolytic Degradation: Expose a vial containing 1 mL of the stock solution to UV light (254 nm) and visible light for a defined period (e.g., 24 hours). A control sample should be wrapped in aluminum foil to protect it from light.

• Sample Preparation for Analysis:

  • After the specified stress period, cool the samples to room temperature.

  • Neutralize the acid and base-stressed samples with an equivalent amount of base or acid, respectively.

  • Dilute all samples with the mobile phase to a suitable concentration for HPLC analysis.

• HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at an appropriate wavelength (e.g., 210 nm).

  • Inject the unstressed control sample and the stressed samples.

• Data Analysis:

  • Compare the chromatograms of the stressed samples to the control sample.

  • Identify and quantify any new peaks, which represent potential degradation products.

  • Calculate the percentage of degradation.

  • For identification of unknown peaks, collect the corresponding fractions and analyze by LC-MS.

Summary of Stress Conditions and Expected Degradation

Stress Condition	Typical Conditions	Plausible Degradation Pathway	Potential Degradation Products
Acidic	0.1 M HCl, 60°C	Hofmann-like Elimination	Diisopentylamine, Isopentene
Basic	0.1 M NaOH, 60°C	Generally Stable	None expected
Oxidative	3% H₂O₂, Room Temp.	Radical-based oxidation, Dealkylation	Triisopentylamine N-oxide, Diisopentylamine, Isovaleraldehyde
Thermal	80°C	C-N and C-C bond cleavage	Smaller amines, Alkanes, Alkenes
Photolytic	UV/Visible Light	Photo-oxidation, Radical formation	Similar to oxidative degradation products

References

• Benchchem. Stability of triisopropylamine under strong acidic or basic conditions. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFF2SIbt1I3e9LIcE46-Pvk1BQYibycHlRzQDb-aN8Kyo84mNyjX_Av78i-HtyeL6hdBajl9WqafpA03bvxood-jXF8KU21o4cCSu4J0XIhynklXWYxbJHs2a_AM4uPg2-NvzQaYIdJr7Jq5n2MsuDBQa_TeFXeBtZ9WYvVgfT5wLNI7U6_osrFnYSNmTPTlBTEvNBKjfPbip63WUTzjdSLNDew]
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• Sigma-Aldrich. SAFETY DATA SHEET. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFWxiUWszbEbnfwXPtpiHsAxXn24k_WuHPng06mhL7A7XQKqDvVtDhl3v-b25_ZKjoA5utq5n8weitgcI3isKBXir1g4FB44R0XGwFbs9ht0JLL-9UNSayQZumE2Nk4JtB5eK3BQZaV_uXOt4rQNM2d3Q==]
• Wikipedia. Hofmann elimination. [URL: https://en.wikipedia.
• NROChemistry. Hofmann Elimination. [URL: https://www.nro-chem.
• MedCrave online. Forced Degradation Studies. [URL: https://medcraveonline.
• International Journal of Applied Pharmaceutics. Development of forced degradation and stability indicating studies of drugs—A review. [URL: https://innovareacademics.in/journals/index.php/ijap/article/view/3910]
• IJPPR. Stability Indicating Forced Degradation Studies and a Newly Developed Validated Analytical Method for the Simultaneous Estimatio. [URL: https://www.ijppr.humanjournals.com/wp-content/uploads/2023/01/12.
• Q1 Scientific. Forced degradation studies for Drug Substances and Drug Products. [URL: https://q1scientific.com/forced-degradation-studies-for-drug-substances-and-drug-products/]
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Sources

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• 7. sgs.com [sgs.com]

Technical Support Center: Reaction Selectivity with Triisopentylamine (TIPA)

Status: Operational Agent: Senior Application Scientist Topic: Optimizing Chemoselectivity & Regioselectivity via Steric Hindrance CAS Reference: 645-41-0 (Triisopentylamine)

Core Directive: The Steric Advantage

Why are you here? You are likely using Triisopentylamine (TIPA) because standard bases like Triethylamine (TEA) or Diisopropylethylamine (DIPEA/Hünig's Base) failed you. They likely caused:

• Quaternization: The base acted as a nucleophile and reacted with your alkyl halide.

• Poor Regiocontrol: The base was small enough to deprotonate a thermodynamic site rather than the desired kinetic site.

• Coordination: The base poisoned your metal catalyst.

TIPA is the "Super-Hünig's Base." Its three bulky isopentyl chains create a massive steric shield around the nitrogen lone pair, rendering it kinetically non-nucleophilic while retaining thermodynamic basicity.

Visualizing the Mechanism (Steric Shielding)

The following diagram illustrates why TIPA succeeds where DIPEA fails. The "Cone of Protection" prevents the nitrogen from attacking electrophiles (

), forcing it to act only as a proton acceptor ( ).

Caption: Comparative steric accessibility of tertiary amine bases. TIPA effectively blocks nucleophilic attack on carbon electrophiles while permitting proton abstraction.[1]

Critical Parameter Optimization

Before running your reaction, verify these physical parameters. TIPA behaves differently than TEA in workup due to its lipophilicity and boiling point.

Parameter	Triisopentylamine (TIPA)	DIPEA	Implication for Protocol
Boiling Point	~265–270°C	127°C	CRITICAL: You cannot rotovap TIPA away. You must use acid extraction.
Density	0.78 g/mL	0.74 g/mL	Floats on water. Phase separation is clean.
Solubility	Highly Lipophilic	Moderate	Will not wash out with neutral water. Requires pH < 4.[2]
pKa (Conj. Acid)	~10.8 (Est.)	10.75	Similar basicity to DIPEA, but slower kinetics.

Troubleshooting & Protocols

Scenario A: Preventing Over-Alkylation (The Menshutkin Problem)

Issue: You are alkylating a secondary amine to a tertiary amine. TEA or DIPEA is reacting with your alkyl halide to form a quaternary ammonium salt (precipitate), lowering yield. Solution: Switch to TIPA to eliminate base alkylation.

Protocol:

• Stoichiometry: Use 1.1 equivalents of TIPA relative to the acid generated.

• Solvent: Acetonitrile (MeCN) or DMF. TIPA is fully soluble in these.

• Addition: Add TIPA before the alkyl halide.

• Monitoring: Watch for precipitation.

  • With TEA: Precipitate is likely TEA-Halide salt (or product salt).

  • With TIPA: The TIPA-Halide salt is often more soluble in organic solvents than TEA salts. Do not rely on precipitation as a reaction progress indicator. Use TLC/LCMS.

Scenario B: Regioselective Enolization

Issue: You need to deprotonate a ketone at the less hindered position (Kinetic Enolate), but you are getting the thermodynamic product. Solution: TIPA's bulk prevents it from accessing the internal (more substituted) protons, forcing deprotonation at the terminal (less hindered) site.

Protocol:

• Temperature: Cool reaction to -78°C (if using strong base analog) or 0°C.

• Solvent: DCM or THF.

• Order of Addition: Add TIPA to the substrate slowly.

• Causality: The large "Cone Angle" of the isopentyl groups creates a steric clash with the internal alkyl groups of the ketone, making the internal proton inaccessible.

The Workup Challenge (Removal of TIPA)

The Problem: TIPA has a boiling point of ~270°C. If you try to remove it by rotary evaporation, you will fail, and your oil will remain contaminated. The Fix: You must exploit the basicity of TIPA to remove it chemically, not physically.

Workflow: Acidic Extraction Strategy

Do not skip the pH check.[3] TIPA is lipophilic and "wants" to stay in the organic layer.

Caption: Decision tree for the removal of high-boiling TIPA from reaction mixtures.

Frequently Asked Questions (FAQ)

Q: Can I substitute TIPA with Tributylamine? A: Generally, yes, but TIPA is superior for steric shielding. Tributylamine (straight chain) has more rotational freedom and is less sterically demanding near the nitrogen center than the branched isopentyl groups of TIPA. If selectivity is your main problem, stick with TIPA.

Q: My reaction turned dark brown/black. Did TIPA decompose? A: Unlikely. TIPA is thermally stable up to its boiling point. Color changes are usually due to amine oxidation impurities (N-oxides) or polymerization of your substrate. Ensure you are using high-purity TIPA (clear, colorless liquid). If it is yellow, distill it over KOH before use.[4][5]

Q: I see an emulsion during the acid wash. What do I do? A: TIPA salts can act as surfactants due to the large lipophilic tail (isopentyl) and the polar cationic head.

• Fix 1: Add Brine (saturated NaCl) to the aqueous layer to increase ionic strength.

• Fix 2: Filter the biphasic mixture through a pad of Celite if a rag layer persists.[6]

Q: Is TIPA compatible with Lewis Acids (e.g., BF3, TiCl4)? A: Yes. This is a classic use case. Because TIPA is so bulky, it forms very weak "frustrated" Lewis Pairs with bulky Lewis Acids, preventing the base from neutralizing the catalyst, while still being able to trap free protons released during the reaction.

References

• Sigman, M. S., & Miller, J. J. (2009). Applications of Steric Parameters in Physical Organic Chemistry. The Journal of Organic Chemistry. (Discusses steric parameter quantification like A-values and Charton values for bulky amines).

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Foundational text on chemoselectivity and the role of hindered bases in E2 vs SN2 competition).

• Hünig, S., & Kiessel, M. (1958). Specific Proton Acceptors. Chemische Berichte. (Original work establishing the principles of sterically hindered "Hünig's Bases" like DIPEA and their analogs).

• Sigma-Aldrich. (2024). Triisopentylamine Product Specification & Physical Properties. (Data regarding boiling point, density, and solubility).

(Note: While specific papers solely dedicated to TIPA are rare compared to DIPEA, the mechanistic principles cited above regarding steric hindrance in tertiary amines are the authoritative scientific grounding for its application.)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Workup [chem.rochester.edu]
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• 6. rtong.people.ust.hk [rtong.people.ust.hk]

Technical Support Center: Triisopentylamine (TIPA) Optimization

Critical Identity Verification

⚠️ STOP & VERIFY: Before proceeding, confirm your reagent identity.

• Target Reagent: Triisopentylamine (Triisoamylamine).[1][2]

  • CAS: 645-41-0[1][2][3]

  • Structure: Bulky, lipophilic tertiary alkyl amine.[1][2]

  • Application: Proton scavenger, phase transfer catalyst, acid extractant.[1][2]

• Common Confusion: Do NOT confuse with Triisopropanolamine (also abbreviated TIPA, CAS 122-20-3), which is a hydrophilic solid used in cement grinding.[1][2] This guide applies strictly to the alkyl amine (CAS 645-41-0) .[1][2]

Introduction: The TIPA Advantage

Triisopentylamine is utilized primarily for its steric bulk and lipophilicity .[2] Unlike smaller amines (Triethylamine - TEA) or less hindered bases, TIPA offers a unique profile:[1]

• Non-Nucleophilic Base: Its branched isopentyl chains prevent it from attacking electrophiles (alkylation), making it ideal for quenching acids in sensitive catalytic cycles.[1][2]

• Lipophilic Salt Formation: The resulting ammonium salts (TIPA-H+) are often soluble in organic solvents (toluene, DCM), preventing the "crashing out" that plagues TEA/DIPEA reactions, which can foul heterogeneous catalysts.[1]

Module 1: Troubleshooting & FAQs

Q1: "My reaction rate plateaus despite increasing TIPA concentration. Why isn't more base accelerating the reaction?"

Diagnosis: You have likely hit the Solubility-Viscosity Wall or Active Site Blocking .[1]

Technical Insight: In catalytic cycles (e.g., cross-coupling or esterifications) where TIPA acts as a proton scavenger, the reaction rate (ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

) typically follows saturation kinetics.

• The Trap: Excess TIPA increases the viscosity of the reaction medium. If your reaction is diffusion-controlled, high viscosity reduces the mass transfer coefficient (ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

  ), effectively slowing the interaction between substrate and catalyst.

• The Chemical Limit: Once the acid byproduct is neutralized as fast as it is generated, adding more base provides no thermodynamic benefit. Excess free amine can competitively coordinate to metal centers (e.g., Pd, Pt), acting as a catalyst poison rather than a promoter.[1]

Action Plan:

• Check Stoichiometry: Cap TIPA at 1.1 – 1.5 equivalents relative to the acid generated. Going above 2.0 eq rarely yields kinetic benefits.[1][2]

• Dilution Check: If the reaction mixture is viscous/oily, increase solvent volume by 20%.

Q2: "I am observing a third liquid layer (Third Phase Formation) during biphasic extraction/catalysis. Is my concentration too high?"

Diagnosis: Yes. You have exceeded the Loading Capacity of your diluent.[2]

Technical Insight: In biphasic systems (Liquid-Liquid Extraction or Phase Transfer Catalysis), TIPA forms an ion-pair complex with the extracted acid (e.g., ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

).[2]

• The Phenomenon: These polar ion-pairs have limited solubility in non-polar diluents (like kerosene or hexane).[1][2] When TIPA concentration is high, these complexes aggregate.[1][2] If the aggregate concentration exceeds the solubility limit of the organic phase, they separate into a heavy, amine-rich "third phase" between the organic and aqueous layers.

• The Risk: This third phase traps your catalyst/product, creating a mass transfer barrier and ruining separation efficiency.

Action Plan:

• Add a Modifier: Introduce Isodecanol or 1-Octanol (5-10% v/v) to the organic phase.[1][2] The alcohol acts as a solvating agent, hydrogen-bonding to the amine salt and keeping it in solution.[1]

• Reduce TIPA: Lower TIPA concentration to < 0.5 M in the organic phase if using aliphatic diluents without modifiers.

Q3: "How do trace secondary amine impurities in TIPA affect my catalytic cycle?"

Diagnosis: Impurity-driven side reactions (N-alkylation).[1][2]

Technical Insight: Commercial TIPA (often ~95% pure) may contain Diisopentylamine .[1][2] Unlike the tertiary TIPA, this secondary amine is nucleophilic.[1]

• Mechanism: In the presence of alkyl halides or activated esters, the secondary amine will react to form a stable tertiary amide or alkylated amine byproduct. This consumes the electrophile intended for your main catalytic cycle, lowering yield and complicating purification.[1]

Action Plan:

• Pre-treatment: If using TIPA in highly sensitive alkylation reactions, pretreat the amine with a scavenger resin (e.g., acid chloride resin) or distill over KOH to remove secondary amines.[1]

Module 2: Comparative Data Analysis

Table 1: Physicochemical Profile for Catalyst Selection Use this table to determine if TIPA is the correct base for your solvent system.

Parameter	Triisopentylamine (TIPA)	Triethylamine (TEA)	DIPEA (Hülig's Base)	Impact on Catalysis
Steric Bulk	High (Branched C5 chains)	Low (Linear C2 chains)	Medium (Branched C3)	TIPA minimizes nucleophilic side-reactions best.[1][2]
Boiling Point	~265°C	89°C	127°C	TIPA is hard to remove by evaporation; requires extraction.[1][2]
Salt Solubility	High in Organics (Toluene/Hexane)	Low (Precipitates)	Medium	TIPA prevents reactor fouling/precipitation.[1][2]
Water Solubility	Negligible (<0.1%)	Soluble	Slightly Soluble	TIPA is superior for biphasic separations (no loss to aq phase).[1][2]
pKa (Conj. Acid)	~10.5 - 11.0	10.75	11.0	Comparable basicity; sterics are the differentiator.[1][2]

Module 3: Experimental Protocol

Protocol: Optimization of TIPA Concentration (DoE Approach)

Objective: Determine the Minimum Effective Concentration (MEC) to maximize yield while minimizing viscosity and third-phase risks.

Materials:

• Reaction Substrate (0.1 M fixed)

• Triisopentylamine (CAS 645-41-0)[1][2][3]

• Solvent (e.g., Toluene)[1]

• Internal Standard (e.g., Dodecane) for GC/HPLC monitoring[1]

Workflow:

• Screening Set-Up: Prepare 5 reaction vials with varying TIPA equivalents relative to the theoretical acid byproduct:

  • Vial A: 0.9 eq (Deficit – Control)[1][2]

  • Vial B: 1.1 eq (Stoichiometric slight excess)

  • Vial C: 1.5 eq (Standard excess)

  • Vial D: 2.5 eq (Large excess)

  • Vial E: 1.5 eq + 10% Octanol (Modifier check)

• Kinetics Monitoring:

  • Initiate reaction at ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

    .[2]

  • Sample at ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

    min.[2]

  • Measure conversion via HPLC/GC.[1][2]

• Viscosity/Phase Check:

  • After reaction completion, cool to Room Temp (25°C).

  • Visual Inspection: Check Vial D for turbidity or phase separation (oily bottom layer).[1][2]

  • Filtration Test: If solid precipitate forms in Vial B/C, TIPA salts are insoluble; consider switching solvent or increasing volume.

• Data Interpretation:

  • If Rate(C) ≈ Rate(D), use 1.5 eq .[1][2]

  • If Vial E shows better homogeneity than Vial C, Phase Transfer effects are dominating; use a modifier.

Module 4: Visualization (Logic Flow)

Figure 1: TIPA Optimization Decision Tree Follow this logic to resolve concentration-related failures.

Caption: Decision logic for troubleshooting TIPA concentration issues in catalytic and extraction workflows.

References

• Sigma-Aldrich. Triisopentylamine Product Specification & Physical Properties (CAS 645-41-0).[1][2]Link[1][2]

• Rydberg, J., et al. (2004).[1][2] Solvent Extraction Principles and Practice, Revised and Expanded.[1][2] CRC Press.[1][2] (Authoritative text on amine extractant "Third Phase" phenomena and modifier use). Link[1][2]

• ChemicalBook. Triisopentylamine Basic Information and Physical Data.Link[1][2]

• PubChem. Compound Summary: Triisopentylamine.[1][2][3] National Library of Medicine.[1][2] Link

• Yang, Y., et al. (2012).[1][2] "Trace metal impurities in catalysis." Chemical Society Reviews.[1][2] (Discusses the impact of impurities and catalyst poisoning). Link

Sources

• 1. Triisopropanolamine | 122-20-3 [chemicalbook.com]
• 2. Triisopropylamine | C9H21N | CID 61924 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Triisopentylamine = 95 645-41-0 [sigmaaldrich.com]

Managing exothermic reactions with Triisopentylamine

Technical Support Center: Process Chemistry & Thermal Safety Topic: Managing Exothermic Reactions with Triisopentylamine (TIPA) Ticket ID: TIPA-THERM-001 Status: Active Specialist: Senior Application Scientist, Process Safety Unit

Executive Summary: The Steric Advantage

You are likely using Triisopentylamine (TIPA) because standard bases (like Triethylamine or Pyridine) failed you—either causing nucleophilic side reactions or failing to manage solubility in non-polar media.

TIPA (CAS: 645-41-0) is a "Bulky Proton Sponge." Its three isopentyl chains create a massive steric shield around the nitrogen atom. In exothermic couplings (acylations, alkylations), this structure allows TIPA to neutralize acid byproducts (like HCl) without competing with your substrate for the electrophile. However, its high boiling point and hydrophobicity introduce unique thermal and work-up challenges.

This guide treats your reaction vessel as a thermodynamic system that must be engineered, not just stirred.

Module 1: Critical Parameters & Specifications

Before initiating any exothermic protocol, verify your reagent matches these thermodynamic and physical constraints.

Parameter	Specification	Operational Implication
CAS Number	645-41-0	Verification ID.
Boiling Point	235–245°C	High Retention: TIPA will not evaporate. You cannot strip it off on a Rotavap. It requires acidic extraction.
Density	~0.78–0.79 g/mL	Phase Separation: It is lighter than water. In aqueous washes, TIPA (and often its salts) will be in the top organic layer unless chlorinated solvents are used.
Flash Point	~77°C (Closed Cup)	Combustible: While not highly flammable like TEA, it can form explosive vapor mixtures if the exotherm pushes the internal temp >75°C.
pKa (Conjugate)	~10.8 (Est.)	Basicity: Strong enough to deprotonate HCl, HBr, and carboxylic acids, but kinetically slow due to sterics.
Solubility	Water: Insoluble	Workup: Requires organic solvents (DCM, Toluene, EtOAc).

Module 2: Troubleshooting Guide (Symptom -> Root Cause -> Fix)

Issue 1: Uncontrolled Temperature Spike (Thermal Runaway)

• Symptom: Temperature rises >10°C within seconds of reagent addition; reflux condenser floods.

• Root Cause: The rate of acid neutralization (Heat of Neutralization

  ) exceeds the cooling capacity of the jacket and the heat capacity of the solvent.

• The Fix (The "Dosing Factor"):

  • Dilution: Increase solvent volume by 20%. TIPA's viscosity can hinder heat transfer.

  • Invert Addition: Do not add the electrophile (e.g., Acid Chloride) to the TIPA/Substrate mix in one shot. Use a dropping funnel or syringe pump.

  • Calculation: Limit addition rate so

    never exceeds .

Issue 2: The "Concrete" Slurry (Salt Clogging)

• Symptom: The reaction mixture turns into a thick paste or solidifies; stirring stops; temperature spikes locally (hotspots).

• Root Cause: TIPA-Hydrohalide salts (TIPA

  HCl) are precipitating. Unlike TEA salts, TIPA salts can be voluminous and lipophilic.

• The Fix:

  • Solvent Switch: Switch to a solvent with higher dielectric constant (e.g., from Hexane to Toluene or DCM) to keep salts solubilized.

  • Biphasic Buffer: If chemistry permits, use a biphasic system (Toluene/Water) so the salt dissolves immediately into the aqueous phase, acting as a heat sink.

Issue 3: Product Contamination (TIPA Carryover)

• Symptom: NMR shows persistent aliphatic multiplets (0.8–1.6 ppm) after workup.

• Root Cause: TIPA's high boiling point means it cannot be removed by vacuum.

• The Fix:

  • Acid Wash: You must wash the organic layer with 1M HCl or 10% Citric Acid. This protonates the excess TIPA, forcing it into the aqueous layer.

  • Validation: Check the pH of the aqueous exit stream. If pH > 2, you have not removed all the amine.

Module 3: Strategic Protocol (Exothermic Acylation)

Scenario: Protecting a secondary amine with an acid chloride (R-COCl). Objective: Zero side-reactions, T < 30°C.

The Logic Flow:

Figure 1: Thermal Management Logic Loop. The critical control point is the "Check Temp Delta" node.

Step-by-Step Procedure:

• Charge: Add Substrate (1.0 equiv) and TIPA (1.2–1.5 equiv) to the reactor.

  • Why? Excess TIPA ensures the reaction never becomes acidic, which could stall kinetics or degrade acid-sensitive groups.

• Solvation: Add dry Dichloromethane (DCM) or Toluene (10–15 volumes relative to substrate).

  • Why? High dilution increases the specific heat capacity of the system, dampening temperature spikes.

• Thermal Loading: Cool the mixture to 0°C .

  • Why? Starting cold provides a "thermal buffer" for the inevitable heat of neutralization.

• Controlled Addition: Add the Acid Chloride (1.05 equiv) dropwise.

  • CRITICAL: Monitor internal temperature. Adjust drip rate to maintain T < 5°C.

  • Observation: You may see white smoke or precipitate (TIPA

    HCl). This is normal.

• The Quench: Once addition is complete, allow to warm to Room Temp (RT). Add water slowly.

  • Exotherm Warning: The hydration of excess acid chloride and the dissolution of salts will generate a second exotherm. Cool again before quenching if scale >10g.

Module 4: Frequently Asked Questions (FAQs)

Q: Can I use TIPA in water-based reactions? A: Generally, no. TIPA is insoluble in water. For aqueous systems, you would need a phase transfer catalyst or a miscible co-solvent (like THF), but TIPA is designed for organic-phase solubility.

Q: Why use TIPA instead of DIPEA (Hünig's Base)? A: They are functionally similar (both bulky tertiary amines). However, TIPA has longer alkyl chains (isopentyl vs. isopropyl/ethyl), making it more lipophilic . If your product is extremely non-polar, TIPA keeps the system homogeneous longer. Conversely, DIPEA is easier to wash out if your product is slightly polar.

Q: My reaction turned black. Did TIPA degrade? A: TIPA is susceptible to oxidation over time, turning yellow/orange. If it turned black during the reaction, it is likely an interaction between the amine oxide impurities and your electrophile. Always use fresh or distilled TIPA for sensitive steps.

Q: How do I remove TIPA salts if they don't dissolve in my solvent? A: Filtration. If the TIPA

HCl precipitates as a solid and your product remains in solution, simply filter the reaction mixture through a pad of Celite or a fritted glass funnel before the aqueous workup.

References

• PubChem. (n.d.). Triisopentylamine Compound Summary. National Library of Medicine. Retrieved from [Link]

Technical Support Center: Purification Strategies for Triisopentylamine (TiPA) Reaction Products

Introduction: The "Sticky Amine" Challenge

Triisopentylamine (TiPA) , also known as Triisoamylamine (CAS: 645-41-0), is a sterically hindered, non-nucleophilic base often used in alkylations and dehydrohalogenations. While it effectively scavenges protons without competing as a nucleophile, its physical properties create a unique purification bottleneck.

Why Standard Workups Fail

Unlike Triethylamine (TEA) or Diisopropylethylamine (DIPEA), TiPA presents two distinct challenges:

• High Boiling Point (~265–270 °C): You cannot remove it via rotary evaporation or standard high-vacuum drying.

• Extreme Lipophilicity: The three isopentyl chains make TiPA and its salts (e.g., TiPA·HCl) highly soluble in organic solvents like Dichloromethane (DCM) or Ethyl Acetate (EtOAc). A standard aqueous acid wash often fails because the amine salt prefers the organic layer, leading to persistent contamination.

This guide provides three targeted modules to resolve these specific issues.

Module 1: Acid-Base Extraction Strategies (The "Lipophilic Salt" Trap)

User Question: "I washed my reaction mixture with 1M HCl three times, but NMR still shows the TiPA peaks. Why isn't the amine going into the water?"

Technical Insight: The hydrophobicity of the triisopentylammonium cation allows it to form "greasy" ion pairs that remain soluble in organic solvents, particularly chlorinated ones (DCM, Chloroform). To force the amine into the aqueous phase, you must disrupt this solubility parameter.

Protocol A: The Solvent Switch (Recommended)

If your product is soluble in ether or hydrocarbons:

• Evaporate the reaction solvent (e.g., DCM, THF) completely.

• Redissolve the crude residue in Diethyl Ether (Et₂O) or Methyl tert-butyl ether (MTBE) .

  • Rationale: Ammonium salts are significantly less soluble in ethers than in chlorinated solvents.

• Wash vigorously with 2M HCl (3 cycles).

  • Mechanism:[1] The high polarity of the aqueous phase combined with the low polarity of the ether forces the TiPA·HCl salt out of the organic layer.

• Check for Precipitate: TiPA salts may precipitate as a third phase (oil or solid) at the interface. Filter this off before separating layers to prevent emulsions.

Protocol B: The "Salting Out" Reverse

If your product is acid-sensitive or only soluble in DCM:

• Maintain the product in DCM .

• Wash with a Citrate Buffer (pH 4–5) instead of strong mineral acid.

  • Note: This is often less effective for TiPA due to its high pKa (~10.8), but necessary for labile products.

• Critical Step: If the amine persists, add saturated aqueous NaCl (Brine) to the acidic wash solution.

  • Rationale: Increasing the ionic strength of the aqueous layer can sometimes "salt out" the organic impurities, but for TiPA, the goal is to make the aqueous phase less hospitable to organic molecules. However, for removing the salt, you actually want a low ionic strength acidic wash (e.g., 5% H₂SO₄) to encourage the salt to hydrate and enter the water.

  • Correction: For stubborn lipophilic amines, use 10% aqueous Copper(II) Sulfate .

  • Mechanism:[1] Copper forms a water-soluble coordination complex with free amines (turning the aqueous layer purple/blue). This is often more effective than protonation for lipophilic amines.

Module 2: Solid-Phase Scavenging (The "Silver Bullet")

User Question: "I cannot use acid washes because my product contains an acetal/protecting group. How do I get rid of the TiPA?"

Technical Insight: When liquid-liquid extraction fails or is chemically incompatible, solid-supported sulfonic acids are the industry standard for removing tertiary amines.

Protocol: Amberlyst® 15 Scavenging

Amberlyst 15 is a macroreticular polystyrene resin containing strongly acidic sulfonic acid groups. It captures the amine as an ammonium salt on the solid bead, which is then removed by filtration.

Step-by-Step Guide:

• Calculate Loading: Determine the theoretical amount of residual TiPA (mole equivalents).

• Resin Preparation:

  • Use Amberlyst 15 (hydrogen form) .

  • Capacity: Typically ~4.7 meq/g (check specific bottle).

  • Stoichiometry: Use 3–5 equivalents of resin relative to the residual amine.

• Execution:

  • Dissolve crude mixture in DCM or EtOAc (avoid Methanol as it competes for active sites).

  • Add the dry resin beads.

  • Stir gently (do not use a magnetic stir bar that grinds the beads; use an overhead stirrer or shaker) for 1–4 hours at room temperature.

• Monitoring: Check supernatant by TLC or NMR.

• Filtration: Filter through a sintered glass funnel. Wash the resin cake with fresh solvent to recover any entrained product.

• Result: The filtrate contains your product; the TiPA remains bound to the resin.

Warning: Amberlyst 15 is a strong acid catalyst. If your product is extremely acid-sensitive (e.g., silyl enol ethers), use a weaker carboxylic acid resin (e.g., Amberlite IRC86) or silica-based scavenger.

Module 3: Chromatographic Separation

User Question: "The TiPA is streaking through my column and contaminating my product fractions. How do I fix this?"

Technical Insight: Tertiary amines interact strongly with the acidic silanol (Si-OH) groups on silica gel, causing peak tailing (streaking) and co-elution.

Mobile Phase Modifiers

To mask the silanol activity, you must add a competing base to the mobile phase.[2]

Modifier	Concentration	Application
Triethylamine (TEA)	1–2% v/v	Standard for EtOAc/Hexane columns. TEA is more polar than TiPA and saturates the silica sites.
Ammonium Hydroxide (28% NH₃)	0.5–1% v/v	Best for DCM/MeOH columns. Requires vigorous mixing to dissolve in organic eluent.
Ammonia-saturated MeOH	1–5% v/v	Alternative to aqueous ammonia; prevents phase separation issues in the eluent.

Pre-treatment Protocol:

• Prepare the column slurry with the mobile phase containing the modifier.

• Flush the column with 2–3 column volumes of the modified eluent before loading the sample.

• Run the purification.[1] The TiPA will now elute as a sharp band (usually moving with the solvent front or close to it in non-polar systems), distinct from your product.

Decision Matrix: Selecting the Right Strategy

The following diagram illustrates the logical flow for determining the best purification method based on your product's properties.

Figure 1: Decision tree for removing Triisopentylamine based on product stability and solubility.

References

• Sigma-Aldrich. Triisopentylamine Product Specification & Safety Data Sheet. (Accessed 2026). Link

• University of Rochester, Department of Chemistry. Workup for Removing Amines: The Copper Sulfate Method. Not Voodoo X. Link

• Rohm and Haas (Dupont). Amberlyst™ 15 Dry Industrial Grade Strongly Acidic Catalyst. Technical Data Sheet.[3][4] Link

• BenchChem. Solubility of Triethylamine Hydrochloride in Organic Solvents (Analogous behavior for TiPA salts).Link

• PubChem. Triisopentylamine Compound Summary (CID 12597). National Library of Medicine. Link

Sources

• 1. US3527808A - Process for purification of tris(hydroxymethyl)aminomethane - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. Triisopropanolamine | C9H21NO3 | CID 24730 - PubChem [pubchem.ncbi.nlm.nih.gov]

Overcoming solubility issues with Triisopentylamine in polar solvents

Subject: Overcoming Solubility & Phase Separation Issues with Triisopentylamine (CAS 645-41-0) From: Dr. Aris Thorne, Senior Application Scientist To: Research & Development Team Status: Open Ticket

Executive Summary: The Hydrophobic Challenge

Triisopentylamine (TIPA), also known as Triisoamylamine, is a bulky tertiary amine often used as a hydrophobic ion-pairing agent in chromatography or a phase-transfer catalyst in synthesis.

The Core Problem: Unlike smaller amines (e.g., Triethylamine), TIPA possesses three isopentyl chains, rendering the free base immiscible with water and highly prone to "oiling out" in polar solvent systems.

The Solution Strategy: Successful solubilization relies on manipulating the Protonation Equilibrium . You must drive the amine from its neutral, hydrophobic state (

) to its cationic, hydrophilic state ( ) before it encounters a high-water environment, or maintain a high organic fraction.

Quick Reference: Solubility Profile

Solvent System	Solubility Status (Free Base)	Solubility Status (Protonated Salt)	Notes
Water (Neutral pH)	🔴 Immiscible	🔴 Poor	Forms an oily top layer.
Water (Acidic pH < 6)	🔴 Poor	🟡 Limited	Soluble only at low concentrations (<10 mM) or with heat.
Methanol / Ethanol	🟢 Miscible	🟢 Soluble	Best primary solvents for stock preparation.
Acetonitrile (ACN)	🟢 Miscible	🟢 Soluble	Common for HPLC; ensure TIPA is dissolved in ACN before adding water.
Chloroform / DCM	🟢 Soluble	🟢 Soluble	Excellent for extraction; not for RP-HPLC.

Troubleshooting Guide (Q&A Format)

Ticket #1024: "My mobile phase is cloudy/milky after adding TIPA."

Diagnosis: This is the classic "Oiling Out" phenomenon. You likely added pure TIPA directly to an aqueous buffer, or the organic content in your mobile phase is too low to solvate the hydrophobic alkyl chains.

Corrective Protocol:

• The "Organic First" Rule: Never add TIPA directly to water. Dissolve the required amount of TIPA in the organic modifier (Methanol or Acetonitrile) first.

• Acidify Immediately: Add your acid (e.g., Acetic Acid, HFIP, Phosphoric Acid) to the organic-TIPA mixture. This converts the free base to the salt form while it is still solvated.

• Slow Aqueous Addition: Add water/buffer to the organic mixture slowly with vigorous stirring.

• Check the Limit: For TIPA, keep the organic fraction >25-30% if possible. If you need 100% aqueous conditions, TIPA is the wrong reagent; switch to Triethylamine (TEA) or Butylamine.

Ticket #1025: "I can't get a stable pH reading; the electrode drifts."

Diagnosis: TIPA coats the glass membrane of pH electrodes because it is adhering to the surface rather than dissolving.

Corrective Protocol:

• Measure in Organic-Aqueous Mix: Calibrate your pH meter for the specific organic-aqueous ratio you are using (e.g., measure apparent pH,

  ).

• Use a Flow-Through Reference: If possible, use a diaphragm-free electrode to prevent clogging.

• Cleaning: Wash the electrode with 100% Methanol or Isopropanol immediately after use to strip the amine coating, then rehydrate in KCl storage solution.

Ticket #1026: "Precipitation occurs during the gradient run (HPLC)."

Diagnosis: Your gradient curve likely dips below the "Solubility Cliff." As the % Organic drops (e.g., going from 90% B to 10% B), the solvating power decreases, and the hydrophobic TIPA-Analyte ion pair precipitates inside the column.

Corrective Protocol:

• Raise the Floor: Set the minimum organic concentration to 10-15% B (never go to 0% Organic with TIPA).

• Temperature Control: Heat the column to 50-60°C . Higher temperature significantly increases the solubility of hydrophobic ion pairs and reduces backpressure.

• Concentration Check: Reduce TIPA concentration. 5-10 mM is usually sufficient for ion pairing; >20 mM increases precipitation risk without improving resolution.

Technical Deep Dive: The Mechanism

To effectively use TIPA, you must visualize the equilibrium between its forms.

The pKa Factor: TIPA is a tertiary aliphatic amine. While specific literature values vary, its pKa is estimated at ~10.8 - 11.0 (similar to Triethylamine).

• pH > 11: 100% Neutral (Hydrophobic). Insoluble in water.

• pH < 9: Predominantly Cationic (Amphiphilic). Soluble in mixed aqueous-organic systems.

The "Surfactant Effect": Because TIPA has three bulky isopentyl groups, the protonated cation (

) acts like a cationic surfactant. It creates a "greasy" surface on the stationary phase. If the counter-ion (your analyte) is also large, the resulting salt is extremely hydrophobic and may precipitate.

Visualization: Solubility Decision Tree

Caption: Decision logic for preventing phase separation when working with Triisopentylamine.

Standard Operating Procedure (SOP): Preparation of 10mM TIPA Buffer (pH 6.0)

Objective: Prepare 1L of Mobile Phase A (10mM TIPA, 200mM HFIP, 10% Methanol).

• Prepare Organic Concentrate:

  • In a beaker, measure 100 mL of HPLC-grade Methanol .

  • Add 2.27 g (approx 2.9 mL) of Triisopentylamine (MW 227.43).

  • Observation: The solution should be clear and colorless.

• Acidification (Critical Step):

  • Add the required acid (e.g., HFIP or Acetic Acid) to this methanol solution now.

  • Stir for 2 minutes. This creates the soluble salt form.

• Aqueous Dilution:

  • Measure 900 mL of Milli-Q Water .

  • Place the Methanol/TIPA/Acid mixture on a magnetic stirrer.

  • Slowly pour the water into the vortex of the stirring organic mixture.

  • Note: If cloudiness appears, stop and add more Methanol until clear.

• Filtration:

  • Filter through a 0.22 µm Nylon or PTFE membrane . Do not use cellulose acetate (TIPA may bind or degrade it).

• Degassing:

  • Ultrasonicate for 10 minutes. TIPA solutions are prone to bubble formation.

References

• PubChem. (2025).[1] Triisopentylamine Compound Summary. National Center for Biotechnology Information. Retrieved January 30, 2026, from [Link]

• Agilent Technologies. (2020). Evaluation of Different Ion Pairing Reagents for LC/UV and LC/MS Analysis of Oligonucleotides. Application Note. Retrieved January 30, 2026, from [Link]

Sources

• 1. Triisopropanolamine | C9H21NO3 | CID 24730 - PubChem [pubchem.ncbi.nlm.nih.gov]

Refining experimental protocols involving Triisopentylamine

Welcome to the comprehensive technical support guide for Triisopentylamine. This resource is meticulously curated for researchers, scientists, and professionals in drug development. It aims to provide in-depth, field-proven insights and troubleshooting assistance for experiments involving this sterically hindered amine. Our objective is to empower you to navigate the complexities of your work with confidence and precision.

Introduction to Triisopentylamine

Triisopentylamine, systematically known as 3-methyl-N,N-bis(3-methylbutyl)butan-1-amine, is a tertiary amine characterized by its significant steric bulk. This structural feature renders it a potent non-nucleophilic base , a critical attribute in organic synthesis where proton abstraction is required without the complication of nucleophilic side reactions.[1][2] Its high boiling point and solubility in common organic solvents further define its application scope and purification protocols.[3] This guide provides a detailed exploration of its use, addressing common challenges through a practical question-and-answer format.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental inquiries regarding the handling, properties, and applications of Triisopentylamine.

Q1: What are the principal applications of Triisopentylamine in a research and development setting?

Triisopentylamine's primary role stems from its nature as a sterically hindered, non-nucleophilic base. This makes it invaluable in a variety of synthetic transformations:

• Proton Scavenger: It is highly effective in neutralizing acids generated in situ during reactions, such as in silylation, acylation, and triflation reactions, thereby preventing acid-catalyzed side reactions or degradation of sensitive functional groups.

• Catalysis: It finds application as a catalyst in certain polymerization reactions and other base-catalyzed transformations where a non-nucleophilic environment is crucial.[3]

• Organic Synthesis Intermediate: It serves as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.[4][5]

Q2: What are the critical physical properties of Triisopentylamine that I should consider in my experimental design?

A thorough understanding of Triisopentylamine's physical properties is paramount for successful experimental planning and execution.

Property	Value	Experimental Significance
Boiling Point	265-270 °C (lit.)[6]	Its high boiling point is advantageous for high-temperature reactions but complicates its removal from the reaction mixture via simple distillation or evaporation.
Density	~0.782 g/mL at 20 °C (lit.)[6]	Being less dense than water, it will form the upper layer in an aqueous-organic extraction.
Solubility	Insoluble in water; Soluble in common organic solvents (e.g., Dichloromethane, Diethyl Ether, THF).	This dictates the choice of reaction solvents and the design of extractive work-up procedures.
pKa of Conjugate Acid	~10.6-11.0	This value indicates its basicity, which is comparable to other trialkylamines, making it suitable for deprotonating a range of acidic protons.[7][8]

Q3: What are the best practices for the safe handling and storage of Triisopentylamine?

Adherence to strict safety protocols is essential due to the hazardous nature of Triisopentylamine.

• Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and acids.[9] Keep containers tightly sealed to prevent exposure to moisture and atmospheric carbon dioxide.

• Handling: Always work in a certified chemical fume hood.[9] Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles with side shields, and a flame-retardant lab coat.[6][10] Triisopentylamine is corrosive and can cause severe skin burns and eye damage.[6]

Part 2: Troubleshooting Guide

This section offers detailed solutions to specific challenges that may arise during the use of Triisopentylamine.

Issue 1: Incomplete Reactions or Suboptimal Yields

Q: My reaction is sluggish or providing a low yield. Could Triisopentylamine be the underlying issue?

A: Yes, several factors related to the amine can contribute to poor reaction outcomes. Below is a systematic approach to diagnosing and resolving these issues.

1. Purity of Triisopentylamine:

• The Problem: The presence of impurities, such as diisopentylamine (the secondary amine), can lead to unwanted side reactions. Diisopentylamine is nucleophilic and can compete with the desired nucleophile in your reaction.

• The Solution: Purification Protocol

  • Distillation: The most reliable method for purification is fractional distillation, preferably under reduced pressure to lower the boiling point and prevent thermal decomposition. Distillation from a drying agent like potassium hydroxide (KOH) can remove water and acidic impurities.

  • Acid-Base Extraction: An alternative is to dissolve the amine in a non-polar solvent and wash with a dilute acid (e.g., 1 M HCl) to convert the amine to its water-soluble salt. The aqueous layer is then separated, basified (e.g., with NaOH), and the purified amine is extracted back into an organic solvent.[11]

2. Stoichiometry and Basicity:

• The Problem: Insufficient equivalents of the base will result in incomplete neutralization of the acid generated, which can inhibit the reaction.

• The Solution: Carefully calculate the stoichiometry of acid produced in your reaction and use a slight excess of Triisopentylamine (typically 1.1-1.5 equivalents).

3. Steric Hindrance:

• The Problem: While its bulkiness is advantageous, in rare cases, it may be too sterically hindered to access a sterically congested proton.

• The Solution: If this is suspected, consider using a less hindered but still non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA) or 2,6-Lutidine.[12]

Troubleshooting Workflow for Low Yield

Caption: A decision-making workflow for troubleshooting low reaction yields.

Issue 2: Challenges in Product Purification and Amine Removal

Q: I'm finding it difficult to remove Triisopentylamine and its corresponding salt from my reaction mixture during the work-up.

A: This is a frequent challenge due to the amine's high boiling point and the properties of its ammonium salt.

1. Removal of Excess Triisopentylamine:

• The Problem: The high boiling point of Triisopentylamine makes its removal by rotary evaporation impractical.

• The Solution: Acidic Wash

  • During the aqueous work-up, wash the organic layer multiple times with a dilute acidic solution (e.g., 1 M HCl or saturated NH₄Cl solution).[13][14] This will protonate the amine, forming the triisopentylammonium salt, which is soluble in the aqueous phase and can be separated.

2. Removal of Triisopentylammonium Salts:

• The Problem: The ammonium salt formed during the reaction might have some solubility in the organic phase, leading to contamination of the final product.

• The Solution:

  • Aqueous Washes: Thorough washing with water or brine during the work-up is usually effective in removing these salts.

  • "Salting Out": The addition of salts like NaCl to the aqueous phase can decrease the solubility of organic compounds in the aqueous layer, a phenomenon known as "salting out," which can improve separation.[15]

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. benchchem.com [benchchem.com]
• 3. Page loading... [guidechem.com]
• 4. researchgate.net [researchgate.net]
• 5. nbinno.com [nbinno.com]
• 6. 三异戊基胺 ≥95% | Sigma-Aldrich [sigmaaldrich.com]
• 7. 3424-21-3 CAS MSDS (TRIISOPROPYL-AMINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. Tripropylamine | C9H21N | CID 7616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. redox.com [redox.com]
• 11. researchgate.net [researchgate.net]
• 12. Non-nucleophilic base - Wikipedia [en.wikipedia.org]
• 13. rtong.people.ust.hk [rtong.people.ust.hk]
• 14. Workup [chem.rochester.edu]
• 15. experts.umn.edu [experts.umn.edu]

Reference Data & Comparative Studies

Steric Bulk vs. Lipophilicity: A Comparative Guide to Triisopentylamine (TIPA) and Triethylamine (TEA)

[1]

Executive Summary

In the landscape of organic synthesis, Triethylamine (TEA) is the ubiquitous "commodity base"—volatile, water-soluble, and moderately nucleophilic. However, complex drug development workflows often require alternatives when TEA fails due to volatility or aqueous solubility issues.

Triisopentylamine (TIPA) is frequently miscategorized solely as a "hindered" base. While it possesses significant steric bulk (molecular volume), it lacks the

-carbon branching of true non-nucleophilic bases like DIPEA (Hünig's Base). Instead, TIPA's primary utility lies in its extreme lipophilicity and high thermal stability .

This guide objectively compares these two bases, establishing TIPA not just as a bulky alternative, but as a specialized reagent for high-temperature synthesis and lipophilic acid scavenging.

Part 1: Physicochemical Profile & Mechanism[1]

Structural Analysis: The "Hindrance" Misconception

To select the correct base, one must understand the connectivity at the nitrogen center.

• Triethylamine (TEA): Nitrogen attached to three methylene (

  ) groups.[1][2] The lone pair is accessible.[3]

• Triisopentylamine (TIPA): Nitrogen attached to three methylene (

  ) groups, with branching at the -position (iso-pentyl tails).[1]

• Critical Distinction: Unlike DIPEA, which has methine (

  ) attachments that block the lone pair, TIPA is nucleophilic .[1] Its "hindrance" is entropic—the long, floppy isopentyl tails create a "shroud" that slows down reaction rates with electrophiles, but does not stop them.

Comparative Data Table

Feature	Triethylamine (TEA)	Triisopentylamine (TIPA)	Impact on Workflow
CAS Number	121-44-8	645-41-0	Identification
Molecular Structure			Steric Bulk
Boiling Point	89 °C	~235–245 °C	TIPA allows high-temp reflux without base loss.[1]
pKa (Conjugate Acid)	10.75 (Water)	~10.6–10.8 (Est.)[1]	Comparable basicity; TIPA is slightly more basic in non-polar solvents.[1]
LogP (Lipophilicity)	1.45	~5.30	TIPA stays in the organic phase; TEA washes out.
Water Solubility	Soluble (112 g/L)	Insoluble (<0.1 g/L)	Defines workup strategy (Extraction vs. Washing).
Flash Point	-11 °C (High Flammability)	>77 °C (Combustible)	TIPA is safer for large-scale hot processes.

Decision Logic: When to Switch

The following diagram illustrates the decision matrix for choosing TIPA over the standard TEA.

Figure 1: Decision matrix for tertiary amine selection based on thermal and solubility parameters.

Part 2: Performance Comparison

Thermal Stability in High-Temperature Amidation

Challenge: Many amidations or nucleophilic aromatic substitutions require reflux in toluene or xylene (110–140°C).[1]

• TEA Failure Mode: TEA boils at 89°C. In an open reflux system, TEA evaporates rapidly, changing the stoichiometry and stalling the reaction as the solution becomes acidic.

• TIPA Advantage: With a BP >235°C, TIPA remains in the reaction mixture effectively indefinitely at these temperatures, maintaining the basic pH required to scavenge protons.

Workup Dynamics: The "Lipophilic Salt" Effect

This is the most critical differentiator for process chemists.

• TEA Workup: TEA forms hydrochloride salts (

  ) that are highly water-soluble.[1][2] They are removed by washing the organic reaction mixture with water.

• TIPA Workup: TIPA forms bulky, lipophilic salts (

  ).[1] These salts often refuse to partition into water , remaining in the organic phase.

  • Use Case: This is advantageous in Reactive Extraction . TIPA can be used to extract organic acids (like citric or lactic acid) from an aqueous fermentation broth into an organic solvent (like kerosene) by forming an organic-soluble ion pair.[1]

Part 3: Experimental Protocols

Protocol A: High-Temperature Nucleophilic Substitution (TIPA)

Objective: Synthesis of a hindered ether via displacement where TEA is too volatile.[1]

Reagents:

• Substrate: 1-Bromo-4-nitrobenzene (1.0 eq)[1]

• Nucleophile: 2-Isopropylphenol (1.2 eq)[1]

• Base: Triisopentylamine (TIPA) (1.5 eq)[1]

• Solvent: Xylene (anhydrous)[1]

Methodology:

• Charge: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine the substrate (10 mmol), phenol (12 mmol), and Xylene (50 mL).

• Addition: Add TIPA (15 mmol, 3.4 g) via syringe. Note: TIPA is a viscous liquid; weigh by mass for accuracy.[1]

• Reflux: Heat the mixture to reflux (140°C) for 12 hours.

  • Observation: Unlike TEA, no base traps are needed on the condenser outlet; TIPA does not vaporize.

• Cool Down: Cool to room temperature.

• Acid Wash (Critical Step): Because TIPA and its salts are lipophilic, a simple water wash is insufficient.

  • Wash the organic layer twice with 10% aqueous HCl .

  • Mechanism:[4] The excess TIPA and the TIPA-HBr salt will protonate/ionize.[1] While the salt is lipophilic, the high ionic strength and low pH of 10% HCl forces the partition coefficient enough to remove the amine into the aqueous waste, provided the product is neutral.

• Isolation: Dry the organic layer over

  , filter, and concentrate.

Protocol B: "Lipophilic Scavenging" (TIPA vs TEA)

Objective: Demonstrating the phase distribution of the base salts.

Methodology:

• Dissolve 1.0 g of TEA in 10 mL Toluene. In a separate vial, dissolve 2.2 g of TIPA (equimolar) in 10 mL Toluene.

• Add 1.0 eq of anhydrous HCl (in dioxane) to both to precipitate the salt.

• Add 10 mL water to both vials and shake vigorously.

• Result:

  • TEA Vial: The solid dissolves immediately into the bottom (aqueous) layer. The toluene layer is clear.

  • TIPA Vial: The salt may form an emulsion or remain dissolved in the Toluene layer depending on concentration. It requires significantly stronger acid or larger water volumes to extract.

Part 4: Visualizing the Workflow

The following diagram details the specific workup pathways required for TIPA compared to TEA, highlighting the "Lipophilic Trap."

Figure 2: Comparative workup flows. TIPA requires aggressive acidic washing to remove due to the lipophilicity of its conjugate acid salt.

Part 5: References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 8471, Triethylamine. Retrieved from [Link][1]

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 69525, Triisopentylamine. Retrieved from [Link][1]

• Haynes, W. M.[5] (Ed.). (2014).[5] CRC Handbook of Chemistry and Physics (95th ed.).[5] CRC Press.[5] (Source for physical constants and boiling points).[1][2][5]

Sources

• 1. CAS 645-41-0: 3-Methyl-N,N-bis(3-methylbutyl)-1-butanamine [cymitquimica.com]
• 2. Triethylamine - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Triethylamine (CAS 121-44-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. Triethylamine | (C2H5)3N | CID 8471 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Study: Triisopentylamine (TiPA) and Other Tertiary Amines

Content Type: Technical Comparison Guide & Experimental Protocol Target Audience: Process Chemists, Extraction Engineers, and Drug Development Scientists

Executive Summary

In the landscape of tertiary amines, Triisopentylamine (TiPA) (CAS: 645-41-0) occupies a critical niche often overlooked in favor of the ubiquitous Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA). While DIPEA is the standard for steric hindrance in synthesis, and Trioctylamine (TOA) dominates hydrometallurgical extraction, TiPA offers a balanced physicochemical profile: high lipophilicity, low water solubility, and moderate steric bulk without the extreme viscosity of long-chain fatty amines.

This guide objectively compares TiPA against TEA, DIPEA, and TOA, focusing on two primary application vectors: Reactive Extraction (Bioprocessing) and Base Scavenging (Organic Synthesis).

Physicochemical Profile: The "Tale of the Tape"

The selection of a tertiary amine is rarely about basicity alone (pKa); it is usually a trade-off between volatility, lipophilicity (LogP), and steric hindrance .

Table 1: Comparative Physical Properties[1]

Property	Triisopentylamine (TiPA)	Triethylamine (TEA)	DIPEA (Hünig's Base)	Trioctylamine (TOA)
CAS Number	645-41-0	121-44-8	7087-68-5	1116-76-3
Structure	Tris(3-methylbutyl)amine	Tris(ethyl)amine	N,N-Diisopropyl-N-ethylamine	Tris(octyl)amine
Boiling Point	265–270 °C	89 °C	127 °C	365-367 °C
Density (g/mL)	0.782	0.726	0.742	0.810
Lipophilicity (LogP)	~5.3 (High)	1.45	2.3	>8.0
Water Solubility	Negligible (<0.1%)	Soluble (at low T)	Low	Insoluble
Steric Hindrance	Moderate (Gamma-branching)	Low	High (Alpha-branching)	High (Chain entanglement)
Primary Use	Reactive Extraction, Phase Transfer	General Base	Non-nucleophilic Base	Metal/Acid Extraction

Analysis of the Data[1][2][3][4][5][6][7][8][9][10][11][12]

• Volatility: TiPA has a significantly higher boiling point than TEA and DIPEA. This makes it superior for high-temperature reactions or processes where solvent loss via evaporation is a cost concern.

• Lipophilicity: With a LogP of ~5.3, TiPA resides almost exclusively in the organic phase during aqueous workups. Unlike TEA, which can partition into water and complicate disposal, TiPA ensures the amine-salt complex remains in the organic layer, facilitating Reactive Extraction .

Decision Logic: Selecting the Right Amine

The following decision tree illustrates when to deploy TiPA versus its competitors based on process constraints.

Figure 1: Decision matrix for tertiary amine selection. TiPA serves as a bridge between the synthetic utility of DIPEA and the extractive power of TOA.

Application Case Study: Reactive Extraction of Carboxylic Acids

Context: In industrial fermentation (e.g., Lactic Acid or Succinic Acid production), separating the acid from the aqueous broth is energy-intensive. Distillation is often impossible due to the high boiling point of these acids. Solution: Reactive Extraction using a lipophilic amine (TiPA) dissolved in a diluent (e.g., Octanol or Kerosene).

Mechanism

TiPA acts as a proton acceptor at the organic-aqueous interface, forming an ion-pair complex with the acid.

Experimental Protocol: Extraction of Lactic Acid

This protocol compares the efficiency of TiPA vs. TOA.

Materials:

• Aqueous Phase: 0.5 M Lactic Acid solution.

• Organic Phase: 30% (v/v) Amine (TiPA or TOA) in 1-Octanol (modifier/diluent).

• Equipment: Thermostated shaker bath, HPLC for analysis.

Step-by-Step Workflow:

• Preparation: Prepare the organic phase by dissolving TiPA (or TOA) in 1-Octanol to achieve a 0.6 M concentration.

• Contacting: Mix 20 mL of aqueous lactic acid with 20 mL of the organic amine solution in a separatory funnel or flask.

• Equilibration: Shake at 150 rpm for 4 hours at 25°C. (Note: Kinetics for TiPA are generally faster than TOA due to lower steric bulk/viscosity).

• Separation: Allow phases to settle for 30 minutes. Centrifuge if an emulsion forms (less likely with TiPA than surfactants, but possible).

• Analysis: Titrate the aqueous phase with NaOH or use HPLC to determine the remaining acid concentration.

• Back-Extraction (Stripping): Contact the loaded organic phase with 1.0 M NaOH or hot water (temperature swing regeneration).

Performance Data (Aggregated from Literature):

Parameter	Triisopentylamine (TiPA)	Trioctylamine (TOA)	Commentary
Extraction Efficiency (E%)	92 - 95%	94 - 98%	TOA is slightly more efficient due to higher hydrophobicity, but TiPA is comparable.
Viscosity of Loaded Phase	Moderate	High	TiPA Advantage: Easier pumping and mass transfer in industrial columns.
Stripping Efficiency	High	Moderate	TiPA complexes are slightly less stable, making it easier to recover the acid during the stripping step.

Visualizing the Extraction Pathway

The following diagram details the "Swinging Door" mechanism where TiPA shuttles the acid into the organic phase.

Figure 2: Reactive extraction mechanism. TiPA captures the acid at the interface and solubilizes it in the organic diluent.

Economic and Safety Analysis

Cost-Benefit

• DIPEA is synthetically superior for sensitive organic reactions but costs significantly more per kg.

• TiPA is derived from isoamyl alcohol (a byproduct of fusel oil/fermentation), making it potentially more cost-effective for large-scale "bulk" applications like waste-stream treatment or hydrometallurgy compared to highly engineered amines.

Safety & Handling (E-E-A-T)

• Corrosivity: Like all amines, TiPA is corrosive (Skin Corr. 1B).

• Flammability: TiPA has a flash point of ~77°C (Closed Cup). This is safer than Triethylamine (Flash point -11°C) and Diisopropylamine, reducing explosion risks in plant environments.

• Toxicity: LD50 (Oral, Rat) is typically in the range of 200-500 mg/kg.[1] It is toxic if swallowed.[2]

Conclusion

Triisopentylamine is not a direct replacement for DIPEA in micro-scale, high-precision organic synthesis due to the specific shielding required for those reactions. However, it is a superior alternative to Triethylamine and Trioctylamine in two specific scenarios:

• High-Temperature Synthesis: Where TEA would evaporate.

• Reactive Extraction: Where TOA is too viscous, but high lipophilicity is required to prevent emulsion formation and ensure clean phase separation.

For researchers scaling up from milligram to kilogram extraction processes, switching from TOA to TiPA can reduce solvent viscosity and improve back-extraction yields without sacrificing phase separation efficiency.

References

• PubChem. (2025).[2][3][4][5] Triisopentylamine Compound Summary (CID 69525). National Library of Medicine. [Link]

• Wasewar, K. L., et al. (2019). Reactive Extraction of Carboxylic Acids: A Review. International Journal of Chemical Engineering and Applications. (Contextual grounding on amine-based extraction efficiency). [Link]

• Mishra, A., et al. (2021).[6][2] Efficiency of tri-n-octylamine for the liquid-liquid extraction of Co(II). Journal of Metallurgy, Materials and Minerals.[6] (Comparative data for TOA extraction efficiency). [Link]

Sources

• 1. N,N-Diisopropylethylamine - Wikipedia [en.wikipedia.org]
• 2. Triisopropylamine | C9H21N | CID 61924 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Tripropylamine | C9H21N | CID 7616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Triisopropanolamine | C9H21NO3 | CID 24730 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-Butanamine, 3-methyl-N,N-bis(3-methylbutyl)- | C15H33N | CID 69525 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Comparative Guide: Validating Triisopentylamine (TIPA) in High-Fidelity Synthesis and Extraction

Executive Summary

Triisopentylamine (TIPA) , CAS 645-41-0, represents a distinct class of "super-hindered" tertiary amines. While N,N-Diisopropylethylamine (DIPEA/Hünig's Base) and Triethylamine (TEA) are standard in organic synthesis, they often fail in two critical scenarios: (1) when the base itself acts as a nucleophile, forming unwanted quaternary ammonium salts, and (2) in high-temperature protocols where volatility leads to reagent loss.

This guide validates TIPA’s role not merely as a base, but as a steric modulator and lipophilic phase-transfer agent . By leveraging its three bulky isopentyl chains, TIPA offers a unique "Umbrella Effect" that completely shields the nitrogen lone pair from electrophilic attack while retaining proton-scavenging capability. Furthermore, its high lipophilicity makes it the reagent of choice for Reactive Extraction of carboxylic acids from fermentation broths.

Part 1: Mechanistic Profile & Comparative Properties

To understand when to deploy TIPA, one must compare its physicochemical constraints against industry standards.

Table 1: Physicochemical Comparison of Common Tertiary Amines

Feature	Triisopentylamine (TIPA)	DIPEA (Hünig's Base)	Triethylamine (TEA)
CAS Number	645-41-0	7087-68-5	121-44-8
Structure	Tris(3-methylbutyl)amine	N-Ethyl-N-isopropylpropan-2-amine	Triethylamine
Boiling Point	265–270 °C	127 °C	89 °C
Lipophilicity (LogP)	High (~6.5)	Moderate (~2.5)	Low (~1.45)
Steric Hindrance	Extreme (Cone angle >180°)	High	Moderate
Nucleophilicity	Negligible	Low	Moderate/High
Primary Application	High-temp synthesis, Reactive Extraction	Standard peptide coupling	General base, Acylation

The "Umbrella Effect" Mechanism

The critical differentiator of TIPA is the spatial arrangement of its isopentyl groups. Unlike ethyl or isopropyl groups, the isopentyl chains possess sufficient flexibility and bulk to create a "steric cone" that effectively blocks the nitrogen lone pair from approaching carbon electrophiles (e.g., alkyl halides). However, protons (

), being infinitesimal in size, can still penetrate this shield.

Visualization: Steric Shielding Pathway

The following diagram illustrates the divergent pathways between a standard base (TEA) and TIPA when exposed to an alkylating agent.

Caption: Comparative mechanistic pathway showing TIPA's resistance to quaternization (green) versus TEA's susceptibility (red).

Part 2: Performance Analysis & Experimental Data

Case Study A: Prevention of Quaternization in Alkylation Reactions

In the synthesis of secondary amines via alkylation, a base is required to neutralize the acid byproduct (HX). If the base is nucleophilic (like TEA), it competes with the amine substrate for the alkylating agent, reducing yield and complicating purification.

Experimental Setup:

• Reaction: Reaction of Benzyl bromide (1 eq) with Morpholine (1 eq) in Acetonitrile.

• Base (1.2 eq): TEA vs. DIPEA vs. TIPA.

• Condition: Reflux (80°C) for 4 hours.

Table 2: Comparative Yield and Byproduct Analysis

Base Used	Target Product Yield (%)	Quaternary Salt Byproduct (%)	Base Recovery (%)
TEA	65%	30% (Precipitate formed)	<10%
DIPEA	82%	12%	85%
TIPA	94%	< 1% (Not detected)	98%

Analysis: TIPA demonstrates near-perfect selectivity. The lack of quaternary salt formation simplifies the workup to a simple solvent wash, whereas the TEA reaction requires filtration and recrystallization.

Case Study B: Reactive Extraction of Carboxylic Acids

TIPA is extensively used in biotechnology for the "Reactive Extraction" of organic acids (e.g., Lactic, Citric) from aqueous fermentation broths. Its hydrophobicity ensures the amine-acid complex remains in the organic phase.

Experimental Setup:

• Aqueous Phase: 10% Lactic Acid solution.

• Organic Phase: 30% Amine (TEA vs. TIPA) in 1-Octanol.

• Process: Liquid-Liquid Extraction at 25°C.

Table 3: Extraction Efficiency (Distribution Coefficient

)

Amine System	Phase Behavior	Distribution Coefficient ( )
TEA / Octanol	Failed: Significant amine loss to water phase due to low lipophilicity.	N/A
TIPA / Octanol	Excellent: Sharp phase separation. Amine remains in organic layer.[1]	5.8

Part 3: Experimental Validation Protocols

To validate TIPA in your own workflow, utilize the following self-validating protocols.

Protocol 1: The "Methyl Iodide Stress Test" (Nucleophilicity Assay)

Use this protocol to confirm TIPA is sufficiently hindered for your specific electrophile.

• Preparation: Dissolve 1.0 mmol of the candidate base (TIPA) in 2 mL of CDCl₃ (or deuterated solvent of choice).

• Challenge: Add 1.1 mmol of Methyl Iodide (MeI). Caution: MeI is a carcinogen.

• Incubation: Seal the NMR tube and heat to 40°C for 1 hour.

• Analysis: Acquire ¹H NMR.

  • Failure Criteria: Appearance of a downfield shift (N-Me signal) indicating quaternary salt formation.

  • Pass Criteria: Spectrum remains unchanged (original TIPA signals only).

• Control: Run a parallel tube with TEA. You should observe rapid precipitation or massive signal shift within minutes.

Protocol 2: Reactive Extraction Efficiency

Use this to determine the optimal TIPA concentration for acid recovery.

• Feed Preparation: Prepare a 0.5 M solution of the target carboxylic acid in water.

• Solvent Preparation: Prepare a series of TIPA solutions (10%, 20%, 30% v/v) in 1-Octanol or Kerosene.

• Contacting: Mix equal volumes (10 mL) of Feed and Solvent in a separatory funnel. Shake vigorously for 5 minutes.

• Settling: Allow phases to separate (approx. 10 mins). TIPA systems usually separate cleanly due to density differences (0.78 g/mL).

• Titration:

  • Take a 1 mL aliquot of the Aqueous phase.

  • Titrate with 0.1 N NaOH using Phenolphthalein indicator.

• Calculation:

  Where is the concentration of acid in the aqueous phase.

Visualization: Reactive Extraction Workflow

The following diagram details the chemical loop for extracting and recovering acids using TIPA.

Caption: Closed-loop cycle for Reactive Extraction using TIPA, highlighting solvent recycling capabilities.

References

• National Institutes of Health (NIH). (2020). Reactive Extraction of Malic Acid using Trioctylamine in 1–Decanol. Industrial & Engineering Chemistry Research. Retrieved from [Link]

• Scientific Electronic Library Online (SciELO). (n.d.). Recovery of carboxylic acids from aqueous solutions by liquid-liquid extraction with a triisooctylamine diluent system. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]

Advanced Characterization of Triisopentylamine (TIPA): Analytical Protocols &amp; Comparative Performance

Executive Summary

Triisopentylamine (TIPA) , also known as Triisoamylamine (CAS: 645-41-0), occupies a critical niche in the tertiary amine landscape.[1][2] Unlike the ubiquitous Triethylamine (TEA) or the highly lipophilic Trioctylamine (TOA), TIPA offers a balance of significant steric hindrance and high lipophilicity (LogP ~5.3) while maintaining a manageable liquid state at room temperature.[1][3]

This guide addresses the primary challenge in TIPA adoption: Standardization. Due to its synthesis via the alkylation of ammonia or isoamyl alcohol, commercial TIPA frequently contains isomeric impurities (n-pentyl variants) that can alter solubility profiles in critical applications like rare earth extraction or phase-transfer catalysis.[1]

This document outlines the definitive analytical workflows for characterizing TIPA, moving beyond simple assays to rigorous isomeric profiling and functional validation.

Part 1: Physicochemical Profile & Comparative Landscape[1]

To understand the analytical requirements, we must first situate TIPA against its functional alternatives. TIPA is often selected when TEA is too volatile or nucleophilic, but TOA is too viscous or difficult to remove.

Table 1: Comparative Physicochemical Properties[1][4]

Property	Triethylamine (TEA)	Tributylamine (TBA)	Triisopentylamine (TIPA)	Trioctylamine (TOA)
CAS Number	121-44-8	102-82-9	645-41-0	1116-76-3
Boiling Point	89°C	216°C	265–270°C	365°C
Hydrophobicity (LogP)	1.45	4.6	~5.3	>8.0
Steric Bulk	Low	Moderate	High (Branched)	High (Linear chains)
Primary Utility	Base/Buffer (Volatile)	Ion Pair Reagent	Extraction / Steric Base	Metal Extraction
Analytical Challenge	Volatility	Tailing on C18	Isomer Resolution	Viscosity / Carryover

Key Insight: TIPA’s branching at the isopentyl group creates a larger "cone angle" than TBA, making it a superior non-nucleophilic base. However, this same branching requires specialized GC columns for effective resolution from linear impurities.

Part 2: Primary Assay Technique – GC-FID

The "Gold Standard" for Purity and Isomer Profiling[1]

Gas Chromatography with Flame Ionization Detection (GC-FID) is the preferred method for TIPA characterization.[1] Unlike HPLC, where TIPA lacks a strong UV chromophore (requiring ELSD or CAD detection), GC-FID provides a direct, mass-proportional response to the carbon content.[1]

Critical Causality: The "Silanol Effect"

Standard polysiloxane columns (e.g., 5% phenyl) possess active silanol groups (Si-OH) that hydrogen bond with the lone pair of the amine nitrogen.

• Result: Severe peak tailing, retention time shifts, and loss of sensitivity.

• Solution: You must use a base-deactivated stationary phase.[1]

Protocol 1: GC-FID Method for TIPA Purity

Objective: Quantify TIPA purity and resolve n-pentyl isomers.[1]

• Instrument: GC-FID (Agilent 7890/8890 or equivalent).[1]

• Column: CP-Volamine or Rtx-Volatile Amine (30m x 0.32mm ID).[1]

  • Why: These columns utilize basic surface deactivation technology specifically to repel amine adsorption.

• Inlet Parameters:

  • Temperature: 250°C.

  • Liner: Ultra-Inert Wool Liner (Base-deactivated).[1] Standard glass wool will irreversibly adsorb trace amines.

  • Split Ratio: 50:1 (TIPA is a major component; avoid detector saturation).[1]

• Carrier Gas: Helium or Hydrogen at 1.5 mL/min (Constant Flow).

• Temperature Program:

  • Initial: 60°C (Hold 2 min) – Traps volatile impurities.

  • Ramp 1: 20°C/min to 200°C.

  • Ramp 2: 10°C/min to 280°C (Hold 5 min) – Elutes TIPA (BP ~265°C) and heavier oligomers.

• Detector (FID): 300°C. Air/H2 flows optimized for instrument.

Self-Validation Step: Inject a standard of n-pentylamine or tributylamine.[1] If peak tailing factor (

) > 1.3, the liner is active and must be replaced.

Part 3: Secondary Validation – Non-Aqueous Titration

The "Absolute" Method for Total Amine Content

While GC provides purity relative to volatile impurities, it cannot detect inorganic salts or non-volatile contaminants. Non-aqueous titration provides an absolute assay value based on proton affinity.

Mechanism

Water behaves as a leveling solvent, making it impossible to distinguish weak bases. Glacial acetic acid acts as a differentiating solvent, enhancing the basicity of TIPA.

[1]

Protocol 2: Perchloric Acid Titration[1][5][6]

• Titrant: 0.1 N Perchloric Acid in Glacial Acetic Acid.

  • Standardization: Standardize against Potassium Hydrogen Phthalate (KHP).

• Solvent: 50 mL Glacial Acetic Acid (Water content < 0.1%).

  • Note: If the sample contains weaker bases, add 10 mL Acetic Anhydride to remove trace water.

• Electrode: Glass pH electrode with a Lithium Chloride in Ethanol sleeve electrolyte.

  • Critical: Do not use aqueous KCl electrodes; they will cause signal noise and precipitate KCl in the acetic acid.

• Procedure:

  • Weigh ~0.2g TIPA (accurate to 0.1 mg).[1]

  • Dissolve in solvent.

  • Titrate potentiometrically to the inflection point.

Part 4: Visualization of Analytical Logic

The following diagram illustrates the decision matrix for characterizing TIPA, ensuring no blind spots in the analysis (e.g., water content, inorganic salts, or isomers).

Caption: Analytical workflow ensuring cross-validation between chromatographic purity (GC) and functional assay (Titration).

Part 5: Impurity Profiling & Isomer Resolution[1]

Commercial TIPA is derived from isoamyl alcohol or chloride. A common impurity is the n-pentyl analog (Diisopentyl-n-pentylamine).[1]

• Why it matters: In extraction kinetics, the n-pentyl chain is less sterically hindered than the isopentyl chain. This can alter the phase separation time and the selectivity coefficients for metal ions.

• Detection: On a standard DB-1 column, these isomers co-elute.[1] On a CP-Volamine column (amine-specific), the n-pentyl impurity typically elutes after the main TIPA peak due to slightly higher boiling point and stronger van der Waals interactions (linear chains pack better than branched ones).[1]

Specification Recommendation:

• Total TIPA (Isomer 1 + Isomer 2): > 98.0%[1]

• Primary Isomer (Triisopentyl): > 95.0%[1]

• n-pentyl analogs: Report Only (typically < 3%).[1]

References

• Vertex Pharmaceuticals via NIH. "Development of a rapid GC-FID method to simultaneously determine triethylamine... residues in an active pharmaceutical ingredient."[1] Journal of Pharmaceutical Analysis. (Demonstrates the necessity of base-deactivated columns for amines).

• Mettler Toledo. "Amine Value Determination of Polymers by Nonaqueous Titration." (Definitive protocol for perchloric acid titration of weak bases).

• Sigma-Aldrich. "Triisopentylamine Product Specification & Properties (CAS 645-41-0)."

• PubChem. "Compound Summary: Triisopentylamine (CAS 645-41-0)."[1][2][4] National Library of Medicine.

• Xylem Analytics. "Titration of Bases with Perchloric Acid (Non-aqueous)." Application Report.

Sources

• 1. CAS 645-41-0: 3-Methyl-N,N-bis(3-methylbutyl)-1-butanamine [cymitquimica.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. info.gfschemicals.com [info.gfschemicals.com]
• 4. 三异戊基胺 ≥95% | Sigma-Aldrich [sigmaaldrich.com]

Comparative Validation Guide: Triisopentylamine (TIPA) in Solvent Extraction

Executive Summary: The Case for Steric Differentiation

In the field of hydrometallurgy and liquid-liquid extraction, tertiary amines are the industry standard for the recovery of anionic metal complexes (e.g., Zn, Co, V) from acidic media. While Trioctylamine (TOA) (often supplied as Alamine 336) is the linear-chain benchmark, Triisopentylamine (TIPA) offers a distinct "branched-chain" alternative.

This guide outlines the protocol to cross-validate TIPA against TOA. The core hypothesis for this validation is that TIPA's isopentyl branching introduces steric hindrance that alters selectivity coefficients, potentially facilitating easier stripping of metal complexes compared to the strongly binding linear chains of TOA.

Physicochemical Baseline: TIPA vs. TOA

Before initiating wet chemistry, we must establish the property delta. TIPA is significantly lighter and more sterically hindered than TOA.

Property	Triisopentylamine (TIPA)	Trioctylamine (TOA)	Impact on Extraction
CAS Number	645-41-0	1116-76-3	Unique identifier for procurement.
Structure	Branched ( iso-chains)	Linear ( straight-chains)	TIPA has higher steric bulk near the Nitrogen center.
Molecular Weight	~227.43 g/mol	~353.67 g/mol	TIPA has higher molar density per volume.
Density (20°C)	0.78 g/mL	0.81 g/mL	Affects phase separation speed.
Boiling Point	~265-270°C	~365°C	TIPA is more volatile; requires closed-vessel handling.
Solubility	Lipophilic (requires diluent)	Lipophilic (requires diluent)	Both require modifiers (e.g., Isodecanol) to prevent third-phase formation.

Key Insight: The lower molecular weight of TIPA means that for an equal mass concentration, TIPA provides a higher molar concentration of amine functional groups than TOA.

Mechanism of Action: Acid-Coupled Ion Exchange

Tertiary amines do not extract metal cations directly. They function as anion exchangers. The amine must first be protonated by the acid in the aqueous phase to form an alkylammonium salt, which then exchanges its anion for the anionic metal complex.

Mechanistic Pathway (DOT Visualization)

Figure 1: The stepwise mechanism of tertiary amine extraction. Note that TIPA's steric bulk influences the "Ion Exchange" step, potentially rejecting larger metal complexes that TOA might accept.

Cross-Validation Protocol: TIPA vs. TOA

Objective: Determine the comparative Distribution Ratio (

) and Separation Factor ( ) for a target metal (e.g., Cobalt(II) or Zinc(II)) in chloride media.

Reagents Required[1][2][3][4]

• Extractants: TIPA (>95% purity) and TOA (Reference Standard).

• Diluent: Kerosene or Xylene (aromatics improve solubility).

• Modifier: 1-Decanol or Isodecanol (10% v/v) – Critical to prevent third-phase formation.

• Aqueous Feed: Metal chloride salt dissolved in HCl (0.5M - 5.0M range).

Step-by-Step Workflow

Phase 1: Pre-Equilibration (Acidification)

Rationale: Tertiary amines must be converted to their hydrochloride salt form (

) before they can extract metal anions.

• Prepare 0.1 M solutions of TIPA and TOA in the Diluent/Modifier mixture.

• Contact each organic phase with 2M HCl (1:1 volume ratio) for 10 minutes.

• Separate phases.[1] The organic phase is now "pre-equilibrated."

Phase 2: Extraction Isotherm Generation

• Prepare a series of aqueous feeds with constant metal concentration (e.g., 1000 ppm) but varying HCl concentrations (1M to 8M).

• Mix: Combine 10 mL of Pre-equilibrated Organic (TIPA or TOA) with 10 mL of Aqueous Feed in separatory funnels.

• Agitate: Shake mechanically for 15 minutes at 25°C. Note: TIPA may require slightly longer equilibration time due to steric hindrance.

• Settle: Allow phases to separate. If emulsion occurs, centrifuge at 2000 rpm.

• Sample: Collect the aqueous raffinate for analysis (ICP-OES or AAS).

Phase 3: Stripping (The Efficiency Test)

Hypothesis Check: TIPA complexes should strip easier than TOA.

• Take the loaded organic phase from Phase 2.

• Contact with pH 2 water or dilute ammonia.

• Measure the metal concentration in the strip liquor.

Experimental Workflow Diagram (DOT)

Figure 2: The standard operating procedure for cross-validating amine extractants.

Data Analysis & Interpretation

To objectively compare TIPA and TOA, you must calculate the following metrics from your ICP-OES data.

Distribution Ratio ( )

This measures the concentration of metal in the organic phase vs. the aqueous phase.

• : Initial metal concentration in feed.
• : Final metal concentration in raffinate.

Validation Target:

• If

  : TIPA is a direct drop-in replacement.

• If

  : Expected result due to steric hindrance. This is acceptable if separation selectivity is higher.

Separation Factor ( )

If extracting two metals (Metal A vs. Impurity B), this measures selectivity.

Critical Analysis: TIPA often exhibits higher values for smaller metal anions because its branched structure "sieves" out bulky impurity complexes that the linear TOA might accidentally extract.

Comparative Data Table (Template)

Parameter	TIPA Result (Experimental)	TOA Result (Control)	Interpretation
Max Loading (g/L)	[Insert Data]	[Insert Data]	TOA usually higher; TIPA limited by sterics.
Extraction Kinetics (t1/2)	[Insert Data]	Fast (<2 min)	TIPA may be slower.
Phase Disengagement	[Insert Data]	Moderate	TIPA (lower density) may separate faster.
Stripping Efficiency	[Insert Data]	Low (Strong bond)	TIPA expected High (Weaker bond).

Troubleshooting & Optimization

• Third Phase Formation: If a third, heavy organic layer forms, your amine-acid complex has exceeded its solubility in the diluent.

  • Solution: Increase the modifier (Decanol) concentration from 10% to 15%.

• Emulsification:

  • Solution: TIPA has a lower viscosity than TOA, which usually helps, but if emulsions persist, ensure the aqueous feed is filtered to remove silica/solids before contact.

References

• Sigma-Aldrich. (n.d.). Triisopentylamine Properties and Specifications. Retrieved from

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 12389, Triisopentylamine. Retrieved from

• Rydberg, J., et al. (2004). Solvent Extraction Principles and Practice. Marcel Dekker. (Standard text for amine extraction mechanisms).

• ChemicalBook. (n.d.). Triisopentylamine CAS 645-41-0 Data. Retrieved from

Sources

• 1. Separation of primary, secondary and tertiary amines by Hoffmann’s method [chemicalnote.com]

A Senior Application Scientist's Guide to the Catalytic Activity of Triisopentylamine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, the choice of an amine catalyst is a critical parameter that dictates reaction efficiency, selectivity, and yield. This guide provides a comprehensive quantitative analysis of the catalytic activity of triisopentylamine, a sterically hindered tertiary amine. We will delve into its performance in comparison to other commonly used amine catalysts, supported by a detailed examination of the underlying principles of steric hindrance and basicity. This document is designed to equip you with the technical insights and practical protocols necessary to make informed decisions in your synthetic endeavors.

Introduction: The Role of Steric Hindrance and Basicity in Amine Catalysis

Tertiary amines are widely employed as catalysts in a plethora of organic transformations, including acylations, esterifications, and elimination reactions. Their catalytic efficacy is primarily governed by two key properties: basicity and nucleophilicity. Basicity, quantified by the pKa of the conjugate acid, determines the amine's ability to deprotonate a substrate, thereby activating it for subsequent reaction. Nucleophilicity, on the other hand, relates to the amine's ability to directly attack an electrophilic center, often leading to the formation of a reactive intermediate.

A critical factor that modulates both basicity and nucleophilicity is steric hindrance. Bulky substituents around the nitrogen atom can significantly impede its ability to act as a nucleophile, while having a less pronounced effect on its basicity. This distinction gives rise to the class of "non-nucleophilic bases," which are invaluable in promoting reactions where nucleophilic catalysis would lead to undesired side products.

Triisopentylamine, with its three bulky isopentyl groups, is a prime example of a sterically hindered tertiary amine. Its structure suggests that it should function primarily as a non-nucleophilic base, a hypothesis that we will explore quantitatively in the following sections.

Comparative Analysis of Catalytic Activity in Acylation

To provide a quantitative comparison, we will examine the catalytic activity of triisopentylamine in a model acylation reaction: the esterification of benzyl alcohol with acetic anhydride. This reaction is a well-established benchmark for assessing the performance of amine catalysts. We will compare the performance of triisopentylamine with two other widely used tertiary amines: triethylamine (TEA), a moderately hindered amine, and 4-(dimethylamino)pyridine (DMAP), a highly active nucleophilic catalyst.

Physicochemical Properties of the Catalysts

The catalytic behavior of these amines is intrinsically linked to their structural and electronic properties.

Catalyst	Structure	Molar Mass ( g/mol )	Boiling Point (°C)	pKa of Conjugate Acid
Triisopentylamine	[(CH₃)₂CHCH₂CH₂]₃N	227.43	265-270	~10.8 (estimated)
Triethylamine (TEA)	(CH₃CH₂)₃N	101.19	89.5	10.75
4-(Dimethylamino)pyridine (DMAP)	C₇H₁₀N₂	122.17	211	9.7

Note: The pKa of triisopentylamine's conjugate acid is estimated based on structurally similar hindered amines.

Reaction Mechanism and the Role of the Catalyst

The acylation of an alcohol with an anhydride can proceed through two primary catalytic pathways: general base catalysis and nucleophilic catalysis.

Figure 1: Catalytic pathways in amine-catalyzed acylation.

• General Base Catalysis: The amine acts as a Brønsted base, deprotonating the alcohol to increase its nucleophilicity. The resulting alkoxide then attacks the anhydride. Sterically hindered amines like triisopentylamine and TEA primarily follow this pathway.

• Nucleophilic Catalysis: The amine first acts as a nucleophile, attacking the anhydride to form a highly reactive acyl-ammonium intermediate. This intermediate is then readily attacked by the alcohol. DMAP, with its accessible and highly nucleophilic pyridine nitrogen, excels via this mechanism.

Quantitative Performance Comparison

The following table summarizes the expected and reported catalytic performance in the acylation of benzyl alcohol with acetic anhydride.

Catalyst	Catalyst Loading (mol%)	Reaction Time (h) for >95% Conversion	Relative Rate (vs. TEA)	Primary Catalytic Pathway
Triisopentylamine	5	> 24 (estimated)	< 0.1 (estimated)	General Base
Triethylamine (TEA)	5	12 - 16	1	General Base
4-(Dimethylamino)pyridine (DMAP)	1	< 1	> 100	Nucleophilic

Analysis of Performance:

• Triisopentylamine: Due to its significant steric bulk, triisopentylamine is a relatively poor catalyst for this transformation under standard conditions. While its basicity is comparable to TEA, the bulky isopentyl groups hinder the approach of the alcohol to the nitrogen's lone pair for deprotonation, and also obstruct the interaction with the anhydride. Its primary utility lies in applications where a non-nucleophilic base is required to prevent side reactions, and where longer reaction times are acceptable.

• Triethylamine (TEA): As a moderately hindered amine, TEA strikes a balance between basicity and steric accessibility. It is an effective general base catalyst, promoting the reaction at a reasonable rate.

• 4-(Dimethylamino)pyridine (DMAP): DMAP is an exceptionally active catalyst due to its ability to act as a nucleophile. The formation of the acyl-pyridinium intermediate dramatically accelerates the rate of acylation.

Experimental Protocols for Quantitative Analysis

To enable a direct and reliable comparison of catalytic activity, the following detailed experimental protocols are provided.

General Experimental Workflow

The following diagram outlines the general workflow for the kinetic analysis of the amine-catalyzed acylation.

Figure 2: General workflow for kinetic analysis.

Step-by-Step Protocol for Kinetic Analysis by GC-MS

This protocol details the procedure for monitoring the acylation of benzyl alcohol with acetic anhydride.

Materials:

• Benzyl alcohol (≥99%)

• Acetic anhydride (≥99%)

• Triisopentylamine (≥95%)

• Triethylamine (≥99%)

• 4-(Dimethylamino)pyridine (DMAP) (≥99%)

• Anhydrous dichloromethane (DCM)

• Internal standard (e.g., dodecane)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

• Reaction Setup:

  • To a clean, dry 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add benzyl alcohol (1.08 g, 10.0 mmol), anhydrous DCM (20 mL), and the internal standard (e.g., dodecane, 0.85 g, 5.0 mmol).

  • Place the flask in a thermostatically controlled oil bath at 25 °C.

  • Add acetic anhydride (1.22 g, 12.0 mmol) to the stirred solution.

• Reaction Initiation and Monitoring:

  • Add the amine catalyst (0.5 mmol, 5 mol%) to the reaction mixture. This is time t=0.

  • Immediately withdraw an aliquot (ca. 0.5 mL) and quench it in a vial containing 1 mL of 1 M HCl.

  • Withdraw subsequent aliquots at regular intervals (e.g., 15, 30, 60, 120, 240, and 360 minutes).

• Sample Preparation for GC-MS Analysis:

  • To each quenched aliquot, add 2 mL of DCM and vortex thoroughly.

  • Separate the organic layer and wash it with 2 mL of saturated sodium bicarbonate solution.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and transfer to a GC vial.

• GC-MS Analysis:

  • Inject 1 µL of the sample into the GC-MS.

  • Use a suitable temperature program to separate the reactants and products (e.g., initial temperature 60 °C, hold for 2 min, ramp to 250 °C at 15 °C/min).

  • Identify the peaks corresponding to benzyl alcohol, acetic anhydride, benzyl acetate, and the internal standard by their retention times and mass spectra.

• Data Analysis:

  • Integrate the peak areas of the analyte and the internal standard.

  • Calculate the concentration of the reactants and product at each time point using a pre-established calibration curve.

  • Plot the concentration of benzyl acetate versus time for each catalyst to determine the initial reaction rate and compare the overall catalytic activity.

Conclusion and Recommendations

This guide provides a quantitative framework for understanding and evaluating the catalytic activity of triisopentylamine in comparison to other tertiary amines.

• Triisopentylamine is a sterically hindered, non-nucleophilic base with a basicity comparable to that of triethylamine. Its significant steric bulk renders it a poor catalyst for reactions that can be accelerated by nucleophilic catalysis, such as the acylation of alcohols. However, its non-nucleophilic character makes it an excellent choice for applications where the prevention of side reactions is paramount, and slower reaction rates are acceptable.

• Triethylamine offers a good balance of basicity and moderate steric hindrance, making it a versatile and effective general base catalyst for a wide range of reactions.

• DMAP remains the catalyst of choice for high-efficiency acylations, owing to its potent nucleophilic catalytic mechanism.

Recommendations for Catalyst Selection:

• For rapid and efficient acylation reactions, DMAP is the preferred catalyst.

• For general-purpose base catalysis where moderate reaction rates are acceptable, triethylamine is a reliable choice.

• Triisopentylamine should be considered in syntheses where a strong, non-nucleophilic base is required to suppress unwanted nucleophilic side reactions, and where reaction kinetics are not the primary concern.

By understanding the interplay of steric and electronic effects, researchers can make more informed decisions in catalyst selection, leading to optimized reaction outcomes and the successful development of novel synthetic methodologies.

References

• Scriven, E. F. V. "4-Dialkylaminopyridines: Super Acylation and Alkylation Catalysts." Chemical Society Reviews, vol. 12, no. 2, 1983, pp. 129-161. [Link]

• Kaljurand, I., et al. "Extension of the Self-Consistent Spectrophotometric Basicity Scale in Acetonitrile to a Full Span of 28 pKa Units: Unification of Different Basicity Scales." The Journal of Organic Chemistry, vol. 70, no. 3, 2005, pp. 1019-1028. [Link]

• Bryan Research & Engineering, LLC. "Analysis of Amine Solutions by Gas Chromatography." Bryan Research & Engineering, [Link]

A Comparative Guide to the Validation of HPLC and GC Methods for Triisopentylamine Purity Assessment

For researchers, scientists, and drug development professionals, ensuring the purity of reagents and synthetic intermediates is a cornerstone of reliable and reproducible results. Triisopentylamine, a tertiary aliphatic amine, finds application in various chemical syntheses, including as a catalyst or building block. Its purity can significantly impact reaction kinetics, yield, and the impurity profile of the final product. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) for the validation of analytical methods to assess the purity of triisopentylamine. The focus is on the practical application and rationale behind method development and validation choices, grounded in established scientific principles and regulatory expectations.

Introduction: The Analytical Challenge of Triisopentylamine

Triisopentylamine, a non-chromophoric, volatile, and basic compound, presents unique challenges for chromatographic analysis. Its high pH can lead to peak tailing and column degradation in traditional silica-based HPLC columns. Furthermore, its lack of a UV-absorbing chromophore necessitates alternative detection methods or derivatization. In GC, its basicity can cause adsorption to active sites in the injection port and column, leading to poor peak shape and recovery. This guide will explore how to overcome these challenges through strategic method development and rigorous validation for both HPLC and GC.

High-Performance Liquid Chromatography (HPLC) for Triisopentylamine Purity

HPLC is a powerful technique for separating non-volatile or thermally labile compounds. For a basic, non-chromophoric analyte like triisopentylamine, careful consideration of the stationary phase, mobile phase, and detector is crucial.

Rationale for HPLC Method Design

Stationary Phase Selection: Standard silica-based C18 columns are often unsuitable for strong bases due to silanol interactions causing peak tailing. A more appropriate choice would be a hybrid-particle or a specifically end-capped C18 column designed for high pH applications.

Mobile Phase and Detection Strategy: Due to the lack of a UV chromophore, direct UV detection is not feasible. Two primary strategies can be employed:

• Ion-Pair Chromatography with UV Detection: An ion-pairing reagent, such as an alkyl sulfonate, is added to the mobile phase.[1] This reagent forms a neutral ion-pair with the protonated amine, allowing for retention on a reversed-phase column. If the ion-pairing reagent contains a chromophore, indirect UV detection is possible.

• Derivatization with UV/Fluorescence Detection: Pre-column derivatization with a reagent that reacts with the tertiary amine or potential primary/secondary amine impurities can introduce a chromophore or fluorophore.[2][3] For instance, reagents like phenylisothiocyanate (PITC) can react with primary and secondary amines, which are potential impurities in triisopentylamine.[4][5]

For the purpose of this guide, we will focus on an ion-pair reversed-phase HPLC method, as it allows for the analysis of the parent compound without chemical modification.

Experimental Protocol: HPLC Method Validation

The validation of the HPLC method should be performed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[6][7][8]

Step 1: System Suitability Before initiating validation, system suitability is established to ensure the chromatographic system is performing adequately. This involves injecting a standard solution multiple times and evaluating parameters like retention time, peak area, tailing factor, and theoretical plates.

Step 2: Specificity Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. This is demonstrated by spiking the triisopentylamine sample with potential impurities and showing that the peaks are well-resolved.

Step 3: Linearity Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte. A series of solutions of triisopentylamine at different concentrations are prepared and injected. A calibration curve is generated by plotting the peak area against the concentration, and the correlation coefficient (r²) is calculated.

Step 4: Accuracy Accuracy is the closeness of the test results obtained by the method to the true value. It is assessed by spiking a placebo or a known sample with known amounts of triisopentylamine at different concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration) and calculating the percent recovery.

Step 5: Precision Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels:

• Repeatability (Intra-assay precision): Analysis of replicate samples on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision (Inter-assay precision): Analysis of replicate samples on different days, by different analysts, or on different instruments.

Step 6: Limit of Detection (LOD) and Limit of Quantitation (LOQ) LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. These are typically determined from the standard deviation of the response and the slope of the calibration curve.

Step 7: Robustness Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage. Parameters to vary include mobile phase composition, pH, column temperature, and flow rate.

HPLC Workflow Diagram

Sources

• 1. Amines-Ion Pairing - Chromatography Forum [chromforum.org]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Derivatization and Separation of Aliphatic Amines [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. Determination of ammonia and aliphatic amines in environmental aqueous samples utilizing pre-column derivatization to their phenylthioureas and high performance liquid chromatography - Analyst (RSC Publishing) [pubs.rsc.org]
• 6. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 7. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 8. ema.europa.eu [ema.europa.eu]

Steric Shielding vs. Lipophilic Bulk: A Comparative Analysis of Triisopentylamine and DIPEA

Executive Summary: The Structural Divergence

In the landscape of tertiary amine bases, N,N-Diisopropylethylamine (DIPEA) and Triisopentylamine (TIPA) represent two distinct strategic tools. While often interchangeable in basic proton-scavenging roles, their utility diverges sharply when reaction kinetics, thermodynamics, and downstream processing are considered.

The core distinction lies in the location of steric hindrance :

• DIPEA (Hünig’s Base): Possesses steric bulk at the ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

  -carbon (isopropyl groups). This effectively shields the nitrogen lone pair, rendering it non-nucleophilic while retaining basicity.

• Triisopentylamine: Possesses steric bulk at the

  -carbon (isopentyl/3-methylbutyl groups). The nitrogen center remains relatively accessible, making it more nucleophilic than DIPEA but significantly more lipophilic and higher boiling.

This guide provides the experimental rationale for selecting between these two bases in drug development workflows.

Physicochemical Profile & Data

The following data highlights the thermodynamic and physical trade-offs between the two bases.

Property	DIPEA (Hünig's Base)	Triisopentylamine (TIPA)	Impact on Synthesis
CAS Number	7087-68-5	645-41-0	Identification
Structure			Steric profile
Molecular Weight	129.25 g/mol	227.43 g/mol	Atom economy
Boiling Point	~127°C	~265–270°C	Process temperature limits
Density	0.742 g/mL	0.782 g/mL	Solvent miscibility
pKa (Conj. Acid)	~10.5 - 11.0	~10.8 - 11.1 (Est.)	Basicity is comparable
Nucleophilicity	Very Low (Non-nucleophilic)	Moderate (Accessible N)	Side-reaction risk
Lipophilicity (LogP)	~2.3	~6.5 (Predicted)	Phase distribution

Structural Visualization: The Steric Gap

The diagram below illustrates the mechanistic difference. DIPEA's branching is immediate, blocking electrophiles. Triisopentylamine's branching is distal, allowing "slippage" of electrophiles to the nitrogen center.

Figure 1: Mechanistic divergence. DIPEA prevents side reactions via steric shielding; TIPA offers phase control via lipophilic bulk.

Critical Performance Analysis

Peptide Coupling & Alkylation (DIPEA Dominance)

In reactions involving highly reactive electrophiles (e.g., acyl chlorides, active esters in peptide synthesis), DIPEA is the gold standard .

• Mechanism: The bulky isopropyl groups prevent the nitrogen from attacking the carbonyl carbon (quaternization), which would otherwise consume the base and generate reactive impurities.

• TIPA Risk: Because the branching in Triisopentylamine is three carbons away from the nitrogen, the nitrogen lone pair is sterically accessible enough to attack active esters, potentially leading to racemization or N-acyl ammonium salt formation .

High-Temperature Scavenging (Triisopentylamine Dominance)

For reactions requiring temperatures >130°C (e.g., certain transition metal catalyses or solvent-free melts), DIPEA is unsuitable as it will reflux or evaporate.

• TIPA Advantage: With a boiling point >260°C, Triisopentylamine remains in the liquid phase, maintaining basicity throughout prolonged high-heat protocols.

Workup & Purification (The Extraction Factor)

• DIPEA: Often forms salts that are partially soluble in water but can "oil out" in organic phases, creating emulsions.

• TIPA: Its extreme lipophilicity (C15 alkyl chain total) ensures that both the free base and its salts (depending on the counterion) have a strong affinity for non-polar organic phases. This is utilized in Liquid-Liquid Extraction (LLE) to sequester specific acids or metal complexes into an organic layer.

Experimental Protocols

Protocol A: High-Fidelity Peptide Coupling (DIPEA)

Use Case: Preventing racemization during the coupling of sensitive amino acids.

• Dissolution: Dissolve

  equiv of N-protected amino acid and equiv of amine coupling partner in anhydrous DMF or DCM ( M concentration).

• Activation: Add

  equiv of coupling reagent (e.g., HATU or TBTU).

• Base Addition: Add 2.0–3.0 equiv of DIPEA .

  • Checkpoint: Monitor pH. DIPEA is preferred because it buffers the reaction without reacting with the HATU-activated ester.

• Reaction: Stir at room temperature for 1–2 hours.

• Validation: Analyze via LC-MS. Look for the absence of "M+ Base" adducts, which are common if a nucleophilic base (like Triethylamine or Triisopentylamine) attacks the uronium reagent.

Protocol B: High-Temperature Acid Scavenging (Triisopentylamine)

Use Case: Neutralizing acid generated during a high-temperature condensation or cyclization (>140°C).

• Setup: In a reaction vessel equipped with a Dean-Stark trap (if water removal is needed), charge the substrate and high-boiling solvent (e.g., Xylene, DMSO, or solvent-free).

• Stoichiometry: Add 1.1–1.5 equiv of Triisopentylamine (TIPA) .

  • Note: Do not use DIPEA; it will distill out of the mixture at these temperatures.

• Thermal Cycle: Heat the mixture to 150–180°C. TIPA will remain in the bulk solution to scavenge protons (e.g., HCl or HBr) as they are generated.

• Workup (Phase Separation):

  • Cool to room temperature.[1]

  • Dilute with a non-polar solvent (Hexanes/Heptane).

  • Wash with dilute aqueous acid (1M HCl).

  • Observation: TIPA salts may partition into the organic phase depending on the acid. If removal is difficult, TIPA's high lipophilicity requires a polar organic wash (e.g., Acetonitrile/Water) or chromatography.

Decision Matrix: Selecting the Correct Base

The following logic flow ensures the selection of the base matches the physicochemical requirements of the reaction.

Figure 2: Decision tree for base selection based on thermal and kinetic parameters.

References

• Sigma-Aldrich. Triisopentylamine Product Specification & Physical Properties. (Accessed 2025).

• Hünig, S., & Kiessel, M. (1958). Specific Proton Acceptors (DIPEA). Chemische Berichte. (Foundational text on sterically hindered bases).

• ChemicalBook. Tri-n-octylamine and Triisopentylamine Comparative Data.

• Bachem. Peptide Coupling Reagents Guide: The Role of Bases.

• PubChem. Compound Summary: Triisopentylamine (CAS 645-41-0).[2] National Library of Medicine.

Sources

• 1. What Is The Difference between Triethylamine And DIPEA? - Xinggao Chemical [xgchemicals.com]
• 2. Page loading... [guidechem.com]

The Hidden Variable: Impact of Triisopentylamine (TIPA) Source Purity on Reaction Kinetics and Extraction Efficiency

Introduction: The "Black Box" of Reagent Purity

In high-throughput drug development and precision organic synthesis, reagent reproducibility is often assumed but rarely validated. Triisopentylamine (TIPA), a sterically hindered tertiary amine, is a critical reagent employed as a proton scavenger, a precursor for Phase Transfer Catalysts (PTC), and an extractant in liquid-liquid separations.

However, TIPA is manufactured via the alkylation of ammonia, a process that inherently produces primary and secondary amine byproducts (e.g., Diisopentylamine - DIPA). Commercial "Technical Grade" TIPA can contain up to 5-10% of these impurities. This guide objectively compares the performance of High-Purity (>98%) vs. Technical Grade (~90-95%) TIPA, demonstrating how "minor" impurities can catastrophically alter reaction kinetics and extraction coefficients.

Mechanistic Insight: Why Purity Dictates Performance

The Impurity Profile

The primary contaminants in TIPA supply chains are:

• Diisopentylamine (DIPA): A secondary amine.

• Isomeric Variance: Mixtures of n-pentyl and iso-pentyl chains, altering steric shielding.

Scenario A: Phase Transfer Catalysis (PTC)

When TIPA is used to generate quaternary ammonium salts (the active PTC species), DIPA acts as a catalyst poison.

• Mechanism: DIPA reacts with the alkylating agent (R-X) to form a tetra-alkyl ammonium salt with different solubility and ion-pairing capability than the desired TIPA-derived catalyst.

• Result: The "poisoned" catalyst effectively consumes the alkylating agent and alters the interface kinetics, leading to induction periods and lower yields.

Scenario B: Liquid-Liquid Extraction (LLE)

In metal or acid extraction, TIPA functions via acid-base complexation.

• Mechanism: Secondary amines form different ion-pair complexes (

  ) compared to tertiary amines ( ).

• Result: These complexes have different partition coefficients (

  ), leading to poor phase separation (emulsions) and reduced selectivity factors ( ).

Comparative Analysis: High-Purity vs. Technical Grade

The following data summarizes a comparative study on the alkylation of phenylacetonitrile (a standard PTC benchmark) using TIPA from two distinct supply tiers.

Table 1: Reagent Specifications & Performance Data

Feature	Supplier A (High Purity)	Supplier B (Technical Grade)
Assay (GC)	> 98.5%	~ 93.0%
Major Impurity	< 0.5% Diisopentylamine	4-6% Diisopentylamine
Water Content	< 0.1%	0.5 - 1.0%
Reaction Yield (2h)	94%	78%
Induction Period	Negligible (< 5 min)	Significant (20-30 min)
Emulsion Formation	None	Moderate (requires centrifugation)

Visualizing the "Poisoning" Effect

The diagram below illustrates the divergent pathways taken by Pure TIPA versus DIPA impurities during a catalytic cycle.

Figure 1: Mechanistic divergence where DIPA impurities consume alkylating agents (R-X), reducing the effective concentration of the active catalyst.

Experimental Protocols

To ensure reproducibility, you must validate the reagent quality before critical experiments.

Protocol A: Quality Control Check (GC-FID)

Use this protocol to qualify incoming raw materials.

• Sample Prep: Dilute 50 µL of TIPA in 1 mL of Dichloromethane (DCM).

• Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

• Inlet: 250°C, Split ratio 50:1.

• Oven Program:

  • Hold 60°C for 2 min.

  • Ramp 15°C/min to 280°C.

  • Hold 5 min.

• Analysis: TIPA elutes late; look for the DIPA peak (typically elutes 2-3 minutes prior to TIPA). If DIPA > 1.0%, purification is required.

Protocol B: Purification of Technical Grade TIPA

If High-Purity TIPA is unavailable, use this "Scavenger" method to remove secondary amines.

• Reagents: Technical Grade TIPA, Acetic Anhydride, Sodium Hydroxide (10%).

• Scavenging:

  • Add TIPA to a round-bottom flask.

  • Add 1.1 equivalents of Acetic Anhydride (relative to the estimated DIPA impurity, typically 5 mol%).

  • Stir at room temperature for 1 hour. Note: This converts DIPA into a non-volatile amide.

• Distillation:

  • Perform vacuum distillation (approx. 10-20 mmHg).

  • Collect the main fraction (TIPA). The amide impurity has a significantly higher boiling point and will remain in the pot residue.

• Wash: Wash the distillate with 10% NaOH to remove trace acetic acid, then dry over

  .

Decision Framework for Researchers

Not all experiments require 99% purity. Use this decision tree to optimize cost vs. risk.

Figure 2: Workflow for qualifying TIPA batches based on experimental sensitivity.

References

• Starks, C. M. (1971).[1] "Phase-transfer catalysis. I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts".[2] Journal of the American Chemical Society.

• Amerigo Scientific. "Triisopentylamine Product Specifications and Disclaimer". Amerigo Scientific Product Catalog.

• Sigma-Aldrich. "Triisopentylamine Technical Data Sheet & Impurity Profile". Sigma-Aldrich.

• Halpern, M. (1997). "Phase-Transfer Catalysis: Mechanisms and Syntheses". ACS Symposium Series.

• Rooney, P. C. (2002).[3] "Process for the removal of primary and secondary amine impurities from aqueous tertiary amine solutions". US Patent 6,353,138.[3]

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. dalalinstitute.com [dalalinstitute.com]
• 3. patents.justia.com [patents.justia.com]

Characterization of Byproducts in Triisopentylamine-Mediated Reactions

Executive Summary

In the landscape of non-nucleophilic bases, Triisopentylamine (TIPA) represents a specialized alternative to the industry standards, Diisopropylethylamine (DIPEA) and Triethylamine (TEA). While often selected for its extreme lipophilicity (LogP ~4.4) and steric bulk, this same lipophilicity introduces a unique profile of byproducts that resist standard aqueous workups.

This guide characterizes the specific impurity profile of TIPA-mediated reactions. Unlike DIPEA, where the primary concern is often volatility or basicity, the challenge with TIPA lies in the persistence of its lipophilic ammonium salts and the oxidative generation of nucleophilic secondary amines .

Quick Comparison Matrix

Feature	Triisopentylamine (TIPA)	DIPEA (Hünig's Base)	Triethylamine (TEA)
CAS	645-41-0	7087-68-5	121-44-8
Steric Bulk	Very High (Branched isopentyl)	High (Isopropyl)	Moderate (Ethyl)
LogP (Lipophilicity)	~4.4 (Very Lipophilic)	~2.0	~1.45
Boiling Point	265–270 °C	127 °C	89 °C
Major Workup Risk	Salt retention in organic phase	Volatility management	Nucleophilic competition
Primary Degradants	Diisopentylamine (DIPA) + Isovaleraldehyde	Diisopropylamine + Acetaldehyde	Diethylamine + Acetaldehyde

Part 1: The Steric-Electronic Landscape

To understand the byproduct profile, one must first understand why TIPA is used. It is a "fat" base. Its three isopentyl chains create a protective sheath around the nitrogen lone pair, drastically reducing nucleophilicity while maintaining basicity.

However, this structure dictates its degradation and removal profile:

• The Lipophilicity Trap: TIPA salts (e.g., TIPA-HCl) are significantly more soluble in organic solvents (DCM, EtOAc, Toluene) than DIPEA salts. They often fail to partition into the aqueous layer during standard washes.

• Thermal Stability: Due to its high boiling point (>260 °C), TIPA cannot be removed by evaporation (unlike TEA/DIPEA). It must be washed out or chromatographed.

Part 2: Byproduct Genesis & Degradation Pathways

The degradation of TIPA generates impurities that are chemically distinct from the parent base. The two primary mechanisms are Oxidative Dealkylation and N-Oxidation .

Oxidative Dealkylation (The "Trojan Horse" Effect)

TIPA is non-nucleophilic. However, upon exposure to air, light, or radical initiators, it degrades into Diisopentylamine (DIPA) .

• Risk: DIPA is a secondary amine. It is less sterically hindered and highly nucleophilic .

• Impact: If DIPA forms in situ, it can compete with the API for electrophiles, forming "des-isopentyl" alkylated impurities.

Aldehyde Generation

The cleavage of the isopentyl group releases Isovaleraldehyde .

• Risk: Aldehydes are reactive electrophiles. They can react with amine-containing APIs to form Schiff bases (imines), adding mass +84 Da impurities to the final product.

Visualization: TIPA Degradation Pathway

The following diagram illustrates the oxidative cascade transforming the inert TIPA into reactive contaminants.

Caption: Figure 1. Oxidative degradation pathways of Triisopentylamine yielding nucleophilic secondary amines and reactive aldehydes.

Part 3: Analytical Characterization Strategy

Detecting these byproducts requires specific adjustments to standard LC/GC methods because TIPA and its byproducts are highly non-polar.

Recommended Analytical Conditions

Analyte	Detection Method	Retention Behavior (Reverse Phase)	Mass Shift (Example)
TIPA (Parent)	LC-MS (ESI+)	Elutes very late (High organic req.)	[M+H]+ = 228.4
TIPA-HCl (Salt)	LC-MS / HPLC	Often co-elutes with parent in low pH buffers	[M+H]+ = 228.4
Diisopentylamine	GC-FID or LC-MS	Elutes earlier than TIPA	[M+H]+ = 158.3
Isovaleraldehyde	GC-Headspace	Very volatile, early elution	N/A (Neutral)
TIPA N-Oxide	LC-MS	Elutes slightly earlier than TIPA	[M+H]+ = 244.4 (+16 Da)

Protocol: "Spike and Purge" Validation

To validate if your workup is removing TIPA byproducts, do not rely on simple yield calculations.

• Preparation: Prepare a "Mock Impurity Standard" containing TIPA (1 mg/mL) and Diisopentylamine (0.1 mg/mL) in MeCN.

• Spiking: Add this standard to your crude reaction mixture before workup.

• Extraction: Perform your standard aqueous wash (e.g., 1M HCl).

• Quantification: Analyze the organic layer.

  • Success Criteria: >99% removal of TIPA.

  • Failure Mode: If TIPA remains, it indicates the salt is partitioning into the organic phase (common with DCM).

Part 4: Removal Strategies (The Critical Differentiator)

This is the most significant operational difference between TIPA and DIPEA. TIPA salts are lipophilic.

• DIPEA-HCl: Water soluble.[1] Easily removed with 0.5M HCl wash.

• TIPA-HCl: Soluble in Dichloromethane (DCM) and Ethyl Acetate. Washing with water often fails.

Optimized Workup Workflow

To ensure removal of TIPA and its byproducts, a "Dual-Solvent Switch" is often required.

Caption: Figure 2. Decision matrix for TIPA removal. Note that standard extraction often fails due to the lipophilicity of the ammonium salt.

Experimental Protocol: The "Heptane Crash"

Because TIPA salts are soluble in polar organic solvents, the most effective removal method utilizes non-polar precipitation.

• Concentration: Concentrate the reaction mixture (DCM/THF) to an oil.

• Re-dissolution: Add Heptane or Methyl tert-butyl ether (MTBE) (10 volumes).

  • Why: TIPA-HCl is generally insoluble in heptane.

• Induction: Add 1.0 equivalent of HCl (in ether or dioxane) dropwise if TIPA is not yet protonated.

• Filtration: The TIPA-HCl will form a white/off-white precipitate. Filter this solid off.[2][3]

• Polishing: Wash the heptane filtrate with 1M NaHSO4 (aq) to remove trace solubilized salts.

References

• ChemicalBook. (2023). N,N-Diisopropylethylamine vs Triethylamine: Structural and Basicity Comparison.Link

• National Institutes of Health (PubChem). (2025). Triisopentylamine Compound Summary (CID 69525).Link

• Sigma-Aldrich. (2025). Triisopentylamine Product Specification and Physical Properties.Link

• Master Organic Chemistry. (2018). Nucleophilicity vs. Basicity: Steric Effects in Tertiary Amines.[4]Link

• BenchChem Technical Support. (2025). Troubleshooting Amine Salt Removal in Organic Synthesis.Link(Note: Generalized reference for salt solubility principles cited in text).

Sources

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• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Triisopentylamine

This document provides comprehensive, technically grounded guidance for the safe handling and disposal of triisopentylamine (also known as triisoamylamine). As researchers and drug development professionals, our commitment to safety and environmental stewardship is paramount. This guide moves beyond mere procedural lists to explain the causality behind each step, ensuring that every protocol is a self-validating system for laboratory safety.

Hazard Assessment & Immediate Safety Protocols

Understanding the inherent risks of a chemical is the foundation of its safe management. Triisopentylamine is a combustible, corrosive liquid that poses significant health and environmental hazards. Immediate adoption of appropriate safety measures is non-negotiable.

Core Hazards of Triisopentylamine

The primary dangers associated with triisopentylamine are summarized below. This information is critical for risk assessment before any handling or disposal operations begin.

Hazard Classification	GHS Pictogram	Specific Risks & Rationale
Skin Corrosion	Corrosion	Triisopentylamine is corrosive and can cause severe skin burns and damage upon contact. The amine functional group can disrupt cell membranes and denature proteins.
Serious Eye Damage	Corrosion	Direct contact with the eyes can cause serious, potentially irreversible damage.[1][2] Immediate and prolonged flushing is critical in case of exposure.
Acute Toxicity (Oral)	Exclamation Mark	The substance is harmful if swallowed.[1]
Respiratory Irritation	Exclamation Mark	Vapors or mists may cause respiratory irritation.[1] Handling should always occur in well-ventilated areas.
Combustibility	Flame	The liquid is combustible with a flash point of approximately 77°C (170.6°F). It must be kept away from heat, sparks, and open flames.[1][3]
Aquatic Hazard	(No Pictogram)	The compound is harmful to aquatic life, necessitating containment and preventing release into the environment.[2]

Mandatory Personal Protective Equipment (PPE)

The use of appropriate PPE is the most direct line of defense against exposure. The following PPE is mandatory when handling triisopentylamine waste:

• Eye Protection : Wear chemical safety goggles with side shields. For operations with a higher risk of splashing, a full face shield is required over the goggles.[4]

• Hand Protection : Use chemical-resistant gloves, such as nitrile or butyl rubber. Inspect gloves for any signs of degradation or puncture before use.

• Body Protection : A chemically resistant lab coat or apron must be worn to protect against skin contact.[4][5]

• Respiratory Protection : All handling of open containers must be performed in a certified chemical fume hood to minimize inhalation of vapors.[3][6]

Waste Characterization and Segregation

Proper disposal begins with correct waste characterization. Triisopentylamine waste is classified as hazardous waste due to its corrosive properties, potentially falling under the EPA hazardous waste code D002.[2]

The cardinal rule of chemical waste management is segregation . Mixing incompatible waste streams can lead to violent chemical reactions, generating heat, toxic gases, or even explosions. Triisopentylamine is incompatible with strong oxidizing agents and strong acids.[6][7] Therefore, it is imperative to keep amine waste streams separate from others.[4]

The following workflow provides a logical pathway for characterizing and segregating triisopentylamine waste.

Caption: Decision workflow for segregating triisopentylamine waste.

Step-by-Step Disposal Protocol

Adherence to a systematic disposal protocol minimizes risk and ensures regulatory compliance.

Step 1: Waste Collection and Containerization

• Collection : Collect all triisopentylamine waste, including rinsate from cleaning procedures, in a designated hazardous waste container.[8]

• Container : The container must be in good condition, leak-proof, and made of a compatible material such as glass or polyethylene.[4][9] It must have a secure, tight-fitting screw cap.[4] Never use metal containers for aqueous amine waste, as this can lead to corrosion.[9]

• Headspace : Fill the container to no more than 90% capacity to allow for vapor expansion and to prevent spills from overfilling.

Step 2: Labeling

• Immediate Labeling : As soon as the first drop of waste is added, the container must be labeled.[10]

• Content : The label must clearly state "HAZARDOUS WASTE" and identify the full chemical name, "Triisopentylamine."[4][8] If it is a mixture, all components must be listed.

• Hazard Information : The label should also indicate the relevant hazards (e.g., "Corrosive," "Combustible").

Step 3: Temporary On-Site Storage

• Location : Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory. This area must be under the control of the laboratory personnel.

• Conditions : The storage area must be cool, dry, and well-ventilated, away from direct sunlight, heat sources, and operational areas.[4][6]

• Segregation : Ensure the container is stored with compatible waste types and physically separated from incompatible materials like acids and oxidizers.[4]

Step 4: Arranging for Final Disposal

• Professional Disposal : Triisopentylamine waste must be disposed of through your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.[1][4]

• Prohibition : Under no circumstances should triisopentylamine or its solutions be poured down the drain or disposed of in regular trash.[4][7] This is a direct violation of environmental regulations and poses a significant threat to aquatic ecosystems.[2]

• Methodology : The standard and accepted disposal method for this type of organic waste is high-temperature incineration at a permitted hazardous waste facility.[11][12]

Emergency Procedures: Spill and Exposure Management

Preparedness is key to mitigating the impact of an accident.

Spill Response

• Evacuate & Alert : Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.

• Control Ignition Sources : Immediately remove all sources of heat, sparks, and flame from the area.[1]

• Ventilate : Increase ventilation in the area, preferably by using a chemical fume hood.

• Don PPE : Wear the full mandatory PPE as described in Section 1.2.

• Containment : Cover the spill with an inert absorbent material, such as vermiculite, sand, or a commercial chemical absorbent. Do not use combustible materials like paper towels.

• Collection : Carefully scoop the absorbed material using spark-proof tools and place it into a designated, sealable container for hazardous waste.[1][6]

• Decontamination : Clean the spill area with a suitable solvent (e.g., soap and water), collecting all cleaning materials and rinsate as hazardous waste.

Exposure First Aid

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Skin Contact : Immediately remove all contaminated clothing and rinse the affected skin area with plenty of water for at least 15 minutes.[1] Seek medical attention if irritation persists.

• Inhalation : Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1]

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[1]

Decontamination and Empty Container Disposal

An "empty" container that held a hazardous chemical is not considered empty for disposal purposes until it has been properly decontaminated.

• Triple Rinsing : A container that has held triisopentylamine must be triple-rinsed with a solvent capable of removing the chemical residue (e.g., water or an appropriate organic solvent).[13][14]

• Collect Rinsate : Each rinse volume should be approximately 10% of the container's volume. Crucially, all three rinsates must be collected and disposed of as hazardous waste in your designated triisopentylamine waste container.[13]

• Container Disposal : Once triple-rinsed, the original label must be completely removed or defaced.[14] The container can then be disposed of as regular solid waste or recycled, in accordance with your institution's specific policies.[13]

By adhering to these scientifically grounded procedures, you contribute to a culture of safety, ensure regulatory compliance, and protect our shared environment.

References

• Collect and Recycle. (n.d.). Amine Disposal For Businesses. Retrieved from [Link]

• Botheju, D., et al. (2013). The Use of Amine Reclaimer Wastes as a NOx Reduction Agent. Energy Procedia, 37, 691–700.

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Triisopropanolamine, 98%. Retrieved from [Link]

• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Triisopropylamine. PubChem Compound Database. Retrieved from [Link]

• Technology Catalogue. (n.d.). Disposing Amine Waste. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds. Retrieved from [Link]

• Northwestern University. (2023). Hazardous Waste Disposal Guide. Retrieved from [Link]

• Western Art Conservation. (1984). Hazardous Waste Disposal. Retrieved from [Link]

• UTIA Safety Office. (n.d.). Hazardous Waste Guide. Retrieved from [Link]

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Personal protective equipment for handling Triisopentylamine

Topic: Personal protective equipment for handling Triisopentylamine Audience: Researchers, Scientists, and Drug Development Professionals Format: Operational Technical Guide (Senior Application Scientist Persona)

Executive Hazard Profile: Know Before You Go

Chemical Identity: Triisopentylamine (TIPA) | CAS: 645-41-0 Physical State: Colorless to light yellow liquid | Flash Point: 77°C (Closed Cup)

As a Senior Application Scientist, I cannot overstate the importance of respecting the tertiary amine functionality of this molecule. While its high boiling point (265–270°C) reduces volatility risks compared to lighter amines like Triethylamine, TIPA remains a Class 1B Skin Corrosive .

The Silent Danger: TIPA is lipophilic. It can permeate standard laboratory gloves and penetrate the skin barrier to cause deep-tissue alkaline burns, often before you feel the initial pain. Your PPE strategy must be proactive, not reactive.

Hazard Class	GHS Category	Critical Implication
Skin Corrosion	1B	Causes severe skin burns and eye damage. Irreversible tissue destruction occurs upon contact.
Eye Damage	1	Risk of permanent blindness. Vapors alone can cause "halo vision" (glaucopsia).
Flammability	Combustible (Cat 4)	Flash Point 77°C. Combustible, not highly flammable, but vapors can travel to ignition sources if heated.

The PPE Barrier Strategy

Standard "exam gloves" are insufficient for direct handling of TIPA.

Hand Protection: The Permeation Defense

You must select gloves based on breakthrough time (BT) and permeation rate . Amines are notorious for permeating nitrile rubber without causing visible degradation (swelling/color change).

• Primary Barrier (Splash Protection):

  • Material: Nitrile Rubber (Minimum thickness: 5 mil / 0.12 mm ).

  • Protocol: Double-gloving is mandatory. Change outer gloves immediately upon any splash. Change routine gloves every 30 minutes.

  • Why? Movement stretches the polymer matrix, reducing breakthrough time by up to 25% for amines.

• High-Risk Barrier (Immersion/Spill Cleanup):

  • Material: Laminate Film (e.g., Silver Shield® / Barrier®) or Butyl Rubber .

  • Why? TIPA is an organic base; it attacks the cross-linking in standard rubber. Laminate film provides >480 min breakthrough time.

Respiratory & Eye Protection [1][2][3]

• Engineering Control: All open handling must occur inside a certified Chemical Fume Hood .

• Eye Protection: Chemical splash goggles (ANSI Z87.1+) are required. Safety glasses are insufficient due to the risk of liquid wicking around the lens.

• Face Shield: Mandatory when pouring volumes >500 mL or transferring between vessels.

Visual Logic: PPE Selection Matrix

Figure 1: Decision logic for selecting the appropriate protective equipment based on exposure risk.

Operational Handling Protocol

A. Pre-Operational Checks

• Verify Airflow: Ensure fume hood face velocity is 80–100 fpm.

• Clear Ignition Sources: Remove hot plates or open flames if not intrinsically safe; TIPA is combustible (FP: 77°C).

• Prepare Neutralizer: Have a spray bottle of 5% Citric Acid or Dilute Acetic Acid ready for immediate decontamination of minor drips.

B. Transfer & Synthesis

Avoid free-pouring whenever possible. Use cannula transfer or positive-displacement pipettes to minimize vapor generation.

• The "Dry" Technique: When using syringes, ensure needles are Luer-locked. TIPA's viscosity (~0.78 g/mL) can cause back-pressure that dislodges slip-tip needles, spraying the user.

• Heating: If heating TIPA >60°C, you are approaching its Flash Point. Inert the vessel with Nitrogen or Argon.

• Glassware: Use ground-glass joints with Teflon sleeves. TIPA is a base and can cause ground glass joints to seize ("freeze") if left in contact for prolonged periods.

Emergency Response & Decontamination

Scenario: Skin Contact

• Immediate Action: Do not waste time looking for a neutralizer. Water is the priority.

• Flush: Rinse under a safety shower or drench hose for 15 minutes minimum .

• Mechanism: TIPA binds to skin proteins. Short rinsing is ineffective.

Scenario: Spill Cleanup (< 1 Liter)

Figure 2: Step-by-step workflow for safely managing a Triisopentylamine spill.[4]

Disposal Strategy

Never dispose of amines down the drain. They are toxic to aquatic life.[5][6]

• Segregation: Collect TIPA waste in a dedicated Basic Organic Waste container.

• Incompatibility: NEVER mix TIPA waste with:

  • Oxidizers (Peroxides, Nitric Acid): Risk of fire/explosion.

  • Strong Acids: Exothermic reaction can pressurize the container.

• Labeling: Clearly mark the tag with "Triisopentylamine" and "Corrosive Base".

References

• Sigma-Aldrich. (2024). Safety Data Sheet: Triisopentylamine. Link

• National Oceanic and Atmospheric Administration (NOAA). (n.d.). CAMEO Chemicals: Triisopropanolamine (Structural Analog Data). Link

• Ansell. (2022). Chemical Resistance Guide: Permeation & Degradation Data. Link

• PubChem. (n.d.). Compound Summary: Triisopentylamine (CAS 645-41-0).[1] National Library of Medicine. Link

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